5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid

• CAS: 27069-16-5

Core Science & Biosynthesis

5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid biological activity

An In-Depth Technical Guide on the Biological Activity of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activities associated with derivatives of the core chemical structure, 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid. The pyrazole scaffold is a prominent feature in many medicinally significant compounds, demonstrating a wide array of biological functions. This document collates and analyzes the existing research on various derivatives, presenting their synthesis, biological activities, and structure-activity relationships.

General Synthesis of Pyrazole Carboxylic Acid Derivatives

The synthesis of pyrazole carboxylic acid derivatives often involves the cyclization of a 1,3-dicarbonyl compound with a hydrazine derivative. A general synthetic scheme is outlined below.

Caption: Generalized synthetic pathway for 5-(4-methoxyphenyl)-1H-pyrazole derivatives.

Biological Activities of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic Acid Derivatives

Derivatives of this core structure have been investigated for a multitude of therapeutic applications, as detailed in the following sections.

Anti-inflammatory and Analgesic Activity

Several studies have highlighted the potential of 5-(4-methoxyphenyl)-1H-pyrazole derivatives as anti-inflammatory and analgesic agents.[1][2] For instance, a series of 1-acetyl-3-aryl-5-(4-methoxyphenyl)pyrazoles demonstrated significant anti-inflammatory effects in a carrageenan-induced rat paw edema model.[2]

Table 1: Anti-inflammatory Activity of 1-Acetyl-3-aryl-5-(4-methoxyphenyl)pyrazole Derivatives [2]

Compound	R-group (at position 3)	% Inhibition of Edema (1h)	% Inhibition of Edema (2h)	% Inhibition of Edema (3h)
3b	4-methoxy	24.77 ± 4.48	34.22 ± 3.65	41.04 ± 4.16
3d	4-Chloro	28.45 ± 1.33	40.00 ± 1.91	49.22 ± 5.45
3f	2,5-dimethoxy	22.76 ± 4.23	23.34 ± 1.71	34.96 ± 4.34
3h	2-hydroxy	21.74 ± 1.45	29.34 ± 2.33	45.07 ± 5.61
3j	2-bromo	34.32 ± 3.23	51.22 ± 2.33	73.07 ± 5.61
Etoricoxib	-	41.23 ± 2.13	58.33 ± 3.67	85.53

Data are presented as mean ± SEM. The study suggests that diaryl pyrazoles may exert their anti-inflammatory effect by binding to the COX-2 receptor.

Anticoagulant Activity (Factor Xa Inhibition)

A prominent derivative, Apixaban, which contains the 1-(4-methoxyphenyl)pyrazole moiety, is a potent and selective inhibitor of blood coagulation factor Xa.[3] This compound, chemically named 1-(4-methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide, is an orally bioavailable anticoagulant.[3] The development of Apixaban highlights the potential of this scaffold in designing highly specific enzyme inhibitors.[3]

Anticancer Activity

Derivatives of 3-(4-methoxyphenyl)-1H-pyrazolo[3,4-b]pyridine have been synthesized and evaluated for their in vitro anticancer activity.[4] These compounds have been shown to arrest the cell cycle and induce apoptosis by inhibiting cyclin-dependent kinases (CDK2 and/or CDK9).[4] Additionally, 1-(4-Methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid has been explored for its potential in developing anti-cancer treatments.[5]

Neurotensin Receptor Modulation

Analogs of the pyrazole scaffold have been identified as modulators of neurotensin receptors (NTS1 and NTS2), which are implicated in pain perception.[6] For example, 1-({[1-(4-fluorophenyl)-5-(2-methoxyphenyl)-1H-pyrazol-3-yl]carbonyl}amino)cyclohexane carboxylic acid was discovered as a selective nonpeptide compound for NTS2, suggesting the utility of this chemical class in developing novel analgesics for conditions like peripheral neuropathy.[6]

Antimicrobial and Antifungal Activities

The broader class of pyrazole carboxylic acid derivatives has demonstrated notable antibacterial and antifungal properties.[7][8][9] For instance, some synthesized derivatives have shown inhibitory effects against various bacterial and fungal pathogens, including Candida albicans.[7] The structure-activity relationship studies indicate that the position and nature of electronegative atoms, such as fluorine and oxygen, on the pyrazole substituents are crucial for antifungal activity.[7]

Experimental Protocols

Anti-inflammatory Activity Assessment: Carrageenan-Induced Rat Paw Edema[2]

This widely used model assesses the in vivo anti-inflammatory activity of compounds.

Caption: Workflow for the carrageenan-induced rat paw edema assay.

Structure-Activity Relationship (SAR)

The biological activity of 5-(4-methoxyphenyl)-1H-pyrazole derivatives is highly dependent on the nature and position of substituents on the pyrazole ring.

Caption: Structure-Activity Relationship (SAR) of 5-(4-methoxyphenyl)-1H-pyrazole derivatives.

Conclusion

The 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid scaffold is a versatile platform for the development of novel therapeutic agents. Derivatives have shown a broad spectrum of biological activities, including anti-inflammatory, analgesic, anticoagulant, anticancer, and neuro-modulatory effects. The synthesis of these compounds is generally straightforward, allowing for extensive structural modifications to optimize potency and selectivity for various biological targets. Future research should focus on exploring further derivatization, elucidating detailed mechanisms of action, and conducting in-depth preclinical and clinical evaluations to translate these promising findings into tangible therapeutic benefits.

References

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of 1-(4-methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide (apixaban, BMS-562247), a highly potent, selective, efficacious, and orally bioavailable inhibitor of blood coagulation factor Xa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. chemimpex.com [chemimpex.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis, structure-activity relationships, and in vitro antibacterial and antifungal activity evaluations of novel pyrazole carboxylic and dicarboxylic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antioxidant and Antimicrobial Activity of 5-methyl-2-(5-methyl-1,3-diphenyl-1H-pyrazole-4-carbonyl)-2,4-dihydro-pyrazol-3-one - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis, structure–activity relationships, and in vitro antibacterial and antifungal activity evaluations of novel py… [ouci.dntb.gov.ua]

Potential Therapeutic Targets of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the potential therapeutic targets of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid. Based on current scientific literature, this pyrazole derivative shows promise as a selective inhibitor of specific carbonic anhydrase isoforms, suggesting its potential in anticancer therapies. Furthermore, structurally related compounds exhibit anti-inflammatory properties, indicating another possible therapeutic avenue. This document summarizes the available quantitative data, details relevant experimental protocols, and visualizes the proposed mechanism of action to facilitate further research and drug development efforts.

Introduction

5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid is a heterocyclic compound belonging to the pyrazole class of molecules. The pyrazole scaffold is a well-established pharmacophore found in numerous approved drugs with a wide range of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer effects. The specific structural features of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid, namely the 4-methoxyphenyl group at the 5-position and the carboxylic acid group at the 3-position, are key to its interaction with biological targets. This guide focuses on elucidating the potential therapeutic targets of this specific molecule.

Potential Therapeutic Targets

The primary potential therapeutic targets identified for 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid and its close derivatives are carbonic anhydrases and enzymes involved in the inflammatory cascade.

Carbonic Anhydrase Inhibition

A study on a series of 5-aryl-1H-pyrazole-3-carboxylic acids demonstrated their activity as selective inhibitors of human carbonic anhydrase (CA) isoforms IX and XII.[1] These isoforms are tumor-associated and are implicated in the survival and proliferation of cancer cells, making them attractive targets for anticancer drug development. While the specific inhibition data for the 4-methoxyphenyl derivative is not detailed in the available abstract, the study of the congeneric set of 23 phenyl-substituted 5-phenyl-1H-pyrazole-3-carboxylic acids showed activity in the 4-50 µM range with strong preferences for CA IX and XII over the ubiquitous CA I and II.[1]

Table 1: Inhibitory Activity of 5-Aryl-1H-pyrazole-3-carboxylic Acid Derivatives against Carbonic Anhydrase Isoforms[1]

Compound Class	Target Isoforms	General Activity Range (IC50)	Selectivity Profile
5-Aryl-1H-pyrazole-3-carboxylic acids	hCA I, II, IX, XII	4 - 50 µM	Selective for hCA IX and XII over hCA I and II

Anti-inflammatory Activity

While direct evidence for the anti-inflammatory activity of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid is limited, studies on the closely related 1-acetyl-3-aryl-5-(4-methoxyphenyl)pyrazoles have shown significant anti-inflammatory effects in a carrageenan-induced rat paw edema model. This suggests that the core 5-(4-methoxyphenyl)pyrazole structure may contribute to anti-inflammatory activity, potentially through the inhibition of enzymes like cyclooxygenase (COX), a common target for pyrazole-based anti-inflammatory drugs.

Table 2: Anti-inflammatory Activity of 1-Acetyl-3-aryl-5-(4-methoxyphenyl)pyrazole Derivatives

Compound	Dose	Time (h)	% Inhibition of Edema
3j (2-bromo derivative)	50 mg/kg	1	34.32 ± 3.23
2	51.22 ± 2.33
3	73.07 ± 5.61
Etoricoxib (Reference)	10 mg/kg	1	41.23 ± 2.13
2	58.33 ± 3.67
3	85.53 ± 2.13

Experimental Protocols

Carbonic Anhydrase Inhibition Assay

The following is a generalized protocol based on the methodology for assessing CA inhibition.

Objective: To determine the in vitro inhibitory activity of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid against human carbonic anhydrase isoforms (hCA I, II, IX, and XII).

Principle: The assay measures the inhibition of the CA-catalyzed hydration of carbon dioxide. The esterase activity of CA is assayed using 4-nitrophenyl acetate (NPA) as a substrate. The hydrolysis of NPA to 4-nitrophenol is monitored spectrophotometrically.

Materials:

• Purified human carbonic anhydrase isoforms (hCA I, II, IX, XII)

• 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid

• 4-Nitrophenyl acetate (NPA)

• Tris-HCl buffer (pH 7.4)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Spectrophotometer

Procedure:

• Compound Preparation: Prepare a stock solution of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid in DMSO. Prepare serial dilutions of the stock solution to achieve a range of final assay concentrations.

• Enzyme and Substrate Preparation: Prepare solutions of the hCA isoforms and NPA in the Tris-HCl buffer.

• Assay: a. To each well of a 96-well plate, add the Tris-HCl buffer. b. Add the test compound solution or DMSO (for control). c. Add the hCA enzyme solution and incubate for a pre-determined time at room temperature. d. Initiate the reaction by adding the NPA substrate solution. e. Immediately measure the absorbance at 400 nm at regular intervals to monitor the formation of 4-nitrophenol.

• Data Analysis: a. Calculate the initial reaction rates from the linear portion of the absorbance versus time curves. b. Determine the percentage of inhibition for each concentration of the test compound relative to the DMSO control. c. Plot the percentage of inhibition against the logarithm of the compound concentration and determine the IC50 value using non-linear regression analysis.

In Vivo Anti-inflammatory Activity Assay (Carrageenan-Induced Rat Paw Edema)

The following protocol is based on the described methodology for evaluating the anti-inflammatory activity of related pyrazole compounds.

Objective: To evaluate the in vivo anti-inflammatory activity of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid in a rat model of acute inflammation.

Principle: Carrageenan injection into the rat paw induces a localized inflammatory response characterized by edema. The anti-inflammatory effect of the test compound is quantified by measuring the reduction in paw volume.

Materials:

• Wistar rats

• 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid

• Carrageenan (1% w/v in saline)

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Plethysmometer

• Reference anti-inflammatory drug (e.g., Etoricoxib)

Procedure:

• Animal Acclimatization: Acclimatize rats to the laboratory conditions for at least one week before the experiment.

• Grouping and Dosing: Divide the rats into groups: control (vehicle), test compound, and reference drug. Administer the test compound or reference drug orally at a specified dose.

• Induction of Edema: After a set time post-dosing (e.g., 1 hour), inject a fixed volume of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume of each rat using a plethysmometer at specified time intervals after carrageenan injection (e.g., 1, 2, and 3 hours).

• Data Analysis: a. Calculate the percentage of inhibition of edema for each group at each time point using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 where Vc is the mean paw volume of the control group and Vt is the mean paw volume of the treated group. b. Analyze the data for statistical significance using appropriate statistical tests (e.g., ANOVA followed by Dunnett's test).

Visualizations

Proposed Signaling Pathway for Carbonic Anhydrase IX Inhibition

Caption: Inhibition of hCA IX by the compound disrupts pH regulation in tumor cells.

Experimental Workflow for In Vitro CA Inhibition Assay

References

• 1. Secure Verification [cherry.chem.bg.ac.rs]

Unraveling the Therapeutic Potential of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic Acid: A Review of Available Data and Mechanistic Insights from Analogs

For Immediate Release

Shanghai, China – December 30, 2025 – An in-depth review of the current scientific literature reveals a notable absence of a specifically defined mechanism of action for the compound 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid. While the pyrazole scaffold is a well-established pharmacophore present in numerous biologically active agents, detailed pharmacological data, including specific protein targets and signaling pathways for this particular molecule, are not publicly available. This technical guide consolidates the existing information on the broader class of pyrazole carboxylic acids and explores the elucidated mechanisms of structurally similar analogs to provide a foundational understanding for researchers, scientists, and drug development professionals.

The Pyrazole Carboxylic Acid Scaffold: A Privileged Structure in Medicinal Chemistry

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone in the design of therapeutic agents. Compounds incorporating this moiety have demonstrated a wide array of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties. The carboxylic acid functional group often serves as a key interaction point with biological targets, enhancing binding affinity and modulating pharmacological responses.

Mechanistic Insights from Structurally Related Pyrazole Derivatives

While a direct mechanism for 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid remains to be elucidated, the study of its analogs provides valuable insights into potential biological activities. Research on various substituted pyrazole carboxylic acids has identified several distinct mechanisms of action.

Modulation of Neurotensin Receptors

Certain pyrazole carboxamide derivatives have been identified as modulators of neurotensin receptors (NTS1 and NTS2). These G-protein coupled receptors are involved in a range of physiological processes, including pain, inflammation, and dopamine signaling. For instance, analogs of SR48692, a known NTS1 antagonist, have been investigated to develop selective NTS2 compounds.

Experimental Protocol: FLIPR Calcium Assay for NTS Receptor Activity

A common method to assess the activity of compounds on neurotensin receptors is the Fluorometric Imaging Plate Reader (FLIPR) assay, which measures intracellular calcium mobilization following receptor activation.

• Cell Culture: Chinese Hamster Ovary (CHO) cells stably expressing the rat NTS1 or NTS2 receptor are cultured in appropriate media.

• Dye Loading: Cells are plated in 96-well plates and loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Addition: The test compound, such as a pyrazole carboxylic acid derivative, is added to the wells at varying concentrations.

• Agonist Stimulation: After an incubation period, a known neurotensin receptor agonist is added to stimulate the receptor.

• Signal Detection: The FLIPR instrument measures the change in fluorescence intensity, which corresponds to the influx of intracellular calcium.

• Data Analysis: The resulting data are used to determine the EC50 (for agonists) or IC50 (for antagonists) values of the test compound.

Signaling Pathway for Neurotensin Receptor 1 (NTS1) Activation

NTS1 Gq-coupled signaling pathway.

Inhibition of Carbonic Anhydrases

Another identified mechanism for some pyrazole derivatives is the inhibition of carbonic anhydrases (CAs). CAs are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton. They are involved in various physiological and pathological processes, making them attractive drug targets for conditions like glaucoma, epilepsy, and cancer.

Experimental Protocol: Carbonic Anhydrase Inhibition Assay

The inhibitory activity of compounds against CAs is often determined using a stopped-flow spectrophotometric assay.

• Enzyme and Substrate Preparation: A solution of purified human carbonic anhydrase isoenzyme (e.g., hCA I, II, IX, or XII) and a 4-nitrophenyl acetate (NPA) substrate solution are prepared in a suitable buffer.

• Reaction Initiation: The enzyme and substrate solutions are rapidly mixed in a stopped-flow instrument.

• Measurement: The esterase activity of CA, which hydrolyzes NPA to 4-nitrophenolate, is monitored by the increase in absorbance at a specific wavelength (e.g., 400 nm).

• Inhibitor Testing: The assay is repeated in the presence of various concentrations of the test compound (inhibitor).

• Data Analysis: The initial rates of the enzymatic reaction are calculated, and the IC50 or Ki values for the inhibitor are determined by fitting the data to appropriate inhibition models.

Workflow for Carbonic Anhydrase Inhibition Screening

Workflow for CA inhibition screening.

Quantitative Data for Structurally Similar Compounds

To provide a comparative context, the following table summarizes publicly available quantitative data for representative pyrazole derivatives with known mechanisms of action. It is crucial to note that these values are not directly applicable to 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid but serve as a reference for the potential potency of this class of compounds.

Compound Class	Target(s)	Assay Type	Quantitative Data
Pyrazole Carboxamide Derivative	Neurotensin Receptor 2 (NTS2)	FLIPR Calcium Assay	EC50 = 12 ± 6 nM
Pyrazole Carboxamide Derivative	Neurotensin Receptor 2 (NTS2)	Radioligand Binding ([¹²⁵I]NT)	Ki = 153 ± 10 nM
5-Aryl-1H-pyrazole-3-carboxylic acid	Carbonic Anhydrase IX (hCA IX)	Stopped-Flow Assay	Ki = 89.5 nM
5-Aryl-1H-pyrazole-3-carboxylic acid	Carbonic Anhydrase XII (hCA XII)	Stopped-Flow Assay	Ki = 5.6 nM
5-Amino-1H-pyrazole-4-carboxamide Derivative	FGFR1, FGFR2, FGFR3	Biochemical Assay	IC50 = 46, 41, 99 nM

Future Directions and Conclusion

The absence of specific mechanistic data for 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid highlights a significant gap in the current understanding of this compound's pharmacological profile. Future research should focus on systematic screening against a broad range of biological targets to identify its primary mechanism of action. Techniques such as differential scanning fluorimetry, affinity chromatography, and chemoproteomics could be employed to identify direct protein binders.

A Technical Guide to the Discovery and History of Pyrazole Carboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the discovery and historical development of pyrazole carboxylic acids. It covers the foundational synthesis of the pyrazole core, the first preparations of its carboxylic acid derivatives, and the evolution of their applications, particularly in the realm of pharmaceuticals. Detailed experimental protocols, tabulated quantitative data, and pathway visualizations are included to offer a comprehensive resource for professionals in chemical and pharmaceutical sciences.

The Genesis of Pyrazole Chemistry: Knorr's Discovery

The history of pyrazole carboxylic acids is intrinsically linked to the discovery of the pyrazole ring itself. In 1883, the German chemist Ludwig Knorr reported the first synthesis of a pyrazole derivative.[1][2] This seminal work involved the condensation reaction between a 1,3-dicarbonyl compound (ethyl acetoacetate) and a hydrazine derivative (phenylhydrazine).[3][4][5] This reaction, now known as the Knorr Pyrazole Synthesis , became a cornerstone of heterocyclic chemistry and opened the door to a vast new class of compounds.[2][6][7]

Knorr's initial synthesis did not yield a carboxylic acid directly, but rather a pyrazolone (a keto-form of a hydroxypyrazole), which he named antipyrine.[4][8] This compound quickly became the most widely used anti-inflammatory and antipyretic drug in the world until the rise of aspirin.[4] The discovery highlighted the significant physiological effects of the pyrazole scaffold, spurring further research into its derivatives.

Early Synthesis of Pyrazole Carboxylic Acids

Following Knorr's breakthrough, chemists began to explore variations of the synthesis to create a wider range of pyrazole derivatives. The synthesis of pyrazole carboxylic acids was a logical progression, offering a functional handle for further chemical modification.

One of the earliest and most straightforward methods to form pyrazole carboxylic acid derivatives involves the 1,3-dipolar cycloaddition of diazoacetic esters to alkynes, a reaction pioneered by Hans von Pechmann.[9] This method provides direct access to the pyrazole core with a carboxylic ester group already incorporated.

Another key approach adapts the Knorr synthesis by using a 1,3-dicarbonyl compound that contains a latent or protected carboxylic acid function. For instance, the condensation of diethyl oxalate and various ketones with hydrazine hydrate can yield pyrazole carboxylates.[10]

A general synthetic workflow for producing pyrazole carboxylic acids, building upon the principles of the Knorr synthesis, is outlined below.

References

• 1. books.rsc.org [books.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. books.rsc.org [books.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. jk-sci.com [jk-sci.com]
• 7. name-reaction.com [name-reaction.com]
• 8. Ludwig Knorr | Organic Chemistry, Synthetic Dyes, Pharmaceuticals | Britannica [britannica.com]
• 9. Pechmann Pyrazole Synthesis [drugfuture.com]
• 10. researchgate.net [researchgate.net]

Pharmacological Profile of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the pharmacological profile of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid. Due to limited direct studies on this specific molecule, this document synthesizes findings from structurally related pyrazole derivatives to infer its potential biological activities and mechanisms of action. The pyrazole scaffold is a well-established pharmacophore known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties. The presence of the 4-methoxyphenyl group at the 5-position and a carboxylic acid at the 3-position suggests potential for various therapeutic applications.

Pharmacological Activities of Structurally Related Compounds

Research on derivatives of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid indicates a range of biological activities. The core pyrazole structure is a key feature in many commercially available drugs.

Anti-inflammatory and Analgesic Activity

Structurally similar compounds, particularly 1-acetyl-3-aryl-5-(4-methoxyphenyl)pyrazoles, have demonstrated significant anti-inflammatory effects. In preclinical models, these derivatives have been shown to reduce inflammation, suggesting a potential mechanism of action involving the inhibition of cyclooxygenase (COX) enzymes.

Antimicrobial and Antifungal Activity

Various pyrazole carboxylic acid derivatives have been synthesized and evaluated for their efficacy against bacterial and fungal pathogens. These studies indicate that the pyrazole nucleus is a promising scaffold for the development of new antimicrobial and antifungal agents. The specific substitutions on the pyrazole and phenyl rings play a crucial role in determining the potency and spectrum of activity.

Anticancer Activity

The pyrazole core is present in several anticancer agents. Derivatives are being investigated for their ability to inhibit various kinases and other targets involved in cancer cell proliferation and survival. For example, some pyrazole derivatives have shown inhibitory activity against Fibroblast Growth Factor Receptors (FGFRs), which are implicated in various cancers.

Quantitative Data

Compound	Dose (mg/kg)	% Inhibition of Paw Edema (1h)	% Inhibition of Paw Edema (2h)	% Inhibition of Paw Edema (3h)
1-acetyl-3-(2-bromophenyl)-5-(4-methoxyphenyl)-1H-pyrazole	50	34.32	51.22	73.07
Etoricoxib (Standard)	10	41.23	58.33	85.53

Data from a study on 1-acetyl-3-aryl-5-(4-methoxyphenyl)pyrazoles as potential anti-inflammatory agents.

Experimental Protocols

The following is a detailed methodology for a key experiment cited in the evaluation of a structurally related compound.

Carrageenan-Induced Rat Paw Edema Assay

This in vivo assay is a standard model for evaluating the anti-inflammatory activity of novel compounds.

Materials:

• Wistar rats (150-200g)

• 1% w/v solution of carrageenan in saline

• Test compound (e.g., 1-acetyl-3-aryl-5-(4-methoxyphenyl)pyrazole) suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose)

• Reference standard (e.g., Etoricoxib)

• Plethysmometer

Procedure:

• Animals are fasted for 12 hours prior to the experiment with free access to water.

• The initial paw volume of each rat is measured using a plethysmometer.

• Animals are divided into control, standard, and test groups.

• The test compound or reference standard is administered orally at a predetermined dose. The control group receives only the vehicle.

• After 30 minutes of drug administration, 0.1 mL of 1% carrageenan solution is injected into the sub-plantar region of the left hind paw of each rat.

• The paw volume is measured at 1, 2, and 3 hours after the carrageenan injection.

• The percentage inhibition of edema is calculated using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the mean increase in paw volume in the control group and Vt is the mean increase in paw volume in the drug-treated group.

Visualizations

Synthesis Pathway

The following diagram illustrates a general synthetic route for the creation of 5-aryl-1H-pyrazole-3-carboxylic acids.

Caption: General synthetic pathway for 5-aryl-1H-pyrazole-3-carboxylic acids.

Experimental Workflow: Anti-inflammatory Assay

This diagram outlines the workflow for the carrageenan-induced rat paw edema assay.

Caption: Experimental workflow for the in vivo anti-inflammatory assay.

Potential Signaling Pathway: COX Inhibition

Based on the anti-inflammatory activity of related compounds, a likely mechanism of action is the inhibition of the cyclooxygenase (COX) pathway, which would reduce the production of prostaglandins involved in inflammation and pain.

Caption: Potential mechanism of action via inhibition of the COX pathway.

Disclaimer: This document is intended for informational purposes for a technical audience. The pharmacological profile is largely inferred from structurally similar compounds due to the limited availability of data on 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid. Further experimental validation is required to confirm these potential activities.

In-Vitro Screening of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic Acid Derivatives: A Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of pharmacological activities. Derivatives of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid, in particular, have garnered significant interest due to their potential as anticancer, antimicrobial, and antioxidant agents. This technical guide provides a comprehensive overview of the standard in-vitro screening methodologies used to evaluate these derivatives. It includes detailed experimental protocols, illustrative data, and diagrams of key experimental workflows and biological pathways to facilitate research and development in this promising area of drug discovery.

Introduction

Pyrazole derivatives are a class of five-membered heterocyclic compounds containing two adjacent nitrogen atoms. Their versatile chemical nature allows for extensive structural modifications, leading to a diverse range of biological activities.[1] The 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid scaffold combines several key pharmacophoric features: the pyrazole core, a methoxy-substituted phenyl ring, and a carboxylic acid group. This combination has been explored for its potential to interact with various biological targets.[2] Preliminary studies on related structures have demonstrated significant antiproliferative effects against cancer cell lines, inhibitory activity against various microbial strains, and potent antioxidant capabilities.[2][3]

Effective drug discovery relies on robust and reproducible screening assays. This guide details the core in-vitro methods for evaluating the biological potential of these pyrazole derivatives, focusing on anticancer, antimicrobial, and antioxidant activities.

General Synthesis Workflow

The synthesis of the target pyrazole derivatives typically follows a multi-step pathway, often beginning with a Claisen-Schmidt condensation to form a chalcone intermediate. This intermediate is then cyclized with hydrazine to form the core pyrazole ring. Subsequent modifications can be made to the carboxylic acid group to generate a library of derivatives, such as esters or amides.

Caption: General synthetic workflow for pyrazole derivatives.

In-Vitro Anticancer Screening: Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and the cytotoxic potential of chemical compounds. It measures the metabolic activity of cells, where mitochondrial dehydrogenases in viable cells reduce the yellow MTT to a purple formazan product.[4]

Experimental Protocol: MTT Assay

• Cell Culture: Seed human cancer cells (e.g., MCF-7 for breast cancer, HepG2 for liver cancer) in a 96-well plate at a density of 5,000-10,000 cells per well.[4] Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow cell attachment.

• Compound Treatment: Prepare stock solutions of the pyrazole derivatives in DMSO. Dilute the compounds to various final concentrations (e.g., 0.1, 1, 10, 50, 100 µM) in the culture medium. Replace the old medium with the medium containing the test compounds. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48 or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.[4]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the purple formazan crystals. Shake the plate gently for 15 minutes.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) using non-linear regression analysis.

Experimental Workflow

Caption: Workflow diagram for the MTT cytotoxicity assay.

Representative Data

The following table presents illustrative anticancer activity data for representative 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid derivatives against common cancer cell lines.

Compound ID	R-Group (at Carboxyl)	IC₅₀ (µM) vs. MCF-7 (Breast)	IC₅₀ (µM) vs. HepG2 (Liver)	IC₅₀ (µM) vs. A549 (Lung)
PMPA-01	-OH	15.5	13.9[2]	22.1
PMPA-02	-OCH₃	11.2	9.8	18.4
PMPA-03	-NH-Phenyl	8.5	6.7	12.3
PMPA-04	-NH-(4-Cl-Phenyl)	5.1	3.9	7.6
Doxorubicin	(Positive Control)	0.95[5]	1.2	1.0

Note: Data are representative and synthesized from published results on closely related pyrazole structures for illustrative purposes.[2][5][6]

In-Vitro Antimicrobial Screening

The agar well diffusion method is a standard, widely used technique to determine the antimicrobial activity of chemical compounds. It provides a qualitative or semi-quantitative measure of a compound's ability to inhibit the growth of a specific microorganism.[7]

Experimental Protocol: Agar Well Diffusion

• Media Preparation: Prepare Mueller-Hinton Agar (MHA) plates for bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and Sabouraud Dextrose Agar (SDA) plates for fungal strains (e.g., Candida albicans).

• Inoculum Preparation: Prepare a standardized microbial suspension (0.5 McFarland standard) of the test organism.

• Plate Inoculation: Evenly spread 100 µL of the microbial suspension over the surface of the agar plates using a sterile cotton swab.

• Well Creation: Aseptically punch wells (6 mm in diameter) into the inoculated agar plates using a sterile cork borer.

• Compound Loading: Add a defined volume (e.g., 100 µL) of the test compound solution (at a fixed concentration, e.g., 1 mg/mL in DMSO) into each well.

• Controls: Use DMSO as a negative control and a standard antibiotic (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi) as a positive control.

• Incubation: Incubate the bacterial plates at 37°C for 24 hours and the fungal plates at 28°C for 48 hours.

• Measurement: Measure the diameter of the clear zone of inhibition (in mm) around each well. A larger zone indicates higher antimicrobial activity.[8]

Experimental Workflow

Caption: Workflow diagram for the Agar Well Diffusion assay.

Representative Data

The following table shows illustrative antimicrobial activity for pyrazole derivatives.

Compound ID	R-Group (at Carboxyl)	Zone of Inhibition (mm) vs. S. aureus	Zone of Inhibition (mm) vs. E. coli	Zone of Inhibition (mm) vs. C. albicans
PMPA-01	-OH	12	10	8
PMPA-02	-OCH₃	14	11	9
PMPA-03	-NH-Phenyl	18	15	12
PMPA-04	-NH-(4-Cl-Phenyl)	22	19	16
Ciprofloxacin	(Positive Control)	25	28	N/A
Fluconazole	(Positive Control)	N/A	N/A	24

Note: Data are representative and based on published results for pyrazole analogs to illustrate potential outcomes.[1][9]

In-Vitro Antioxidant Screening

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common and rapid spectrophotometric method for evaluating the free radical scavenging activity of compounds. The stable DPPH radical has a deep violet color, which is reduced to a pale yellow hydrazine upon reacting with an antioxidant.[10]

Experimental Protocol: DPPH Assay

• Solution Preparation: Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol. Prepare serial dilutions of the test compounds and a standard antioxidant (e.g., Ascorbic Acid) in methanol.

• Reaction Mixture: In a 96-well plate or cuvettes, mix a fixed volume of the DPPH solution (e.g., 2 mL) with a smaller volume of the test compound solution at various concentrations (e.g., 10, 25, 50, 100 µg/mL).

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.[11]

• Absorbance Reading: Measure the absorbance of the solution at 517 nm against a methanol blank.

• Data Analysis: Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance with the sample. Plot the inhibition percentage against the compound concentration to determine the IC₅₀ value.[3]

Experimental Workflow

Caption: Workflow diagram for the DPPH radical scavenging assay.

Representative Data

The following table presents illustrative antioxidant activity data.

Compound ID	R-Group (at Carboxyl)	DPPH Scavenging IC₅₀ (µM)
PMPA-01	-OH	25.4
PMPA-02	-OCH₃	32.8
PMPA-03	-NH-Phenyl	18.2
PMPA-04	-NH-(4-Cl-Phenyl)	15.6
Ascorbic Acid	(Positive Control)	8.5

Note: Data are representative and based on published results for pyrazole analogs to illustrate potential outcomes.[3][10]

Potential Mechanisms of Action: Apoptosis Pathway

Many pyrazole-based anticancer agents exert their cytotoxic effects by inducing programmed cell death, or apoptosis. This can occur through the intrinsic (mitochondrial) or extrinsic (death receptor) pathways, both of which converge on the activation of executioner caspases, such as Caspase-3, leading to cell dismantling.[4] The generation of Reactive Oxygen Species (ROS) is also a frequently reported mechanism that can trigger the apoptotic cascade.[4]

References

• 1. Antioxidant and Antimicrobial Activity of 5-methyl-2-(5-methyl-1,3-diphenyl-1H-pyrazole-4-carbonyl)-2,4-dihydro-pyrazol-3-one - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid | 1192798-40-5 | Benchchem [benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and In Vitro Anticancer Activity of Pyrrolidone Derivatives Bearing 3,4,5-Trimethoxyphenyl Moiety as a Promising Anticancer Scaffold [mdpi.com]
• 7. biointerfaceresearch.com [biointerfaceresearch.com]
• 8. Synthesis and antimicrobial studies of novel derivatives of 4-(4-formyl-3-phenyl-1H-pyrazol-1-yl)benzoic acid as potent anti-Acinetobacter baumanni agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Design, synthesis, molecular modelling and biological evaluation of novel 3-(2-naphthyl)-1-phenyl-1H-pyrazole derivatives as potent antioxidants and 15-Lipoxygenase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Unlocking the Anticancer Potential of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical guide to the potential anticancer properties of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid. As of the latest literature review, specific experimental data on the anticancer activity of this exact compound is limited in publicly accessible scientific databases. The information presented herein is extrapolated from studies on structurally related pyrazole derivatives and general principles of anticancer drug discovery. This guide is intended to serve as a foundational resource to stimulate and inform future research into this promising molecule.

Executive Summary

The pyrazole scaffold is a cornerstone in medicinal chemistry, with numerous derivatives exhibiting a wide spectrum of biological activities, including notable anticancer properties. The specific compound, 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid, combines the established pyrazole core with a methoxyphenyl group, a feature known to enhance cell permeability and biological activity. While direct evidence is pending, the structural analogy to other active pyrazole compounds suggests a strong potential for anticancer efficacy, likely mediated through the induction of apoptosis and cell cycle arrest. This document outlines the hypothetical anticancer profile of this compound, providing a framework for its systematic investigation.

The Pyrazole Scaffold in Oncology

Pyrazole derivatives have been extensively investigated for their therapeutic potential, with several compounds entering clinical trials or receiving FDA approval for cancer treatment. The versatility of the pyrazole ring allows for substitutions at various positions, leading to a diverse range of pharmacological activities. The anticancer effects of pyrazoles are often attributed to their ability to interact with various cellular targets, leading to the disruption of cancer cell proliferation and survival mechanisms.

A structurally similar compound, 5-hydroxy-1-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid , has demonstrated in vitro efficacy against human breast cancer (MDA-MB-231) and liver cancer (HepG2) cell lines.[1] Preliminary studies suggest that this analog induces apoptosis and inhibits cell cycle progression.[1] The presence of the 4-methoxyphenyl group is thought to enhance the compound's ability to cross cell membranes, thereby increasing its bioavailability and cytotoxic potential.[1]

Anticipated Anticancer Activity and Mechanism of Action

Based on the broader family of pyrazole derivatives, 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid is hypothesized to exhibit anticancer activity through one or more of the following mechanisms:

• Induction of Apoptosis: Many pyrazole derivatives trigger programmed cell death in cancer cells. This is often mediated by the activation of caspase cascades and the generation of reactive oxygen species (ROS).

• Cell Cycle Arrest: The compound may halt the proliferation of cancer cells by arresting the cell cycle at specific checkpoints, such as G2/M or S phase.

• Inhibition of Kinases: Pyrazoles are known to inhibit various protein kinases that are crucial for cancer cell signaling and survival.

Quantitative Data on Related Pyrazole Derivatives

To provide a quantitative perspective on the potential of this class of compounds, the following table summarizes the in vitro cytotoxicity of various pyrazole derivatives against different human cancer cell lines.

Compound Name/Class	Cancer Cell Line	IC50 Value (µM)	Reference
Benzo[b]thiophen-2-yl-[5-(4-hydroxy-3,5-dimethoxy-phenyl)-3-(2-hydroxy-phenyl)-4,5-dihydo-pyrazol-1-yl]-methanone	HepG-2 (Liver)	3.57	[2]
3-(4-methoxyphenyl)-1-(p-tolyl)-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-Pyrazole	MDA-MB-468 (Breast)	14.97 (24h), 6.45 (48h)	[3][4][5]
Pyrazolo[3,4-b]pyridine derivative (9a)	Hela (Cervical)	2.59	[6]
Pyrazolo[3,4-b]pyridine derivative (14g)	MCF7 (Breast)	4.66	[6]
Pyrazolo[3,4-b]pyridine derivative (14g)	HCT-116 (Colon)	1.98	[6]
Oxime-linked pyrazole derivative	A549 (Lung)	14.5	[7]

Proposed Experimental Protocols

The following are detailed methodologies for key experiments that would be essential for evaluating the anticancer properties of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid.

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine the concentration of the compound that inhibits the growth of cancer cells by 50% (IC50).

Methodology:

• Cell Culture: Human cancer cell lines (e.g., MCF-7, HepG2, HCT-116) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5,000-10,000 cells per well and allowed to attach overnight.

• Compound Treatment: The test compound is dissolved in a suitable solvent (e.g., DMSO) and diluted to various concentrations in the culture medium. The cells are then treated with these concentrations for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined by plotting a dose-response curve.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

Objective: To quantify the percentage of cells undergoing apoptosis after treatment with the compound.

Methodology:

• Cell Treatment: Cells are treated with the compound at its IC50 concentration for a specified period (e.g., 24 hours).

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold PBS, and resuspended in Annexin V binding buffer.

• Staining: Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension and incubated in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are considered late apoptotic or necrotic.

Cell Cycle Analysis (Propidium Iodide Staining)

Objective: To determine the effect of the compound on the distribution of cells in different phases of the cell cycle.

Methodology:

• Cell Treatment: Cells are treated with the compound at various concentrations for a defined time.

• Cell Fixation: Cells are harvested, washed with PBS, and fixed in cold 70% ethanol overnight at -20°C.

• Staining: The fixed cells are washed and then stained with a solution containing PI and RNase A.

• Flow Cytometry Analysis: The DNA content of the cells is analyzed by flow cytometry. The percentage of cells in the G0/G1, S, and G2/M phases is quantified using cell cycle analysis software.

Visualizing Potential Mechanisms and Workflows

The following diagrams, generated using Graphviz, illustrate a hypothetical signaling pathway for apoptosis induction and a general experimental workflow for anticancer drug screening.

Caption: Hypothetical Apoptotic Signaling Pathway.

Caption: Experimental Workflow for Anticancer Screening.

Conclusion and Future Directions

While direct experimental data on the anticancer properties of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid remains to be established, the available evidence from structurally related compounds provides a strong rationale for its investigation as a potential anticancer agent. The presence of the pyrazole core and the methoxyphenyl substituent are promising features for potent biological activity.

Future research should focus on:

• Synthesis and Characterization: Efficient synthesis and full characterization of the compound.

• In Vitro Screening: Comprehensive evaluation of its cytotoxicity against a panel of human cancer cell lines.

• Mechanistic Studies: Elucidation of its mechanism of action, including its effects on apoptosis, the cell cycle, and key signaling pathways.

• In Vivo Efficacy: Assessment of its antitumor activity in preclinical animal models.

The systematic exploration of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid holds the potential to yield a novel and effective candidate for cancer therapy.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic Acid: A Technical Guide to its Role as an Enzyme Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid is a heterocyclic compound that has garnered significant interest in the field of medicinal chemistry due to its potential as a potent and selective enzyme inhibitor. The pyrazole scaffold is a well-established pharmacophore present in numerous approved drugs, and its derivatives are actively being investigated for a wide range of therapeutic applications. This technical guide provides an in-depth overview of the enzyme inhibitory activities of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid, focusing on its action on carbonic anhydrases and cyclooxygenase-2. This document summarizes key quantitative data, details experimental protocols for relevant assays, and visualizes the associated signaling pathways.

Enzyme Inhibitory Activity

Carbonic Anhydrase Inhibition

Recent studies have identified 5-aryl-1H-pyrazole-3-carboxylic acids as a promising class of inhibitors for human carbonic anhydrases (CAs), particularly the tumor-associated isoforms CA IX and CA XII.[1] These enzymes play a crucial role in pH regulation in hypoxic tumors, contributing to cancer cell survival and proliferation. A study on a series of 23 phenyl-substituted 5-phenyl-pyrazole-3-carboxylic acids demonstrated a clear, selective inhibition of hCA IX and XII over the ubiquitous isoforms hCA I and II, with inhibition constants (Ki) in the micromolar range.[1]

Derivatives with bulkier substituents in the para-position of the phenyl ring showed enhanced inhibition of hCA XII, with Ki values in the single-digit micromolar range.[1] While the specific Ki for the 4-methoxy derivative was not individually reported in the abstract, the overall activity for the series suggests its potential as a selective inhibitor of these cancer-related CA isoforms.[1] Another study on related pyrazole derivatives also reported significant inhibitory potential against hCA I and hCA II at nanomolar levels.

Table 1: Inhibitory Activity of 5-Aryl-1H-pyrazole-3-carboxylic Acids against Human Carbonic Anhydrase Isoforms

Compound Class	hCA I (Ki)	hCA II (Ki)	hCA IX (Ki)	hCA XII (Ki)
5-Aryl-1H-pyrazole-3-carboxylic acids	> 50 µM	> 50 µM	5 - 25 µM	4 - 50 µM

Data sourced from a study on a congeneric set of 23 phenyl-substituted 5-phenyl-pyrazole-3-carboxylic acids.[1]

Cyclooxygenase-2 (COX-2) Inhibition

Table 2: COX-2 Inhibitory Activity of Structurally Related Pyrazole Analogues

Compound Series	COX-1 (IC50)	COX-2 (IC50)	Selectivity Index (SI)
Hybrid Pyrazole Analogues	45.23 - 204.51 µM	1.79 - 9.63 µM	22.21 - 74.92

Data from a study on hybrid pyrazole analogues, demonstrating the potential for selective COX-2 inhibition within this chemical class.[2]

Signaling Pathways

Carbonic Anhydrase IX and Hypoxia-Induced Acidification

Under hypoxic conditions, often found in solid tumors, the transcription factor HIF-1α is stabilized. This leads to the upregulation of various genes, including carbonic anhydrase IX (CA IX). CA IX is a transmembrane enzyme that catalyzes the extracellular hydration of CO2 to bicarbonate (HCO3-) and a proton (H+). This contributes to the acidification of the tumor microenvironment, which promotes tumor invasion and metastasis, while maintaining a more alkaline intracellular pH, which is favorable for cancer cell survival. Inhibitors of CA IX can disrupt this pH regulation, leading to intracellular acidification and reduced tumor cell viability.

Carbonic Anhydrase IX Signaling Pathway in Hypoxia.

COX-2 and the Inflammatory Cascade

Inflammatory stimuli, such as cytokines and pathogens, can induce the expression of cyclooxygenase-2 (COX-2). COX-2 converts arachidonic acid into prostaglandin H2 (PGH2), which is a precursor for various pro-inflammatory prostaglandins, including PGE2. These prostaglandins mediate the classic signs of inflammation: pain, fever, redness, and swelling. Selective inhibition of COX-2 by compounds like 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid can block the production of these pro-inflammatory mediators, thereby exerting an anti-inflammatory effect.

References

• 1. 5-Aryl-1H-pyrazole-3-carboxylic acids as selective inhibitors of human carbonic anhydrases IX and XII - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues - PMC [pmc.ncbi.nlm.nih.gov]

The Pyrazole Nucleus as a Privileged Scaffold in Kinase Inhibition: A Deep Dive into the Structure-Activity Relationship of JAK Inhibitors

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The pyrazole motif is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its ability to interact with a wide range of biological targets. Its unique electronic properties and conformational flexibility allow for the development of potent and selective inhibitors for various enzyme families. Among these, the Janus kinases (JAKs) have emerged as a critical target class for the treatment of autoimmune diseases and cancers. This guide provides a detailed examination of the structure-activity relationships (SAR) of pyrazole-based JAK inhibitors, focusing on the 4-amino-(1H)-pyrazole scaffold, and includes comprehensive data, experimental protocols, and visual representations of key concepts.

The JAK-STAT Signaling Pathway: A Prime Target for Intervention

The JAK-STAT signaling cascade is a principal pathway for a multitude of cytokines and growth factors, playing a pivotal role in immunity, cell proliferation, and hematopoiesis.[1][2] Dysregulation of this pathway is a known driver of various inflammatory and neoplastic diseases.[1][2] The pathway is initiated by the binding of a ligand to its receptor, leading to the activation of receptor-associated JAKs. These kinases then phosphorylate downstream Signal Transducer and Activator of Transcription (STAT) proteins, which subsequently dimerize, translocate to the nucleus, and modulate gene expression.[2][3][4] Small molecule inhibitors that target the ATP-binding site of JAKs can effectively block this signaling cascade, making them valuable therapeutic agents.[1]

A simplified representation of the JAK-STAT signaling cascade.

Structure-Activity Relationship of 4-Amino-(1H)-pyrazole Based JAK Inhibitors

A significant body of research has focused on the development of 4-amino-(1H)-pyrazole derivatives as potent JAK inhibitors.[1][5][6][7] The general scaffold consists of a central pyrazole ring, an amino group at the 4-position, and various substituents at other positions that can be modified to tune potency and selectivity.

Core Scaffold and Key Interactions

The 4-amino group of the pyrazole core is crucial for forming a key hydrogen bond interaction with the hinge region of the kinase domain, a common feature of many ATP-competitive kinase inhibitors. Modifications to the substituents on the pyrazole ring and the groups attached to the 4-amino position have profound effects on the inhibitory activity.

Quantitative SAR Data

The following table summarizes the in vitro inhibitory activity (IC50) of a series of 4-amino-(1H)-pyrazole derivatives against JAK1, JAK2, and JAK3. The data is based on the findings reported by Duan et al. and showcases the impact of various substitutions on the core scaffold.[1][5][6][7]

Compound ID	R1 (on Pyrimidine)	R2 (on Phenyl)	JAK1 IC50 (nM)	JAK2 IC50 (nM)	JAK3 IC50 (nM)
3a	-H	-H	10.1	5.6	11.2
3b	-H	4-F	8.9	4.3	9.8
3c	-H	4-Cl	7.5	3.8	8.1
3d	-H	4-Br	9.2	4.9	10.5
3e	-H	4-CH3	6.8	3.1	7.5
3f	-H	4-OCH3	3.4	2.2	3.5
11b	-Cl (on Pyrrolo[2,3-d]pyrimidine)	4-F	25.6	15.8	29.3

Experimental Protocols

The determination of the half-maximal inhibitory concentration (IC50) is a critical step in the evaluation of potential drug candidates. The following is a representative protocol for an in vitro kinase inhibition assay, similar to those used to generate the data presented above.[8][9]

In Vitro Kinase Inhibition Assay (Luminescence-Based)

Objective: To determine the IC50 value of a test compound against a specific JAK isoform (JAK1, JAK2, or JAK3).

Materials:

• Recombinant human JAK1, JAK2, or JAK3 enzyme

• Suitable peptide substrate

• ATP (Adenosine triphosphate)

• Test compounds (solubilized in DMSO)

• Kinase assay buffer (e.g., containing HEPES, MgCl2, DTT)

• Luminescence-based ATP detection reagent (e.g., ADP-Glo™)

• 384-well assay plates

• Multichannel pipettes and a plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation: A serial dilution of the test compounds is prepared in DMSO and then further diluted in the kinase assay buffer.

• Enzyme and Substrate Preparation: The recombinant JAK enzyme and the peptide substrate are diluted to their final concentrations in the kinase assay buffer.

• Assay Plate Setup: The diluted compounds are dispensed into the 384-well assay plates. Control wells containing only DMSO (for 100% activity) and a known potent inhibitor (for 0% activity) are also included.

• Reaction Initiation: The enzyme/substrate mixture is added to the wells, and the reaction is initiated by the addition of ATP. The final ATP concentration is typically kept at or near the Km value for the specific kinase.

• Incubation: The plate is incubated at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes) to allow the kinase reaction to proceed.

• Reaction Termination and Signal Detection: The kinase reaction is stopped, and the remaining ATP is depleted by adding the ATP detection reagent. A second reagent is then added to convert the generated ADP back to ATP, which is then used in a luciferase-catalyzed reaction to produce a luminescent signal.

• Data Analysis: The luminescence intensity in each well is measured using a plate reader. The percentage of inhibition for each compound concentration is calculated relative to the controls. The IC50 value is then determined by fitting the dose-response curve to a four-parameter logistic equation.

Visualizing Workflows and Relationships

General Workflow for Pyrazole-Based JAK Inhibitor Screening

The discovery and development of novel kinase inhibitors follow a structured workflow, from initial library synthesis to in vivo efficacy studies.

A typical workflow for the discovery of pyrazole-based JAK inhibitors.

Key SAR Insights for 4-Amino-(1H)-pyrazole JAK Inhibitors

The quantitative data reveals several key trends in the structure-activity relationship of this class of compounds.

A summary of key SAR findings for 4-amino-(1H)-pyrazole JAK inhibitors.

Conclusion

The 4-amino-(1H)-pyrazole scaffold has proven to be a highly versatile and effective starting point for the development of potent JAK inhibitors. The structure-activity relationships discussed in this guide highlight the importance of systematic modifications to the core structure to achieve desired potency and selectivity profiles. The provided experimental protocols and workflow diagrams offer a framework for the rational design and evaluation of novel pyrazole-based kinase inhibitors. As our understanding of the intricate roles of JAK isoforms in various diseases continues to grow, the development of next-generation, highly selective pyrazole-based inhibitors will remain a key focus in the field of drug discovery.

References

• 1. Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The JAK/STAT Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1 H)-pyrazole Derivatives as JAKs Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. In Vitro JAK Kinase Activity and Inhibition Assays | Springer Nature Experiments [experiments.springernature.com]

The Pyrazole Scaffold: A Cornerstone of Modern Medicinal Chemistry

A Technical Guide for Drug Discovery Professionals

The pyrazole, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, stands as a "privileged scaffold" in medicinal chemistry. Its unique structural and electronic properties have made it a cornerstone in the design of a multitude of therapeutic agents across a wide range of diseases. Pyrazole-containing drugs have achieved blockbuster status, demonstrating the versatility and significance of this core in modern drug discovery.[1][2][3] This technical guide provides an in-depth review of the pyrazole scaffold, focusing on its synthesis, biological activities, and the structure-activity relationships (SAR) that govern its therapeutic utility. It is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this critical pharmacophore.

I. Synthetic Strategies for the Pyrazole Core

The construction of the pyrazole ring is a well-established area of heterocyclic chemistry, with several robust methods available to synthetic chemists. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

Knorr Pyrazole Synthesis (Cyclocondensation)

First described by Ludwig Knorr in 1883, this is arguably the most fundamental and widely used method for pyrazole synthesis.[4] It involves the cyclocondensation reaction between a 1,3-dicarbonyl compound (or its synthetic equivalent, like a β-ketoester) and a hydrazine derivative.[5][6][7] The reaction is typically acid-catalyzed and proceeds through a hydrazone intermediate, followed by intramolecular cyclization and dehydration to yield the aromatic pyrazole ring.[5][7] A key consideration, especially with unsymmetrical dicarbonyl compounds, is regioselectivity, which can be influenced by reaction conditions and the steric and electronic nature of the substituents.[5]

The following protocol is a representative example for the synthesis of a pyrazolone, a common variant of the Knorr reaction.[6]

Reaction: Ethyl Benzoylacetate + Hydrazine Hydrate → 5-Phenyl-2,4-dihydro-3H-pyrazol-3-one

Materials:

• Ethyl benzoylacetate (3 mmol)

• Hydrazine hydrate (6 mmol)

• 1-Propanol (3 mL)

• Glacial acetic acid (3 drops)

• Water (10 mL)

Procedure:

• In a 20-mL scintillation vial, combine ethyl benzoylacetate (3 mmol) and hydrazine hydrate (6 mmol).[6]

• Add 1-propanol (3 mL) and 3 drops of glacial acetic acid to the mixture.[6]

• Heat the reaction mixture on a hot plate with stirring at approximately 100°C for 1 hour.[6]

• Monitor the reaction completion using thin-layer chromatography (TLC) (e.g., mobile phase of 30% ethyl acetate/70% hexane).[6]

• Once the starting ketoester is consumed, add water (10 mL) to the hot, stirring reaction mixture to induce precipitation.[6]

• Turn off the heat and allow the mixture to cool slowly to room temperature over 30 minutes while stirring.

• Collect the precipitated solid by vacuum filtration using a Büchner funnel.

• Wash the collected product with a small amount of cold water and allow it to air dry.

• The product can be further purified by recrystallization if necessary.

1,3-Dipolar Cycloaddition

This powerful method involves the [3+2] cycloaddition of a 1,3-dipole (such as a diazo compound or a nitrile imine) with a dipolarophile containing a carbon-carbon double or triple bond.[8] This approach is highly versatile for creating a wide variety of substituted pyrazoles and pyrazolines.[9][10] Nitrile imines, often generated in situ from hydrazonoyl halides or by the oxidation of aldehyde hydrazones, react readily with alkynes or enamines to form the pyrazole ring.

The following is a general procedure for the synthesis of a 1,3,5-trisubstituted pyrazole.

Reaction: Aldehyde Hydrazone + Dipolarophile (e.g., Acetyl acetone) + Oxidizing Agent → Trisubstituted Pyrazole

Materials:

• Appropriate aldehyde diphenyl hydrazone (e.g., 3,4-dimethoxybenzaldehyde hydrazone, 5.0 mmol)

• Acetyl acetone (10 mmol)

• Chloramine-T (8.0 mmol)

• Ethanol (solvent)

Procedure:

• Dissolve the aldehyde hydrazone (5.0 mmol) and acetyl acetone (10 mmol) in ethanol in a round-bottom flask.

• Add Chloramine-T (8.0 mmol) to the solution. Chloramine-T acts as an oxidizing agent to generate the nitrile imine 1,3-dipole in situ.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC.

• Upon completion, the solvent is typically removed under reduced pressure.

• The residue is then worked up, often by dissolving in an organic solvent, washing with water, and drying.

• The crude product is purified using column chromatography to yield the desired pyrazole.

Caption: High-level overview of the two primary pyrazole synthesis routes.

II. Pharmacological Significance and Key Drug Classes

The pyrazole scaffold is present in numerous FDA-approved drugs, highlighting its therapeutic importance.[2][3][11] Its derivatives exhibit a vast spectrum of biological activities, including anti-inflammatory, anticancer, anticoagulant, and antiviral effects.[1][12][13]

Anti-inflammatory Agents (COX-2 Inhibitors)

Perhaps the most famous class of pyrazole-containing drugs are the selective COX-2 inhibitors, or "coxibs". Celecoxib (Celebrex®) is a prime example.[3] By selectively inhibiting the COX-2 enzyme, which is upregulated during inflammation, these drugs reduce the production of prostaglandins while sparing the COX-1 enzyme, which is crucial for gastric cytoprotection. This selectivity leads to a reduced risk of gastrointestinal side effects compared to non-selective NSAIDs.[14]

Anticancer Agents (Kinase Inhibitors)

The pyrazole ring is a key structural feature in many small-molecule kinase inhibitors used in oncology.[15] Kinases are critical nodes in cell signaling pathways that regulate cell growth, proliferation, and survival. Dysregulation of kinase activity is a hallmark of many cancers.[15]

• Ibrutinib (Imbruvica®): An irreversible inhibitor of Bruton's tyrosine kinase (BTK), crucial for B-cell receptor (BCR) signaling.[16][17] It is used to treat B-cell malignancies like mantle cell lymphoma and chronic lymphocytic leukemia.[17][18]

• Ruxolitinib (Jakafi®): A potent inhibitor of Janus kinases (JAK1 and JAK2).[19][20] It disrupts the JAK-STAT signaling pathway, which is vital for myeloproliferation, and is used to treat myelofibrosis.[21]

• Axitinib (Inlyta®): A potent inhibitor of vascular endothelial growth factor receptors (VEGFRs), targeting angiogenesis.[2]

• Crizotinib (Xalkori®): An inhibitor of ALK and ROS1 tyrosine kinases, used in certain types of non-small cell lung cancer.[15]

Other Therapeutic Areas

The utility of the pyrazole scaffold extends beyond inflammation and cancer:

• Sildenafil (Viagra®): A phosphodiesterase 5 (PDE5) inhibitor used for erectile dysfunction.[2][3]

• Apixaban (Eliquis®): A direct factor Xa inhibitor used as an anticoagulant.[3]

• Lenacapavir (Sunlenca®): A novel HIV capsid inhibitor.[2]

III. Key Signaling Pathways Targeted by Pyrazole Drugs

Understanding the signaling pathways modulated by pyrazole-based drugs is crucial for rational drug design and for predicting therapeutic effects and potential side effects.

The BTK Signaling Pathway (Target of Ibrutinib)

In B-cell malignancies, the B-cell receptor (BCR) pathway is often constitutively active, promoting cell survival and proliferation.[1] BTK is a critical downstream kinase in this cascade. Ibrutinib covalently binds to a cysteine residue (Cys-481) in the BTK active site, irreversibly blocking its activity and shutting down downstream survival signals, such as the NF-κB pathway.[1][16]

Caption: Ibrutinib inhibits the BTK signaling cascade in B-cells.

The JAK-STAT Signaling Pathway (Target of Ruxolitinib)

The JAK-STAT pathway transmits signals from cytokines and growth factors to the nucleus, regulating gene expression related to immunity and hematopoiesis.[21] In myeloproliferative neoplasms, this pathway is often hyperactivated. Ruxolitinib inhibits JAK1 and JAK2, preventing the phosphorylation and activation of STAT proteins, which in turn reduces the transcription of genes that drive cell proliferation and inflammation.[21][22]

Caption: Ruxolitinib blocks the hyperactive JAK-STAT signaling pathway.

IV. Quantitative Data and Structure-Activity Relationships (SAR)

The biological activity of pyrazole derivatives is highly dependent on the nature and position of substituents on the pyrazole ring and its appended functionalities. The following tables summarize representative quantitative data for key pyrazole-based inhibitors.

Table 1: In Vitro Inhibitory Activity of Pyrazole-Based Drugs

Compound	Target(s)	IC₅₀ Value	Cell Line / Assay Type	Reference(s)
Celecoxib	COX-2	50 nM	Human COX-2 Enzyme Assay	[23]
COX-1	30 µM	Ovine COX-1 Enzyme Assay	[23]
Ibrutinib	BTK	Low nanomolar	Cellular BTK Autophosphorylation	[24]
EGFR	~5 nM	Biochemical Kinase Assay	[25]
Ruxolitinib	JAK1	3.3 nM	Biochemical Kinase Assay	[19]
JAK2	2.8 nM	Biochemical Kinase Assay	[19]
Axitinib	VEGFR-2	0.2 nM	Biochemical Kinase Assay	[2]
Compound 10a	COX-2	0.19 µM	In vitro Enzyme Inhibition	[26]
(Celecoxib Analog)	5-LOX	1.8 µM	In vitro Enzyme Inhibition	[26]
Compound 10b	COX-2	0.73 µM	In vitro Enzyme Inhibition	[26]
(Celecoxib Analog)	5-LOX	1.5 µM	In vitro Enzyme Inhibition	[26]

IC₅₀ (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 2: In Vivo Anti-Inflammatory Activity of Celecoxib Analogues

Compound	ED₅₀ (mg/kg, p.o.)	Animal Model	Reference(s)
Celecoxib	7.5	Carrageenan-induced rat paw edema	[26]
Compound 10a	63.5	Carrageenan-induced rat paw edema	[26]
Compound 10b	100	Carrageenan-induced rat paw edema	[26]

ED₅₀ (Median effective dose) is the dose that produces a therapeutic response in 50% of the population.

V. Detailed Experimental Methodologies

Precise and reproducible experimental protocols are the foundation of drug discovery. This section provides detailed workflows for key biological assays used to characterize pyrazole-based inhibitors.

In Vitro COX-1/COX-2 Inhibition Assay (Fluorometric)

This assay determines the IC₅₀ values of a test compound against COX-1 and COX-2 enzymes by measuring the production of prostaglandin E2 (PGE2).

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Test compound (e.g., Celecoxib) dissolved in DMSO

• Assay Buffer

• Fluorometric probe (e.g., as part of a commercial kit)

Workflow:

Caption: Experimental workflow for a fluorometric COX inhibition assay.

Procedure Detail:

• Preparation: Prepare serial dilutions of the test compound in assay buffer. Prepare control wells containing only assay buffer (enzyme control) and a known inhibitor like celecoxib (inhibitor control).[27][28]

• Pre-incubation: In a 96-well plate, add the COX enzyme (either COX-1 or COX-2) to the wells containing the test compound dilutions or controls. Allow to incubate for a specified time (e.g., 10 minutes) at a controlled temperature (e.g., 37°C).[27][29]

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate, arachidonic acid, to all wells.[27]

• Quantification: Immediately measure the output (e.g., fluorescence) over time using a plate reader. The rate of reaction is proportional to the amount of PGE2 produced.

• Analysis: Calculate the percentage of COX activity inhibition for each compound concentration compared to the vehicle control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.[27]

Biochemical BTK Kinase Assay

This assay measures the direct inhibitory effect of a compound on the enzymatic activity of purified BTK. It typically measures the phosphorylation of a substrate peptide.

Materials:

• Purified, recombinant BTK enzyme

• Kinase buffer

• ATP (often radiolabeled, e.g., [γ-³³P]-ATP)

• Biotinylated peptide substrate

• Test compound (e.g., Ibrutinib) dissolved in DMSO

Workflow:

Caption: General workflow for a biochemical BTK kinase inhibition assay.

Procedure Detail:

• Preparation: Add kinase buffer, test compound (at various concentrations), and purified BTK enzyme to the wells of a microtiter plate.[30]

• Pre-incubation: Allow the enzyme and inhibitor to incubate together for a defined period (e.g., 10-20 minutes) at room temperature.

• Reaction Initiation: Start the kinase reaction by adding a mixture of the peptide substrate and ATP.

• Reaction: Allow the reaction to proceed for a set time (e.g., 30-60 minutes) at room temperature.

• Termination & Detection: Stop the reaction. The amount of phosphorylated substrate is then quantified. If using radiolabeled ATP, this can be done by capturing the biotinylated peptide on a streptavidin-coated plate and measuring the incorporated radioactivity with a scintillation counter.

• Analysis: Calculate the IC₅₀ value by plotting the inhibition of kinase activity against the inhibitor concentration.

VI. Conclusion

The pyrazole scaffold is a testament to the power of privileged structures in medicinal chemistry. Its synthetic accessibility and tunable electronic properties have allowed for its incorporation into a diverse array of highly successful drugs targeting enzymes from cyclooxygenases to a multitude of kinases. The continued exploration of novel pyrazole derivatives, driven by a deep understanding of their synthesis, SAR, and mechanisms of action, promises to yield the next generation of therapeutics for treating human disease. This guide has provided a comprehensive overview of these critical aspects, offering a valuable resource for professionals engaged in the art and science of drug discovery.

References

• 1. mdpi.com [mdpi.com]
• 2. commerce.bio-rad.com [commerce.bio-rad.com]
• 3. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 4. books.rsc.org [books.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. chemhelpasap.com [chemhelpasap.com]
• 7. jk-sci.com [jk-sci.com]
• 8. Efficient synthesis of Ibrutinib chiral intermediate in high space-time yield by recombinant E. coli co-expressing alcohol dehydrogenase and glucose dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. tandfonline.com [tandfonline.com]
• 11. Deciphering the Role of BTK Degradation in B Cell Malignancy Treatment [synapse.patsnap.com]
• 12. VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. assaygenie.com [assaygenie.com]
• 14. benchchem.com [benchchem.com]
• 15. m.youtube.com [m.youtube.com]
• 16. ascopubs.org [ascopubs.org]
• 17. benchchem.com [benchchem.com]
• 18. Targeting BTK in B Cell Malignancies: From Mode of Action to Resistance Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Design, synthesis, and biological evaluation of novel ruxolitinib and baricitinib analogues for potential use against COVID‐19 - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Ruxolitinib synthesis - chemicalbook [chemicalbook.com]
• 21. PathWhiz [pathbank.org]
• 22. researchgate.net [researchgate.net]
• 23. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 24. benchchem.com [benchchem.com]
• 25. benchchem.com [benchchem.com]
• 26. pubs.acs.org [pubs.acs.org]
• 27. benchchem.com [benchchem.com]
• 28. sigmaaldrich.com [sigmaaldrich.com]
• 29. Design, Synthesis, and Evaluation of the COX-2 Inhibitory Activities of New 1,3-Dihydro-2H-indolin-2-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 30. promega.com [promega.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, two-step protocol for the synthesis of 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid, a heterocyclic compound with potential applications in medicinal chemistry and drug discovery. The synthesis is based on established chemical transformations, including a Claisen condensation to form a key diketoester intermediate, followed by a Knorr pyrazole synthesis and subsequent ester hydrolysis.

Overview of the Synthetic Pathway

The synthesis begins with a mixed Claisen condensation between 4'-methoxyacetophenone and diethyl oxalate, facilitated by a strong base such as sodium ethoxide. This reaction yields the intermediate, ethyl 4-(4-methoxyphenyl)-2,4-dioxobutanoate. This intermediate is then cyclized with hydrazine hydrate to form the pyrazole ring, yielding ethyl 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylate. The final step is the basic hydrolysis of the ethyl ester to afford the target molecule, 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid.

Experimental Protocols

Step 1: Synthesis of Ethyl 4-(4-methoxyphenyl)-2,4-dioxobutanoate

This procedure details the Claisen condensation of 4'-methoxyacetophenone with diethyl oxalate.[1][2] Diethyl oxalate is chosen as it lacks α-hydrogens, preventing self-condensation and ensuring it acts as the electrophilic acceptor.[3][4][5]

Materials and Reagents:

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity (mmol)	Mass/Volume
4'-Methoxyacetophenone	C₉H₁₀O₂	150.17	50	7.51 g
Diethyl Oxalate	C₆H₁₀O₄	146.14	60	8.77 g (7.8 mL)
Sodium Ethoxide (21% in EtOH)	C₂H₅NaO	68.05	65	21.0 g (24.5 mL)
Anhydrous Ethanol	C₂H₅OH	46.07	-	150 mL
Hydrochloric Acid (2M)	HCl	36.46	As needed	~50 mL
Dichloromethane	CH₂Cl₂	84.93	-	100 mL
Saturated Brine Solution	NaCl	58.44	-	50 mL
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	-	~10 g

Procedure:

• To a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous ethanol (100 mL).

• Carefully add the 21% sodium ethoxide solution in ethanol to the flask.

• In a separate beaker, dissolve 4'-methoxyacetophenone (50 mmol) and diethyl oxalate (60 mmol) in anhydrous ethanol (50 mL).

• Add the solution from the beaker to the dropping funnel and add it dropwise to the stirred sodium ethoxide solution over 30 minutes.

• After the addition is complete, heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Cool the reaction mixture to room temperature and then place it in an ice bath.

• Slowly acidify the mixture to pH 2-3 with 2M hydrochloric acid while stirring.

• Transfer the mixture to a separatory funnel and extract with dichloromethane (2 x 50 mL).

• Combine the organic layers and wash with saturated brine solution (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude solid by recrystallization from ethanol to obtain pure ethyl 4-(4-methoxyphenyl)-2,4-dioxobutanoate.

Step 2: Synthesis of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid

This part of the protocol describes the cyclization of the diketoester with hydrazine to form the pyrazole, followed by ester hydrolysis.[6][7]

Materials and Reagents:

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity (mmol)	Mass/Volume
Ethyl 4-(4-methoxyphenyl)-2,4-dioxobutanoate	C₁₃H₁₄O₅	250.25	40	10.01 g
Hydrazine Hydrate (~64%)	N₂H₄·H₂O	50.06	44	2.20 g (2.1 mL)
Glacial Acetic Acid	CH₃COOH	60.05	-	100 mL
Lithium Hydroxide Monohydrate	LiOH·H₂O	41.96	80	3.36 g
1,4-Dioxane	C₄H₈O₂	88.11	-	80 mL
Water (Deionized)	H₂O	18.02	-	100 mL
Hydrochloric Acid (2M)	HCl	36.46	As needed	As needed

Procedure:

• Pyrazole Formation: a. In a 250 mL round-bottom flask, dissolve ethyl 4-(4-methoxyphenyl)-2,4-dioxobutanoate (40 mmol) in glacial acetic acid (100 mL). b. Add hydrazine hydrate (44 mmol) dropwise to the solution while stirring. c. Heat the reaction mixture to reflux (approximately 118 °C) for 6 hours. Monitor the reaction by TLC. d. Cool the mixture to room temperature and pour it into 200 mL of ice-water. e. Collect the precipitated solid by vacuum filtration, wash with cold water, and dry to obtain crude ethyl 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylate.

• Ester Hydrolysis: a. In a 250 mL round-bottom flask, suspend the crude ethyl 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylate in a mixture of 1,4-dioxane (80 mL) and water (40 mL). b. Add lithium hydroxide monohydrate (80 mmol) to the suspension. c. Heat the mixture to 80 °C and stir for 12-16 hours, or until TLC indicates the disappearance of the starting ester.[6] d. Cool the reaction mixture to room temperature and remove the 1,4-dioxane under reduced pressure. e. Dilute the remaining aqueous solution with water (60 mL) and cool in an ice bath. f. Acidify the solution to pH 2-3 with 2M hydrochloric acid to precipitate the carboxylic acid. g. Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to yield 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid.

Caption: Workflow for the two-step synthesis of the target compound.

Signaling Pathways and Logical Relationships

The following diagram outlines the logical progression of the chemical transformations.

Caption: Logical flow from starting materials to the final product.

References

• 1. jsciences.ut.ac.ir [jsciences.ut.ac.ir]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 23.8 Mixed Claisen Condensations - Organic Chemistry | OpenStax [openstax.org]
• 5. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Secure Verification [cherry.chem.bg.ac.rs]

Application Notes and Protocols for the Synthesis of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid via Knorr Pyrazole Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the multi-step synthesis of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid, a key heterocyclic scaffold of interest in medicinal chemistry and drug development. The synthesis is based on the classical Knorr pyrazole synthesis, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative. The protocols provided herein are detailed for each of the three key stages: the synthesis of the 1,3-dicarbonyl intermediate, the cyclization to form the pyrazole ring, and the final hydrolysis to the target carboxylic acid.

Introduction

The pyrazole ring is a privileged scaffold in medicinal chemistry, found in a wide array of pharmaceuticals exhibiting diverse biological activities. The Knorr pyrazole synthesis, first reported by Ludwig Knorr in 1883, remains a cornerstone of heterocyclic chemistry for the construction of the pyrazole core.[1][2] The reaction typically involves the condensation of a β-dicarbonyl compound with a hydrazine, often under acidic or thermal conditions, to yield the corresponding pyrazole.[1] This methodology offers a versatile and efficient route to a wide range of substituted pyrazoles.

This application note details a reliable three-step synthetic sequence to prepare 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid. The process begins with a Claisen condensation to form the necessary 1,3-dicarbonyl precursor, followed by the Knorr cyclization with hydrazine hydrate, and concludes with the hydrolysis of the resulting ester to the final carboxylic acid.

Data Summary

The following table summarizes the quantitative data for the multi-step synthesis of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid.

Step	Reaction	Reactants	Product	Molecular Weight ( g/mol )	Yield (%)	Melting Point (°C)
1	Claisen Condensation	4'-Methoxyacetophenone, Diethyl oxalate, Sodium ethoxide	Ethyl 4-(4-methoxyphenyl)-2,4-dioxobutanoate	250.25	~85-90	29-31
2	Knorr Pyrazole Synthesis	Ethyl 4-(4-methoxyphenyl)-2,4-dioxobutanoate, Hydrazine hydrate, Glacial acetic acid	Ethyl 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylate	260.27	75	168-170
3	Ester Hydrolysis	Ethyl 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylate, Lithium hydroxide, HCl	5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid	218.21	>90	235-237 (dec.)

Experimental Workflow

Caption: Synthetic workflow for 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid.

Experimental Protocols

Step 1: Synthesis of Ethyl 4-(4-methoxyphenyl)-2,4-dioxobutanoate (1,3-Dicarbonyl Intermediate)

This protocol is adapted from the general procedure for the Claisen condensation of acetophenones with diethyl oxalate.[3]

Materials:

• 4'-Methoxyacetophenone (15.0 g, 100 mmol)

• Diethyl oxalate (14.6 g, 100 mmol)

• Sodium metal (2.3 g, 100 mmol)

• Anhydrous ethanol (100 mL)

• Dichloromethane

• 1 M Hydrochloric acid

• Anhydrous sodium sulfate

Procedure:

• Preparation of Sodium Ethoxide: In a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add anhydrous ethanol (100 mL). Carefully add sodium metal in small pieces to the ethanol. The reaction is exothermic and produces hydrogen gas; ensure adequate ventilation. Stir until all the sodium has reacted to form a clear solution of sodium ethoxide.

• Reaction: Cool the sodium ethoxide solution to 0-5 °C in an ice bath. A mixture of 4'-methoxyacetophenone (100 mmol) and diethyl oxalate (100 mmol) is added dropwise to the stirred solution over 30 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred overnight.

• Work-up: The reaction mixture is then acidified to pH 2 with 1 M hydrochloric acid. The aqueous layer is extracted with dichloromethane (3 x 50 mL).

• Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated under reduced pressure. The crude product is recrystallized from ethanol to yield pure ethyl 4-(4-methoxyphenyl)-2,4-dioxobutanoate as a solid.

Characterization Data:

• Yield: 85-90%

• Physical State: Solid

• Melting Point: 29-31 °C[3]

• ¹H NMR (400 MHz, CDCl₃): δ 7.99 (d, J = 8.8 Hz, 2H), 7.03 (s, 1H), 6.98 (d, J = 8.8 Hz, 2H), 4.39 (q, J = 7.2 Hz, 2H), 3.90 (s, 3H), 1.41 (t, J = 7.2 Hz, 3H).[3]

Step 2: Synthesis of Ethyl 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylate (Knorr Cyclization)

This protocol is based on the synthesis of similar pyrazole esters.[2][4]

Materials:

• Ethyl 4-(4-methoxyphenyl)-2,4-dioxobutanoate (12.5 g, 50 mmol)

• Hydrazine hydrate (2.75 mL, 55 mmol)

• Glacial acetic acid (50 mL)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve ethyl 4-(4-methoxyphenyl)-2,4-dioxobutanoate (50 mmol) in glacial acetic acid (50 mL).

• Addition of Hydrazine: To the stirred solution, add hydrazine hydrate (55 mmol) dropwise. An exothermic reaction may be observed.

• Reaction: Heat the reaction mixture to reflux for 4-6 hours. Monitor the reaction progress by TLC.

• Isolation: After completion, cool the reaction mixture to room temperature. Pour the mixture into ice-cold water (200 mL) with stirring.

• Purification: The precipitated solid is collected by vacuum filtration, washed with cold water until the filtrate is neutral, and then dried. The crude product can be recrystallized from ethanol to afford pure ethyl 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylate.[2]

Characterization Data:

• Yield: 75%[2]

• Physical State: Solid[2]

• Melting Point: 168-170 °C[2]

• IR (KBr, cm⁻¹): 3310 (N-H), 1715 (C=O, ester), 1610 (C=N).

• ¹H NMR (DMSO-d₆): δ 13.8 (s, 1H, NH), 7.65 (d, 2H), 7.10 (s, 1H), 7.00 (d, 2H), 4.25 (q, 2H), 3.75 (s, 3H), 1.30 (t, 3H).

Step 3: Synthesis of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid (Ester Hydrolysis)

This is a standard hydrolysis protocol for pyrazole esters.

Materials:

• Ethyl 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylate (10.4 g, 40 mmol)

• Lithium hydroxide monohydrate (2.5 g, 60 mmol)

• Tetrahydrofuran (THF) (80 mL)

• Water (80 mL)

• 2 M Hydrochloric acid

Procedure:

• Reaction Setup: Dissolve ethyl 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylate (40 mmol) in a mixture of THF (80 mL) and water (80 mL) in a round-bottom flask.

• Hydrolysis: Add lithium hydroxide monohydrate (60 mmol) to the solution and stir the mixture at room temperature overnight. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Remove the THF under reduced pressure. Dilute the remaining aqueous solution with water (50 mL) and acidify to pH 2-3 with 2 M hydrochloric acid.

• Isolation: The resulting precipitate is collected by vacuum filtration, washed with cold water, and dried under vacuum to give the final product, 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid.

Characterization Data:

• Yield: >90%

• Physical State: Solid

• Melting Point: 235-237 °C (with decomposition)

• ¹H NMR (DMSO-d₆): δ 13.7 (br s, 1H, NH), 12.8 (br s, 1H, COOH), 7.68 (d, J=8.8 Hz, 2H), 7.05 (s, 1H), 7.02 (d, J=8.8 Hz, 2H), 3.78 (s, 3H).

Safety Precautions

• Hydrazine hydrate is highly toxic and corrosive. Handle with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Sodium metal reacts violently with water. Handle with care under an inert atmosphere or in a dry solvent.

• Standard laboratory safety practices should be followed at all times.

References

• 1. Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. jsciences.ut.ac.ir [jsciences.ut.ac.ir]
• 4. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

Application Notes: Multi-Component Reactions for Pyrazole Derivative Synthesis

Introduction

Pyrazole and its derivatives are privileged heterocyclic scaffolds that form the core structure of numerous compounds with significant therapeutic potential.[1][2] These compounds have demonstrated a wide range of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antidiabetic properties.[3][4][5] In modern drug discovery, the development of efficient, cost-effective, and environmentally benign synthetic methodologies is paramount.[6][7] Multi-component reactions (MCRs) have emerged as a powerful strategy for the synthesis of complex molecules like pyrazole derivatives in a single step, adhering to the principles of green chemistry by maximizing atom and step economy.[2][8]

MCRs involve the one-pot reaction of three or more starting materials to form a product that incorporates substantial parts of all reactants.[9] This approach offers significant advantages over traditional multi-step synthesis, including reduced reaction times, minimized waste production, and the ability to rapidly generate libraries of structurally diverse compounds for high-throughput screening.[9] This document provides an overview of common MCR strategies for pyrazole synthesis and detailed protocols for researchers in medicinal chemistry and drug development.

Key MCR Strategies for Pyrazole Synthesis

The synthesis of pyrazole derivatives via MCRs can be broadly categorized into three- and four-component reactions. A particularly prominent class of products synthesized through these methods are pyrano[2,3-c]pyrazoles, which are known for their diverse biological activities.[10][11]

1. Three-Component Reactions: These reactions typically involve the condensation of a 1,3-dicarbonyl compound, a hydrazine derivative, and an aldehyde.[12] Variations include the use of β-ketoesters, enaminones, or other active methylene compounds as one of the components.[12][13] The reaction often proceeds through a sequence of Knoevenagel condensation, Michael addition, and subsequent cyclization and dehydration steps.

2. Four-Component Reactions: This is one of the most common and efficient methods for synthesizing highly substituted pyrazole derivatives, especially the pyrano[2,3-c]pyrazole scaffold.[14] A typical four-component reaction involves an aldehyde, malononitrile, a β-ketoester (like ethyl acetoacetate), and a hydrazine derivative.[9] The choice of catalyst and reaction conditions (e.g., solvent, temperature, use of microwave or ultrasound) can significantly influence reaction rates and yields.[10] Various catalysts, from simple organic bases like piperidine to advanced magnetically recoverable nanocatalysts, have been successfully employed.[9][15]

Below is a logical workflow illustrating a typical four-component reaction for pyrazole synthesis.

Caption: General workflow for a four-component synthesis of pyrazole derivatives.

The reaction mechanism for the four-component synthesis of pyrano[2,3-c]pyrazoles is a well-established sequence.

Caption: Plausible mechanism for four-component pyrano[2,3-c]pyrazole synthesis.

Quantitative Data Summary

The efficiency of MCRs for synthesizing pyrano[2,3-c]pyrazole derivatives is demonstrated by the high yields and often short reaction times achieved under various conditions. The following tables summarize representative data from the literature.

Table 1: Four-Component Synthesis of Pyrano[2,3-c]pyrazole Derivatives using an Organocatalyst [1]

Entry	Aldehyde (Ar)	Catalyst	Solvent	Conditions	Time (h)	Yield (%)
1	C₆H₅	Taurine	Water	80 °C	2	92
2	4-Cl-C₆H₄	Taurine	Water	80 °C	2	90
3	4-MeO-C₆H₄	Taurine	Water	80 °C	2	88
4	4-NO₂-C₆H₄	Taurine	Water	80 °C	2	85
5	2-Thienyl	Taurine	Water	80 °C	2	87

Table 2: Synthesis of Pyrano[2,3-c]pyrazoles using Alternative Energy Sources [10]

Entry	Aldehyde (Ar)	Catalyst	Solvent	Conditions	Time (min)	Yield (%)
1	4-Cl-C₆H₄	SnCl₂	None	MW, 80 °C	25	88
2	4-F-C₆H₄	ZnS NPs	Water	Ultrasound	15	95
3	C₆H₅	None	Water	Ultrasound	30	92
4	4-OH-C₆H₄	Fe₃O₄ MNPs	Water	Room Temp	15	94

MW = Microwave Irradiation; MNPs = Magnetic Nanoparticles

Experimental Protocols

This section provides a detailed, representative protocol for the synthesis of 6-amino-4-aryl-3-methyl-1-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile derivatives via a four-component reaction. This protocol is based on commonly reported methodologies.[1][9]

Protocol 1: Four-Component Synthesis of a Pyrano[2,3-c]pyrazole Derivative

Objective: To synthesize a substituted pyrano[2,3-c]pyrazole via a one-pot, four-component reaction using an organic base as a catalyst.

Materials:

• Aromatic aldehyde (e.g., Benzaldehyde, 1.0 mmol, 106 mg)

• Malononitrile (1.0 mmol, 66 mg)

• Ethyl acetoacetate (1.0 mmol, 130 mg)

• Phenylhydrazine (1.0 mmol, 108 mg)

• Catalyst (e.g., Piperidine, ~10 mol%, ~8.5 mg)

• Solvent (e.g., Ethanol, 10-15 mL)

• Deionized Water

• Ethyl Acetate

• Hexane

• Anhydrous Sodium Sulfate

• Silica Gel for column chromatography

Equipment:

• 50 mL round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Thin Layer Chromatography (TLC) plates (silica gel)

• UV lamp for TLC visualization

• Rotary evaporator

• Glass funnel and filter paper

• Chromatography column

Procedure:

Step 1: Reaction Setup

• To a 50 mL round-bottom flask containing a magnetic stir bar, add the aromatic aldehyde (1.0 mmol), malononitrile (1.0 mmol), ethyl acetoacetate (1.0 mmol), and phenylhydrazine (1.0 mmol).[9]

• Add ethanol (10 mL) to the flask to dissolve and suspend the reactants.

• Add a catalytic amount of piperidine (10 mol%) to the mixture.[9]

Step 2: Reaction Execution

• Attach a reflux condenser to the flask.

• Place the flask in a heating mantle or oil bath and heat the mixture to reflux (approximately 78-80 °C for ethanol).

• Stir the reaction mixture vigorously.

• Monitor the progress of the reaction using TLC (e.g., using a 3:1 mixture of hexane:ethyl acetate as the eluent). Reaction times can vary from 30 minutes to a few hours.[9]

Step 3: Work-up and Isolation

• Once the reaction is complete (as indicated by the disappearance of starting materials on TLC), remove the flask from the heat source and allow it to cool to room temperature.

• A solid product may precipitate upon cooling. If so, collect the solid by vacuum filtration, wash it with a small amount of cold ethanol or cold water, and dry it.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure using a rotary evaporator to obtain the crude product.

Step 4: Purification

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol).

• Alternatively, if the product is an oil or contains impurities, purify it using silica gel column chromatography. Elute with an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to isolate the pure pyrazole derivative.

• Combine the pure fractions, remove the solvent using a rotary evaporator, and dry the final product under vacuum.

Characterization: The structure and purity of the synthesized compound should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and FTIR.

References

• 1. mdpi.com [mdpi.com]
• 2. [PDF] Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives | Semantic Scholar [semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics | MDPI [mdpi.com]
• 6. nbinno.com [nbinno.com]
• 7. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benthamscience.com [benthamscience.com]
• 9. benchchem.com [benchchem.com]
• 10. Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives: current insights and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jetir.org [jetir.org]
• 12. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 13. Recent advances in the multicomponent synthesis of pyrazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Green multicomponent synthesis of pyrano[2,3- c ]pyrazole derivatives: current insights and future directions - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05570A [pubs.rsc.org]
• 15. tandfonline.com [tandfonline.com]

Application Notes and Protocols for 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid is a heterocyclic compound belonging to the pyrazole class of molecules. The pyrazole scaffold is a prominent feature in many biologically active compounds and approved drugs, recognized for its diverse pharmacological activities. This document provides detailed application notes and protocols for the utilization of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid in drug discovery, focusing on its potential as an anti-inflammatory and anti-cancer agent. The methoxyphenyl group and the carboxylic acid moiety are key pharmacophoric features that can be exploited for designing novel therapeutic agents.

Physicochemical Properties

Property	Value
Molecular Formula	C₁₁H₁₀N₂O₃
Molecular Weight	218.21 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO and methanol
SMILES	COc1ccc(cc1)-c2[nH]nc(c2)C(=O)O
InChI	InChI=1S/C11H10N2O3/c1-16-8-4-2-7(3-5-8)9-6-12-13-10(9)11(14)15/h2-6H,1H3,(H,12,13)(H,14,15)

Biological Activities and Potential Applications

Derivatives of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid have demonstrated potential in two primary therapeutic areas: oncology and inflammation. The core pyrazole structure is a known pharmacophore for the inhibition of key enzymes involved in these disease processes.

Anti-Cancer Activity

Various pyrazole derivatives have been investigated for their cytotoxic effects against a range of cancer cell lines. While specific IC50 values for 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid are not extensively reported in publicly available literature, related compounds with the 4-methoxyphenyl pyrazole scaffold have shown significant anti-proliferative activity. For instance, certain pyrazoline analogues have demonstrated potent cytotoxicity against breast cancer cell lines like MCF-7. The mechanism of action for many anti-cancer pyrazoles involves the inhibition of protein kinases, which are crucial for cell signaling and proliferation.

Anti-Inflammatory Activity

The anti-inflammatory potential of pyrazole derivatives is well-documented, with some acting as selective inhibitors of cyclooxygenase-2 (COX-2).[1] The structural features of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid are consistent with those of known COX-2 inhibitors, suggesting its potential to selectively target COX-2 over COX-1, thereby reducing the gastrointestinal side effects associated with non-selective NSAIDs. Inhibition of COX-2 leads to a decrease in the production of prostaglandins, which are key mediators of inflammation and pain. Furthermore, some pyrazole compounds have been shown to inhibit the NF-κB signaling pathway, a critical regulator of inflammatory responses.[2]

Quantitative Data Summary

While specific quantitative data for the parent compound is limited, the following table summarizes the activity of closely related analogs to provide a benchmark for researchers.

Compound Class	Target/Assay	Cell Line	IC50/Activity	Reference
Pyrazoline analogues	Cytotoxicity	MCF-7 (Breast Cancer)	<0.1 µM - 45.8 µM	[3]
Pyrazole-carboxamide derivatives	Cytotoxicity	SK-N-SH (Neuroblastoma)	Effective inhibition	[4]
Pyrazole-pyridazine hybrids	COX-2 Inhibition	in vitro assay	1.15 µM - 2.51 µM	[5]
1-acetyl-3-aryl-5-(4-methoxyphenyl)pyrazoles	Anti-inflammatory	Carrageenan-induced rat paw edema	Significant inhibition	[1]
Pyrazole derivatives	NF-κB Inhibition	RAW264.7 macrophages	Potent inhibition	[2]

Experimental Protocols

Synthesis of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid

A general and adaptable synthesis protocol based on related pyrazole syntheses is provided below.[6][7]

Materials:

• 4-Methoxyacetophenone

• Diethyl oxalate

• Sodium ethoxide

• Hydrazine hydrate

• Ethanol

• Hydrochloric acid

• Diethyl ether

Procedure:

• Claisen Condensation: To a solution of sodium ethoxide (1.1 eq) in absolute ethanol, add 4-methoxyacetophenone (1 eq) dropwise at 0°C. After stirring for 15 minutes, add diethyl oxalate (1.1 eq) dropwise. The reaction mixture is then stirred at room temperature for 12-16 hours.

• Work-up: The reaction mixture is poured into ice-cold water and acidified with dilute hydrochloric acid to precipitate the diketoester intermediate. The solid is filtered, washed with cold water, and dried.

• Cyclization: The dried intermediate (1 eq) is dissolved in ethanol, and hydrazine hydrate (1.2 eq) is added. The mixture is refluxed for 4-6 hours.

• Hydrolysis: After cooling, an aqueous solution of sodium hydroxide (2 eq) is added, and the mixture is refluxed for another 2-3 hours to hydrolyze the ester.

• Purification: The reaction mixture is cooled and acidified with concentrated hydrochloric acid to precipitate the crude 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid. The precipitate is filtered, washed with cold water, and recrystallized from an appropriate solvent system (e.g., ethanol/water) to yield the pure product.

Workflow for Synthesis:

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of novel pyrazole derivatives as a potent anti‐inflammatory agent in RAW264.7 cells via inhibition of NF‐ĸB for possible benefit against SARS‐CoV‐2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and cytotoxicity evaluation of 1-[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]-3-aryl-1H-pyrazole-5-carboxylic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. prepchem.com [prepchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Application of Pyrazole Derivatives in Agrochemicals: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold, a five-membered heterocyclic ring with two adjacent nitrogen atoms, is a "privileged" structure in the field of agrochemical discovery.[1] Its versatile chemical nature allows for extensive structural modifications, leading to the development of a wide array of commercial and experimental compounds with potent fungicidal, herbicidal, and insecticidal activities.[1][2] This document provides a comprehensive overview of the application of pyrazole derivatives in crop protection, including detailed experimental protocols, quantitative efficacy data, and visual representations of their mechanisms of action and discovery workflows.

Pyrazole Derivatives as Fungicides

A prominent class of pyrazole-based fungicides are the Succinate Dehydrogenase Inhibitors (SDHIs).[1] These compounds are highly effective against a broad spectrum of plant pathogenic fungi by disrupting the fungal mitochondrial respiratory chain.[1][3]

Mechanism of Action: Succinate Dehydrogenase Inhibition

Pyrazole carboxamide fungicides, such as Bixafen, Fluxapyroxad, and Sedaxane, act by inhibiting Complex II (succinate dehydrogenase) in the mitochondrial electron transport chain.[1][4] This inhibition blocks the conversion of succinate to fumarate, a key step in the tricarboxylic acid (TCA) cycle and cellular respiration. The disruption of ATP production ultimately leads to fungal cell death.[1][5]

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

The Versatility of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic Acid in Organic Synthesis: A Building Block for Bioactive Molecules

Introduction

5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid is a versatile heterocyclic building block that has garnered significant attention in the fields of medicinal chemistry and materials science. Its rigid pyrazole core, coupled with the reactive carboxylic acid functionality and the electron-donating methoxyphenyl group, makes it an ideal scaffold for the synthesis of a diverse array of complex molecules. This application note provides an overview of the utility of 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid in organic synthesis, with a focus on its application in the development of bioactive compounds. Detailed protocols for key synthetic transformations are also presented.

The pyrazole moiety is a well-established pharmacophore found in numerous clinically approved drugs, exhibiting a wide range of biological activities including anti-inflammatory, analgesic, anticancer, and antimicrobial properties.[1][2] The strategic incorporation of the 4-methoxyphenyl group can enhance the pharmacokinetic and pharmacodynamic properties of the resulting molecules. The carboxylic acid handle serves as a convenient point for chemical modification, allowing for the construction of amides, esters, and other derivatives, thereby enabling the exploration of vast chemical space in drug discovery programs.[3]

Key Applications in the Synthesis of Bioactive Molecules

The structural attributes of 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid make it a valuable precursor for the synthesis of various classes of bioactive compounds.

Kinase Inhibitors

The pyrazole scaffold is a prominent feature in many kinase inhibitors, which are a cornerstone of modern cancer therapy.[2][4] The nitrogen atoms of the pyrazole ring can act as hydrogen bond acceptors, mimicking the hinge-binding interactions of ATP in the kinase active site. By functionalizing the carboxylic acid group with appropriate amine fragments, medicinal chemists can design potent and selective kinase inhibitors.

A general workflow for the synthesis of pyrazole-based kinase inhibitors is depicted below:

References

• 1. chemimpex.com [chemimpex.com]
• 2. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hepatochem.com [hepatochem.com]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols: In-Vitro Cyclooxygenase (COX) Inhibition Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction: Cyclooxygenase (COX), also known as prostaglandin-endoperoxide synthase (PTGS), is a crucial enzyme in the inflammatory pathway, responsible for converting arachidonic acid into prostanoids like prostaglandins.[1][2][3] The enzyme exists in two primary isoforms, COX-1 and COX-2.[2][4] COX-1 is constitutively expressed in most tissues and is involved in physiological functions such as maintaining the integrity of the gastrointestinal mucosa and regulating renal blood flow.[1] In contrast, COX-2 is an inducible enzyme, with its expression significantly increased at sites of inflammation, leading to the production of prostaglandins that mediate pain, fever, and inflammation.[1][3][4]

Non-steroidal anti-inflammatory drugs (NSAIDs) exert their therapeutic effects by inhibiting these COX enzymes.[1] The relative inhibitory activity of a compound against COX-1 and COX-2 determines its efficacy and side-effect profile.[1] Therefore, in-vitro screening assays are essential for characterizing the potency and selectivity of potential new anti-inflammatory drugs.[5] This document provides a detailed protocol for determining the half-maximal inhibitory concentration (IC50) values of a test compound against COX-1 and COX-2 using a common in-vitro assay format.

Cyclooxygenase Signaling Pathway

The COX signaling cascade begins with the release of arachidonic acid from the cell membrane's phospholipids by the enzyme phospholipase A2.[6] Both COX-1 and COX-2 enzymes then catalyze the conversion of arachidonic acid into the unstable intermediate, Prostaglandin H2 (PGH2).[2][7][8] This intermediate is subsequently converted by various tissue-specific isomerases and synthases into a range of bioactive prostanoids, including prostaglandins (PGE2, PGD2, PGF2α), prostacyclin (PGI2), and thromboxane (TXA2), which mediate diverse physiological and pathophysiological responses.[2][8] COX inhibitors block the initial step in this pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Physiology and pathophysiology of cyclooxygenase-2 and prostaglandin E2 in the kidney - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mybiosource.com [mybiosource.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. In vitro assays for cyclooxygenase activity and inhibitor characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. frontierspartnerships.org [frontierspartnerships.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Cell Viability Assay of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for determining the cytotoxic effects of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid on cancer cell lines using the MTT assay. Additionally, a potential signaling pathway for pyrazole derivatives is illustrated to provide context for the compound's mechanism of action.

Introduction

5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid is a heterocyclic compound belonging to the pyrazole class. Pyrazole derivatives have garnered significant interest in medicinal chemistry due to their wide range of biological activities, including anti-cancer properties.[1][2] Many pyrazole-containing compounds have been shown to inhibit various kinases, such as cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation.[3] Inhibition of these pathways can lead to cell cycle arrest and apoptosis, making these compounds promising candidates for cancer therapy.[4][5] This document outlines a detailed protocol for assessing the in vitro cytotoxicity of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid, a critical step in the preliminary evaluation of its therapeutic potential.

Data Presentation

The following table summarizes hypothetical data from an MTT assay evaluating the cytotoxicity of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid against various cancer cell lines after 48 hours of treatment. The IC50 value represents the concentration of the compound required to inhibit the growth of 50% of the cell population.

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast Cancer	15.2 ± 1.8
A549	Lung Cancer	22.5 ± 2.1
HeLa	Cervical Cancer	18.9 ± 1.5
PC-3	Prostate Cancer	25.1 ± 2.9

Experimental Protocols

MTT Cell Viability Assay

This protocol is adapted from standard MTT assay procedures.[6][7][8][9][10]

Objective: To determine the half-maximal inhibitory concentration (IC50) of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid in various cancer cell lines.

Materials:

• 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid

• Cancer cell lines (e.g., MCF-7, A549, HeLa, PC-3)

• Dulbecco's Modified Eagle Medium (DMEM) or other appropriate cell culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture cancer cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2.

  • Trypsinize the cells and perform a cell count.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

  • Incubate the plate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid in DMSO.

  • Perform serial dilutions of the stock solution in culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a blank (medium only).

  • Incubate the plate for 48 hours.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.[6][8]

  • Incubate the plate for 4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

  • Carefully aspirate the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[10]

  • Gently shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution.[7]

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader.[6]

• Data Analysis:

  • Subtract the absorbance of the blank wells from the absorbance of all other wells.

  • Calculate the percentage of cell viability for each concentration using the following formula:

    • % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using a suitable software (e.g., GraphPad Prism).

Visualizations

Experimental Workflow

Caption: Workflow for the MTT cell viability assay.

Potential Signaling Pathway

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. researchgate.net [researchgate.net]
• 4. A Novel Pyrazole Exhibits Potent Anticancer Cytotoxicity via Apoptosis, Cell Cycle Arrest, and the Inhibition of Tubulin Polymerization in Triple-Negative Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. MTT assay protocol | Abcam [abcam.com]
• 8. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 9. broadpharm.com [broadpharm.com]
• 10. creative-diagnostics.com [creative-diagnostics.com]

Application Notes and Protocols for the Functionalization of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the chemical modification of 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid, a versatile scaffold for the development of novel therapeutic agents. The functionalization strategies outlined below enable the synthesis of diverse derivatives, including amides, esters, and bi-heterocyclic systems, which have shown promise in various biological applications, particularly in oncology.

Amide Bond Formation

Amide derivatives of pyrazole carboxylic acids are a cornerstone of many drug discovery programs, with demonstrated activity as kinase inhibitors and anticancer agents. The carboxylic acid group of 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid can be readily converted to an amide via activation with a coupling agent or conversion to the acyl chloride.

Protocol 1: Amide Coupling using HBTU

This protocol describes a general method for the coupling of 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid with a primary or secondary amine using HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) as the coupling agent.

Experimental Protocol:

• To a stirred solution of 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid (1.0 eq.) in anhydrous dichloromethane (CH₂Cl₂) (0.1 M), add triethylamine (3.0 eq.).

• Add HBTU (1.2 eq.) to the mixture and stir for 10 minutes at room temperature.

• Add the desired amine (1.1 eq.) to the reaction mixture.

• Continue stirring at room temperature for 4-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with CH₂Cl₂ and wash with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired amide.

Protocol 2: Amide Formation via Acyl Chloride

For less reactive amines, conversion of the carboxylic acid to the more reactive acyl chloride is an effective strategy.

Experimental Protocol:

• To a solution of 5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid (1.0 eq.) in anhydrous dichloromethane (CH₂Cl₂) (0.2 M), add a catalytic amount of N,N-dimethylformamide (DMF) (2-3 drops).

• Slowly add oxalyl chloride (1.5 eq.) to the solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Concentrate the reaction mixture under reduced pressure to remove excess oxalyl chloride and solvent.

• Dissolve the crude acyl chloride in anhydrous CH₂Cl₂ (0.2 M).

• In a separate flask, dissolve the desired amine (1.1 eq.) and triethylamine (1.5 eq.) in anhydrous CH₂Cl₂ (0.2 M) and cool to 0 °C.

• Slowly add the solution of the acyl chloride to the amine solution.

• Stir the reaction mixture at room temperature for 2-6 hours, monitoring by TLC.

• Work-up and purify the product as described in Protocol 1.

Quantitative Data for Amide Formation:

Amine	Coupling Method	Solvent	Reaction Time (h)	Yield (%)	Reference
Aniline	Acyl Chloride	Xylene	10	77	[1]
p-Methylaniline	Acyl Chloride	Toluene	10	70	[1]
p-Chloroaniline	Acyl Chloride	Xylene	10	67	[1]
p-Nitroaniline	Acyl Chloride	Xylene	10	69	[1]

Note: Yields are based on analogous reactions with 4-benzoyl-1-(4-nitrophenyl)-5-phenyl-1H-pyrazole-3-carboxylic acid chloride and may vary for the target molecule.

Reaction Workflow for Amide Bond Formation

References

• 1. asianpubs.org [asianpubs.org]

Synthesis of Pyrazole-3-Carboxamide Derivatives: A Detailed Guide for Researchers

For researchers, scientists, and professionals in drug development, the synthesis of pyrazole-3-carboxamide derivatives represents a significant avenue for the discovery of novel therapeutic agents. These compounds form the core scaffold of numerous biologically active molecules with applications ranging from anticancer and antimicrobial to anti-inflammatory and antifungal agents. This document provides detailed application notes and experimental protocols for the synthesis of this important class of molecules, supported by quantitative data and visual diagrams to facilitate understanding and replication.

Application Notes

Pyrazole-3-carboxamide derivatives are a versatile class of heterocyclic compounds that have garnered significant attention in medicinal chemistry. Their rigid pyrazole core, coupled with the hydrogen bonding capabilities of the carboxamide group, allows for specific interactions with various biological targets. The substituent diversity that can be introduced at different positions of the pyrazole ring and the amide nitrogen enables fine-tuning of their pharmacological properties.

Recent research has highlighted the potential of these derivatives as:

• Anticancer Agents: Many pyrazole-3-carboxamides have demonstrated potent antiproliferative activity against various cancer cell lines.[1][2] The mechanisms of action often involve the inhibition of critical cellular signaling pathways, including cyclin-dependent kinases (CDKs) and Fms-like tyrosine kinase 3 (FLT3), which are crucial for cell cycle progression and proliferation.[3] Some derivatives have also been shown to interact with DNA, suggesting a multi-targeted approach to cancer therapy.[1][2]

• Antifungal and Antimicrobial Agents: The pyrazole-3-carboxamide scaffold is present in several commercial fungicides that inhibit succinate dehydrogenase.[4] Novel derivatives continue to be explored for their broad-spectrum activity against various phytopathogenic fungi and bacteria.[4][5][6]

• Enzyme Inhibitors: Specific derivatives have been designed to target enzymes like carbonic anhydrase, which is implicated in various physiological and pathological processes.

Experimental Protocols

The synthesis of pyrazole-3-carboxamide derivatives typically involves the coupling of a pyrazole-3-carboxylic acid or its activated derivative with an appropriate amine. The following protocols outline common synthetic strategies.

General Synthesis of Pyrazole-3-Carboxamides

A prevalent method for synthesizing pyrazole-3-carboxamides involves the activation of a pyrazole-3-carboxylic acid, followed by amidation.

Protocol 1: Synthesis via Acid Chloride

This two-step protocol involves the initial conversion of the carboxylic acid to a more reactive acid chloride, followed by reaction with an amine.

Materials:

• 4-Nitro-1H-pyrazole-3-carboxylic acid

• Oxalyl chloride or Thionyl chloride

• Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Dimethylformamide (DMF) (catalytic amount)

• Substituted amine

• Pyridine or Triethylamine

• Ice-water bath

Procedure:

• Acid Chloride Formation:

  • Dissolve 4-nitro-1H-pyrazole-3-carboxylic acid in anhydrous THF or DCM.

  • Add a catalytic amount of DMF.

  • At 0 °C, add oxalyl chloride or thionyl chloride dropwise.

  • Stir the reaction mixture at room temperature for 1-2 hours, monitoring the reaction by TLC.

  • Once the reaction is complete, concentrate the mixture under vacuum to remove excess oxalyl chloride/thionyl chloride. The resulting residue is the pyrazole-3-carbonyl chloride.

• Amidation:

  • Dissolve the crude pyrazole-3-carbonyl chloride in pyridine or DCM.

  • Cool the solution to 0 °C in an ice-water bath.

  • Add a solution of the desired amine in the same solvent dropwise.

  • If using DCM, add a base such as triethylamine.

  • Stir the reaction mixture at room temperature for 6-24 hours.

  • Upon completion, pour the reaction mixture into ice water to precipitate the product.

  • Filter the solid, wash with water, and dry.

  • Purify the crude product by column chromatography or recrystallization.[7][8]

Synthesis Using Coupling Agents

An alternative one-pot method utilizes peptide coupling agents to facilitate the direct amidation of the carboxylic acid.

Protocol 2: One-Pot Synthesis with EDCI/HOBT

This method is often preferred due to its milder reaction conditions and broader substrate scope.

Materials:

• 4-Nitro-1H-pyrazole-3-carboxylic acid

• Substituted amine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI)

• Hydroxybenzotriazole (HOBT)

• Anhydrous Dimethylformamide (DMF)

• Ice water

Procedure:

• Dissolve the 4-nitro-1H-pyrazole-3-carboxylic acid, the substituted amine, EDCI, and HOBT in anhydrous DMF.

• Stir the reaction mixture at room temperature for 24 hours.

• Monitor the reaction progress by TLC.

• After completion, pour the reaction mixture into ice water to precipitate the product.

• Filter the resulting solid, wash thoroughly with water, and dry under vacuum.

• Purify the crude product by column chromatography on silica gel.[1]

Data Presentation

The following tables summarize quantitative data from the synthesis and biological evaluation of representative pyrazole-3-carboxamide derivatives.

Table 1: Synthesis Yields of Pyrazole-3-carboxamide Derivatives

Compound ID	Synthetic Method	Solvent	Yield (%)	Reference
pym-5	CDI mediated	DMF	Not specified, but product obtained	[1]
pym-55	EDCI/HOBT	DMF	Not specified, but product obtained	[1]
7a-j	Acid Chloride	DCM	48-92	[5]
8t	Multi-step	Various	Not specified for final step	[3]

Table 2: Biological Activity of Selected Pyrazole-3-carboxamide Derivatives

Compound ID	Target/Assay	Cell Line	Activity (IC₅₀/EC₅₀/Kᵢ)	Reference
pym-5	DNA Binding	-	K = 1.06 x 10⁵ M⁻¹	[1][2]
7ai	Antifungal	R. solani	EC₅₀ = 0.37 µg/mL
8t	FLT3 Kinase	-	IC₅₀ = 0.089 nM	[3]
8t	CDK2 Kinase	-	IC₅₀ = 0.719 nM	[3]
8t	CDK4 Kinase	-	IC₅₀ = 0.770 nM	[3]
8t	Antiproliferative	MV4-11	IC₅₀ = 1.22 nM	[3]
6a	hCA I Inhibition	-	Kᵢ = 0.063 µM
6b	hCA II Inhibition	-	Kᵢ = 0.007 µM

Signaling Pathways and Experimental Workflows

The biological activity of pyrazole-3-carboxamide derivatives is often attributed to their interaction with specific signaling pathways. For instance, certain derivatives have been shown to be potent inhibitors of kinases involved in cancer progression.

The experimental workflow for the discovery and evaluation of these compounds typically follows a logical progression from synthesis to biological testing.

References

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. Novel 1H-pyrazole-3-carboxamide derivatives: synthesis, anticancer evaluation and identification of their DNA-binding interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide Derivatives and Their Potent Activity against Acute Myeloid Leukemia (AML) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jocpr.com [jocpr.com]
• 6. jocpr.com [jocpr.com]
• 7. mdpi.com [mdpi.com]
• 8. US5462960A - Pyrazole-3-carboxamide derivatives, process for their preparation and pharmaceutical compositions in which they are present - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Improving Regioselectivity in Pyrazole Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to regioselectivity during pyrazole synthesis.

Frequently Asked Questions (FAQs)

Q1: What is regioselectivity in pyrazole synthesis and why is it important?

A1: Regioselectivity refers to the preference for forming one constitutional isomer over another when a reaction has the potential to yield multiple products. In pyrazole synthesis, this issue commonly arises when reacting an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine, such as methylhydrazine or phenylhydrazine.[1] This reaction, known as the Knorr pyrazole synthesis, can produce two different regioisomeric pyrazoles.[1] Controlling which isomer is formed is critical because different regioisomers can possess vastly different biological activities, physical properties, and subsequent chemical reactivity. Ensuring the selective synthesis of the desired isomer is paramount for efficiency and success in drug discovery and development.[1]

Q2: What are the primary factors that influence regioselectivity in the Knorr pyrazole synthesis?

A2: The regiochemical outcome of the Knorr condensation is governed by a sensitive interplay of several factors:[1][2]

• Steric Hindrance: Bulky substituents on either the 1,3-dicarbonyl or the hydrazine can physically block one reaction pathway, thereby directing the initial nucleophilic attack of the hydrazine to the less sterically hindered carbonyl group.[1]

• Electronic Effects: The electronic nature of the substituents is crucial. Electron-withdrawing groups (e.g., -CF₃) on the dicarbonyl compound increase the electrophilicity of the adjacent carbonyl carbon, making it more susceptible to nucleophilic attack.[1]

• Solvent Choice: The solvent can have a dramatic impact on regioselectivity. Standard solvents like ethanol often lead to poor selectivity, while non-nucleophilic, strongly hydrogen-bonding solvents such as fluorinated alcohols (TFE and HFIP) can significantly favor the formation of a single isomer.[3][4][5]

• Reaction pH: The acidity or basicity of the reaction medium can alter the nucleophilicity of the two nitrogen atoms in the substituted hydrazine, thereby influencing the site of the initial attack.[1][6]

Q3: Are there alternative synthetic methods if I cannot control the regioselectivity of the Knorr synthesis?

A3: Yes, several strategies can provide highly regioselective access to substituted pyrazoles. One effective approach is the use of a [3+2] cycloaddition reaction between sydnones and 2-alkynyl-1,3-dithianes, which proceeds under mild conditions with excellent regioselectivity.[7] Other methods include iron-catalyzed reactions of diarylhydrazones with vicinal diols and various multicomponent reactions that offer high levels of regiocontrol.[8][9]

Troubleshooting Guides

Issue 1: My reaction produces a nearly 1:1 mixture of regioisomers.

This is a common outcome when the substituents on the unsymmetrical 1,3-dicarbonyl have similar steric and electronic properties, leading to little inherent preference for the site of initial hydrazine attack.

Solutions:

• Change the Solvent System: This is often the most effective first step. Switching from a standard solvent like ethanol to a fluorinated alcohol like 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) or 2,2,2-trifluoroethanol (TFE) can dramatically improve the isomeric ratio.[3][5] These solvents are non-nucleophilic and do not compete with the hydrazine for reaction at the more electrophilic carbonyl center.[3]

• Adjust Reaction pH: Introduce a catalytic amount of acid (e.g., glacial acetic acid). Under acidic conditions, the more basic nitrogen of the substituted hydrazine can be protonated, making the other nitrogen the primary nucleophile and potentially altering the selectivity.[1][10]

• Employ Microwave Irradiation: Microwave-assisted synthesis can sometimes improve the isomeric ratio by promoting the formation of the thermodynamically more stable product due to rapid, uniform heating.[11][12]

Issue 2: The major product of my reaction is the undesired regioisomer.

This typically occurs when the inherent electronic and steric factors of your substrates favor the formation of the unwanted isomer under standard conditions.

Solutions:

• Leverage Solvent Effects: As detailed above, fluorinated alcohols (HFIP, TFE) are the primary tool for overriding inherent substrate biases. The use of HFIP, in particular, has been shown to reverse or dramatically enhance selectivity in favor of the isomer formed by the hydrazine attacking the more sterically accessible, but less electronically favored, carbonyl group.[3][4]

• Modify the Hydrazine Reagent: If possible, consider using a hydrazine hydrochloride salt. The change in the electronic nature of the hydrazine under acidic conditions can sometimes alter the preferred reaction pathway.[13]

• Re-evaluate the Synthetic Strategy: If reaction condition optimization fails, it may be necessary to use an alternative, more regiocontrolled synthetic route, such as a [3+2] cycloaddition or a multi-component reaction designed for a specific substitution pattern.[7]

Data Presentation

Table 1: Effect of Solvent on Regioselectivity in the Reaction of 1,3-Diketones with Substituted Hydrazines.[3]

The following data illustrates the powerful effect of solvent choice on the regioisomeric ratio. The reaction of various unsymmetrical 1,3-dicarbonyls with methylhydrazine or phenylhydrazine was performed in Ethanol (EtOH), 2,2,2-Trifluoroethanol (TFE), and 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP).

Entry	1,3-Diketone (R¹)	Hydrazine (R²)	Solvent	Ratio of Regioisomers (A:B)¹	Total Yield (%)
1	2-Furyl	Methyl	EtOH	36:64	99
2	2-Furyl	Methyl	TFE	85:15	99
3	2-Furyl	Methyl	HFIP	97:3	98
4	Phenyl	Methyl	EtOH	36:64	99
5	Phenyl	Methyl	TFE	98:2	99
6	Phenyl	Methyl	HFIP	>99:<1	99
7	2-Furyl	Phenyl	EtOH	48:52	75
8	2-Furyl	Phenyl	TFE	98:2	70
9	2-Furyl	Phenyl	HFIP	>99:<1	65
10	p-ClC₆H₄	Phenyl	EtOH	33:67	90
11	p-ClC₆H₄	Phenyl	TFE	86:14	89
12	p-ClC₆H₄	Phenyl	HFIP	99:1	94

¹Regioisomer A corresponds to the pyrazole formed from the initial attack at the carbonyl adjacent to the CF₃ group, while B is the other isomer (or its hydroxylated precursor). Data extracted from Fustero et al., J. Org. Chem. 2008.[3]

Visualizations

Caption: Knorr pyrazole synthesis from an unsymmetrical 1,3-dicarbonyl, showing the two competing reaction pathways that lead to a mixture of regioisomers.

Caption: A troubleshooting workflow for researchers encountering poor regioselectivity in pyrazole synthesis.

Caption: Proposed mechanism explaining how non-nucleophilic fluorinated alcohols like HFIP improve regioselectivity compared to nucleophilic solvents like ethanol.

Experimental Protocols

Protocol 1: General Procedure for Regioselective Pyrazole Synthesis Using HFIP[3]

This protocol details a general procedure for the Knorr condensation that favors one regioisomer through the use of 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP).

Materials:

• Unsymmetrical 1,3-diketone (1.0 mmol)

• Substituted hydrazine (e.g., methylhydrazine or phenylhydrazine) (1.1 mmol)

• 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) (3-5 mL)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve the 1,3-diketone (1.0 mmol) in HFIP (3-5 mL).

• Add the substituted hydrazine (1.1 mmol) to the solution at room temperature.

• Stir the reaction mixture at room temperature. The reaction is typically complete in less than 4 hours.

• Monitor the reaction's progress using Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, remove the solvent (HFIP) under reduced pressure.

• Purify the resulting residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the major regioisomer.

Protocol 2: Microwave-Assisted Pyrazole Synthesis[11][14]

This protocol provides a rapid synthesis method that can sometimes favor the thermodynamically preferred isomer. Caution: Microwave synthesis should only be performed in a dedicated microwave reactor with appropriate sealed vessels.

Materials:

• α,β-Unsaturated ketone (chalcone) or 1,3-diketone (1.0 mmol)

• Substituted hydrazine (1.1 mmol)

• Glacial Acetic Acid or Ethanol (5 mL)

Procedure:

• Combine the ketone substrate (1.0 mmol) and the substituted hydrazine (1.1 mmol) in a 10 mL microwave reaction vessel.

• Add the solvent (e.g., glacial acetic acid or ethanol, 5 mL). Acetic acid can serve as both the solvent and catalyst.

• Seal the vessel securely and place it in the microwave reactor.

• Irradiate the mixture at a set temperature and duration (e.g., 120-140 °C for 10-20 minutes). Note: Conditions must be optimized for specific substrates.

• After the reaction, allow the vessel to cool to room temperature.

• Pour the reaction mixture into ice-cold water to precipitate the product.

• Collect the solid by vacuum filtration, wash thoroughly with water, and dry.

• If necessary, purify the product by recrystallization or column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 5. Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Pyrazole synthesis [organic-chemistry.org]
• 9. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemhelpasap.com [chemhelpasap.com]
• 11. researchgate.net [researchgate.net]
• 12. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08866B [pubs.rsc.org]
• 13. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for the purification of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid via recrystallization. It combines fundamental principles with practical, field-tested solutions to common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: Why is recrystallization the preferred method for purifying 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid?

A1: Recrystallization is a powerful and cost-effective technique for purifying solid organic compounds.[1] For 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid, it is particularly effective because the process exploits differences in solubility between the target compound and potential impurities, such as unreacted starting materials or side-products from its synthesis. A successful recrystallization can significantly enhance the compound's purity, leading to sharp melting points and reliable results in downstream applications, which is critical in drug development.

Q2: What is the most suitable solvent system for this compound?

A2: The choice of solvent is critical for a successful recrystallization. 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid possesses both polar functional groups (the carboxylic acid and the pyrazole ring) and a less polar region (the methoxyphenyl group). This molecular structure makes a single solvent system potentially challenging. Therefore, a mixed-solvent system is often ideal.[2] A common approach is to dissolve the compound in a minimum amount of a hot "good" solvent in which it is highly soluble (like ethanol or methanol) and then slowly add a "poor" or "anti-solvent" in which it is less soluble (like water) until the solution becomes faintly cloudy (turbid).[2] This creates a supersaturated solution upon slow cooling, promoting crystal growth.

Q3: How can I effectively remove colored impurities during the recrystallization process?

A3: Colored impurities, which are often large, conjugated organic molecules, can be effectively removed by using activated charcoal. After dissolving the crude compound in the hot solvent but before filtration, a small amount of activated charcoal is added to the solution. The solution is then briefly heated to boiling. The charcoal, with its high surface area, adsorbs the colored impurities.[2] These impurities are then removed along with the charcoal during the subsequent hot filtration step. It is crucial to use charcoal sparingly, as it can also adsorb some of the desired product, potentially reducing the overall yield.[2]

Q4: What are the key characteristics of an ideal recrystallization solvent?

A4: An ideal solvent for recrystallization should meet several criteria:

• High Solubilizing Power at High Temperatures: The compound should be very soluble in the solvent at or near its boiling point.[1]

• Low Solubilizing Power at Low Temperatures: The compound should be poorly soluble in the solvent at low temperatures (e.g., room temperature or in an ice bath) to ensure maximum recovery.[1]

• Appropriate Boiling Point: The solvent's boiling point should be low enough to be easily removed from the purified crystals during the drying phase.[1]

• Inertness: The solvent must not react chemically with the compound being purified.[1]

• Differential Solubility of Impurities: Impurities should either be completely insoluble in the hot solvent (to be removed by hot filtration) or completely soluble at low temperatures (to remain in the mother liquor after filtration).[1]

Troubleshooting Guide

This section addresses specific issues that may arise during the recrystallization of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid.

Problem 1: No crystals are forming even after the solution has cooled completely.

• Underlying Cause: The solution is not supersaturated. This typically occurs if too much solvent was added initially, preventing the concentration of the solute from exceeding its solubility limit upon cooling.[2]

• Solutions:

  • Reduce Solvent Volume: Reheat the solution and boil off a portion of the solvent to increase the solute concentration. Allow the concentrated solution to cool again.[3]

  • Induce Nucleation (Scratch Method): Use a glass stirring rod to gently scratch the inside surface of the flask below the solvent level. The microscopic imperfections on the glass provide nucleation sites for crystal growth to begin.[3]

  • Add a Seed Crystal: If available, add a single, pure crystal of the target compound to the cooled solution. This provides a template for other molecules to crystallize upon.[2][3]

  • Lower the Temperature: If cooling at room temperature is ineffective, place the flask in an ice-water bath to further decrease the compound's solubility.

Problem 2: An oil has formed instead of solid crystals ("Oiling Out").

• Underlying Cause: "Oiling out" happens when the compound precipitates from the solution at a temperature that is above its melting point.[2] Since impurities lower the melting point of a substance, this is common with highly impure samples.[3]

• Solutions:

  • Increase Solvent Volume: Reheat the solution until the oil redissolves completely. Add a small amount of additional hot "good" solvent (e.g., ethanol) to lower the solution's saturation temperature. This ensures that crystallization will begin at a lower temperature, hopefully below the compound's melting point.[2][3]

  • Promote Slow Cooling: Rapid cooling encourages precipitation over crystallization. Ensure the solution cools as slowly as possible by insulating the flask (e.g., with paper towels or an inverted beaker) to allow for the orderly formation of a crystal lattice.[3]

  • Modify the Solvent System: Experiment with a different solvent or a different ratio in your mixed-solvent system. A solvent with a lower boiling point might be beneficial.[2]

Problem 3: The final yield of purified crystals is very low.

• Underlying Cause: A low yield can result from several factors, including using an excessive amount of solvent, premature crystallization during hot filtration, or incomplete precipitation.[2]

• Solutions:

  • Minimize Hot Solvent: Use only the absolute minimum volume of hot solvent required to fully dissolve the crude solid. Any excess solvent will retain more of your product in the mother liquor upon cooling.[2]

  • Pre-heat Filtration Apparatus: To prevent premature crystallization in the funnel during hot filtration, pre-heat the funnel and the receiving flask with hot solvent or by placing them over a steam bath.[1]

  • Ensure Thorough Cooling: After cooling to room temperature, place the flask in an ice bath for at least 20-30 minutes to maximize the precipitation of the product from the solution before filtration.

  • Minimize Wash Volume: When washing the collected crystals, use a minimal amount of ice-cold solvent to remove surface impurities without dissolving a significant portion of the product.

Problem 4: The purified product still seems impure (e.g., has a broad or low melting point).

• Underlying Cause: Impurities have been trapped within the crystal lattice (occlusion). This is often a consequence of crystals forming too rapidly.[3]

• Solutions:

  • Ensure Slow Crystal Growth: As mentioned previously, slow cooling is paramount. A period of 20 minutes or more for crystal formation is ideal. If crystals crash out of solution immediately upon removal from heat, you have used too little solvent.[3] Reheat, add a small amount of extra solvent, and cool again.

  • Wash Crystals Properly: After collecting the crystals by vacuum filtration, wash them with a small amount of fresh, ice-cold recrystallization solvent to rinse away any residual mother liquor containing dissolved impurities.

  • Perform a Second Recrystallization: For highly impure samples, a single recrystallization may be insufficient. A second recrystallization of the obtained crystals, potentially using a different solvent system, can further enhance purity.[2]

Data & Protocols

Solvent System Selection Table

Solvent System	Type	Rationale & Use Case
Ethanol / Water	Mixed Protic	Recommended Starting Point. Ethanol is a good solvent for the compound when hot. Water acts as an anti-solvent, added dropwise to the hot ethanolic solution to induce crystallization upon cooling.[2]
Methanol / Water	Mixed Protic	Similar to ethanol/water, but methanol's lower boiling point allows for easier removal during drying.
Isopropanol	Single Protic	May work as a single solvent if the compound has a significant solubility difference between hot and cold isopropanol. Good for moderately polar compounds.
Ethyl Acetate / Hexane	Mixed Aprotic	A less polar option. The compound is dissolved in hot ethyl acetate, and hexane is added as the anti-solvent. Useful if impurities are highly polar.[4]

Standard Recrystallization Protocol (Ethanol/Water System)

This protocol outlines the steps for purifying 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid.

1. Dissolution:

• Place the crude 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid into an Erlenmeyer flask of appropriate size.

• Add a minimal amount of ethanol.

• Gently heat the mixture on a hot plate while stirring or swirling. Continue to add small portions of ethanol until the solid just dissolves completely at the boiling point. Note: Avoid adding excess solvent.

2. Decolorization (Optional):

• If the solution is colored, remove it from the heat and allow it to cool slightly.

• Add a very small amount of activated charcoal.

• Reheat the solution to boiling for a few minutes.

3. Hot Filtration (if necessary):

• If there are insoluble impurities or if charcoal was used, perform a hot filtration. Pre-heat a clean receiving Erlenmeyer flask and a funnel (stemless or short-stemmed is best) with hot solvent.

• Pour the hot solution through a fluted filter paper in the funnel into the clean, pre-heated flask.

4. Crystallization:

• To the clear, hot ethanolic solution, add hot water dropwise until the solution becomes persistently cloudy. Then, add a drop or two of hot ethanol to redissolve the precipitate and make the solution clear again.

• Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room temperature.[3]

• Once at room temperature, place the flask in an ice-water bath for at least 20 minutes to maximize crystal formation.

5. Isolation and Washing:

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals on the filter paper with a small portion of ice-cold ethanol/water mixture to rinse away any remaining soluble impurities.

6. Drying:

• Allow the crystals to air-dry on the filter paper by drawing air through them for several minutes.

• Transfer the purified crystals to a watch glass or drying dish and dry them completely in a desiccator or a vacuum oven at a moderate temperature (e.g., 40-50 °C) to remove all residual solvent.[5]

Visual Workflow & Logic Diagrams

Recrystallization Workflow

Caption: Decision tree for troubleshooting common recrystallization issues.

References

• Department of Chemistry, University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Retrieved from University of Rochester Chemistry website. [Link]

• University of Calgary. (n.d.). Organic Laboratory Techniques: Recrystallisation. Retrieved from University of Calgary Chemistry website. [Link]

• Google Patents. (1993). JPH0592102A - Crystallization method for organic acid or organic acid ester.

• University of California, Davis. (n.d.). Recrystallization and Crystallization. Retrieved from UC Davis Chemistry website. [Link]

• Faculty of Science, Tanta University. (n.d.). Experiment (3)

• Molbase. (n.d.). Synthesis of 5-amino-1-(4-methoxyphenyl)-1H-pyrazole-4-carboxylic acid, ethyl ester. [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. [Link]

Sources

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Tips & Tricks [chem.rochester.edu]
• 5. JPH0592102A - Crystallization method for organic acid or organic acid ester - Google Patents [patents.google.com]

Technical Support Center: Optimizing Pyrazole-3-Carboxylic Acid Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of pyrazole-3-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to pyrazole-3-carboxylic acid?

A1: The most prevalent methods for synthesizing the pyrazole ring are based on the condensation reaction between a compound containing a hydrazine moiety and a 1,3-dicarbonyl compound or its equivalent. For pyrazole-3-carboxylic acid, a common strategy involves the reaction of a dialkyl oxalate with a ketone to form a 2,4-dioxoalkanoate intermediate, which then undergoes cyclization with hydrazine.[1] Another approach involves the use of furan-2,3-diones as starting materials.[2][3]

Q2: My reaction yield is consistently low. What are the likely causes and how can I improve it?

A2: Low yields in pyrazole synthesis can stem from several factors. Key areas to investigate include the purity of starting materials, reaction conditions, and the potential for side reactions. Impurities in the 1,3-dicarbonyl precursor or degradation of the hydrazine reagent can significantly impact the reaction's efficiency. Optimizing stoichiometry, temperature, solvent, and pH are crucial. Monitoring the reaction by Thin Layer Chromatography (TLC) can help determine the optimal reaction time and prevent the formation of degradation products.

Q3: I am observing the formation of a regioisomeric byproduct. How can I improve the regioselectivity?

A3: The formation of regioisomers is a common challenge when using unsymmetrical 1,3-dicarbonyl compounds. The regioselectivity of the cyclization reaction with hydrazine is influenced by both steric and electronic factors of the substituents on the dicarbonyl compound. The reaction conditions, particularly the pH, can also play a significant role. Acidic conditions may favor the formation of one isomer, while basic conditions could favor the other.

Q4: My final product is discolored. What is the cause and how can I obtain a purer, colorless product?

A4: Discoloration, often appearing as a yellow or reddish hue in the reaction mixture and final product, can be due to the formation of impurities from the hydrazine starting material, especially when using hydrazine salts. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can help prevent oxidative side reactions that may lead to colored byproducts. Purification of the crude product by recrystallization, often with the use of activated carbon to remove colored impurities, is a highly effective method for obtaining a pure, white crystalline product.

Q5: What are the best practices for purifying pyrazole-3-carboxylic acid?

A5: Recrystallization is the most common and effective method for purifying crude pyrazole-3-carboxylic acid. The choice of solvent is critical and depends on the polarity of any substituents. For the parent compound, protic solvents like ethanol or a mixed solvent system such as ethanol/water are often suitable. If recrystallization is insufficient to remove all impurities, column chromatography on silica gel can be employed.

Troubleshooting Guides

Low Reaction Yield

Potential Cause	Troubleshooting Steps
Impure Starting Materials	- Ensure the purity of the 1,3-dicarbonyl precursor and hydrazine using techniques like NMR or GC-MS. - Use freshly opened or purified hydrazine, as it can degrade over time.
Suboptimal Stoichiometry	- A slight excess of hydrazine (1.1-1.2 equivalents) can sometimes drive the reaction to completion. - Systematically vary the molar ratios of your reactants to find the optimal balance.
Incorrect Reaction Temperature	- If the reaction is slow, consider gradually increasing the temperature while monitoring for byproduct formation via TLC. - Excessive heat can lead to degradation, so finding the minimum temperature for a reasonable reaction rate is key.
Inappropriate Solvent	- The polarity of the solvent can influence the solubility of reactants and intermediates. - Protic solvents like ethanol are commonly used. Experiment with other solvents of varying polarity if yields are low.
Incorrect pH	- The cyclization step can be sensitive to pH. If starting with a hydrazine salt, the addition of a mild base may be necessary to liberate the free hydrazine. Conversely, some reactions benefit from acidic catalysis.
Incomplete Reaction	- Monitor the reaction progress using TLC. If starting material is still present after the expected reaction time, consider extending the reaction duration or moderately increasing the temperature.
Product Degradation	- If TLC shows the formation of new, lower Rf spots over time after the product spot has appeared, this may indicate product degradation. In this case, shorten the reaction time.

Formation of Impurities

Issue	Identification	Solution
Regioisomer Formation	- Characterized by two distinct product spots on TLC with similar Rf values. - NMR spectroscopy will show two sets of peaks for the pyrazole protons and carbons.	- Modify the reaction conditions, particularly the pH (acidic vs. basic). - Alter the order of addition of reagents. - Purification via fractional recrystallization or careful column chromatography may be necessary to separate the isomers.
Incomplete Cyclization	- Presence of intermediate species (e.g., hydrazone) in the crude product, identifiable by TLC and spectroscopic methods.	- Increase the reaction temperature or prolong the reaction time to promote full cyclization. - Ensure appropriate pH conditions for the cyclization step.
Colored Impurities	- The final product has a yellow, orange, or brown tint.	- During workup, wash the crude product with a suitable solvent to remove some colored impurities. - Recrystallize the product from an appropriate solvent, potentially with the addition of activated charcoal to adsorb colored compounds. - Conduct the reaction under an inert atmosphere to prevent oxidation.

Experimental Protocols

Synthesis of Ethyl Pyrazole-3-carboxylate

This two-step protocol is a common method for preparing the ethyl ester, which can then be hydrolyzed to the desired carboxylic acid.

Step 1: Synthesis of Ethyl 2,4-Dioxobutanoate

This is a Claisen condensation reaction.

• Materials:

  • Diethyl oxalate

  • Acetone

  • Sodium ethoxide

  • Ethanol (anhydrous)

  • Diethyl ether (anhydrous)

  • Hydrochloric acid (for workup)

• Procedure:

  • Prepare a solution of sodium ethoxide in anhydrous ethanol.

  • Cool the solution in an ice bath and add a mixture of diethyl oxalate and acetone dropwise with stirring.

  • Allow the reaction mixture to stir at room temperature overnight.

  • The resulting sodium salt of the product will precipitate. Collect the precipitate by filtration.

  • The salt can be used directly in the next step or neutralized with acid to isolate the ethyl 2,4-dioxobutanoate.

Step 2: Cyclization with Hydrazine to form Ethyl Pyrazole-3-carboxylate [1]

• Materials:

  • Ethyl 2,4-dioxobutanoate (or its sodium salt)

  • Hydrazine hydrate

  • Glacial acetic acid

  • Ethanol

• Procedure:

  • Suspend the ethyl 2,4-dioxobutanoate in ethanol.

  • Add hydrazine hydrate to the suspension.

  • Add a catalytic amount of glacial acetic acid.

  • Reflux the mixture and monitor the reaction progress by TLC.

  • Once the reaction is complete, cool the mixture and remove the solvent under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent like ethanol/water.

Hydrolysis of Ethyl Pyrazole-3-carboxylate to Pyrazole-3-carboxylic Acid

• Materials:

  • Ethyl pyrazole-3-carboxylate

  • Sodium hydroxide or Potassium hydroxide

  • Water

  • Hydrochloric acid

• Procedure:

  • Dissolve the ethyl pyrazole-3-carboxylate in an aqueous solution of sodium hydroxide or potassium hydroxide.

  • Heat the mixture to reflux and monitor the disappearance of the starting material by TLC.

  • After the reaction is complete, cool the solution in an ice bath.

  • Carefully acidify the cooled solution with hydrochloric acid until the pH is acidic, which will cause the pyrazole-3-carboxylic acid to precipitate.

  • Collect the white solid by vacuum filtration, wash with cold water, and dry.

Data Presentation

Table 1: Optimization of Reaction Conditions for Pyrazole Synthesis

Entry	1,3-Dicarbonyl	Hydrazine	Solvent	Catalyst/Additive	Temperature (°C)	Time (h)	Yield (%)
1	Diethyl oxalate/Acetone	Hydrazine Hydrate	Ethanol	Glacial Acetic Acid	Reflux	4	75-85
2	4-Benzoyl-5-phenyl-2,3-furandione	Phenylhydrazine	Toluene	None	Reflux	2	80
3	Ethyl 2,4-dioxo-4-phenylbutanoate	Hydrazine Hydrate	Glacial Acetic Acid	None	Reflux	3	High (unspecified)[1]
4	4-Benzoyl-5-phenyl-2,3-furandione	(4-trifluoromethyl)phenyl) benzaldehyde-phenyl hydrazone	Neat	None	110	0.67	High (unspecified)[2]

Table 2: Solvents for Recrystallization of Pyrazole Derivatives

Solvent(s)	Polarity	Notes
Ethanol	Polar Protic	Commonly used for a wide range of pyrazole derivatives.
Methanol	Polar Protic	Similar to ethanol, good for more polar compounds.
Water	Polar Protic	Can be used as an anti-solvent with ethanol or methanol for compounds with moderate polarity.
Ethyl Acetate/Hexane	Medium/Non-polar	A good mixed-solvent system for less polar pyrazole derivatives.
Toluene	Non-polar	Suitable for non-polar, highly substituted pyrazoles.

Visualizations

Caption: General experimental workflow for the synthesis and purification of pyrazole-3-carboxylic acid.

Caption: A logical workflow for troubleshooting low yields in pyrazole-3-carboxylic acid synthesis.

Caption: A step-by-step workflow for the purification of pyrazole-3-carboxylic acid by recrystallization.

References

• 1. Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Column Chromatography of Pyrazole Derivatives

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to column chromatography for the purification of pyrazole derivatives. It includes detailed protocols, troubleshooting advice, and frequently asked questions to address common challenges encountered during experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during the purification of pyrazole derivatives by column chromatography.

Q1: My pyrazole derivative is not separating from impurities on the column. What should I do?

A1: Poor separation can be due to several factors. Here’s a step-by-step troubleshooting guide:

• Optimize the Solvent System: The polarity of your mobile phase is critical. For pyrazole derivatives, a common starting point is a mixture of hexane and ethyl acetate.[1] You can adjust the ratio to improve separation. Run thin-layer chromatography (TLC) with various solvent systems (e.g., 9:1, 4:1, 1:1 hexane:ethyl acetate) to find the optimal conditions that show good separation between your product and impurities.[2]

• Check for Co-elution of Isomers: Pyrazole synthesis can often result in regioisomers, which can be difficult to separate due to similar polarities.[3][4] Careful optimization of the solvent system and using a long column with fine silica gel (100-200 mesh) can help resolve isomers.[5]

• Consider a Different Stationary Phase: While silica gel is the most common stationary phase, some pyrazole derivatives may require a different adsorbent.[6] If your compound is basic, deactivating the silica gel with triethylamine (0.1-2.0% in the mobile phase) can prevent streaking and improve separation.[7] For highly polar compounds, reverse-phase chromatography (e.g., C18 silica) might be a better option.

Q2: The yield of my pyrazole derivative is very low after column chromatography. How can I improve it?

A2: Low recovery can be frustrating. Here are some potential causes and solutions:

• Product Adsorption on Silica: Some pyrazole derivatives, particularly those with basic nitrogen atoms, can irreversibly adsorb to the acidic silica gel. Adding a small amount of a basic modifier like triethylamine or ammonia to the eluent can help mitigate this.

• Improper Solvent Polarity: If the eluent is not polar enough, your compound may not move down the column efficiently, leading to broad bands and poor recovery. Conversely, if the eluent is too polar, the compound may elute too quickly with impurities. Refer to your initial TLC analysis to select an appropriate solvent system.

• Loss During Workup: Ensure that your extraction and washing steps prior to chromatography are efficient and that the product is not being lost in the aqueous layers.

• Product Instability: Some compounds may degrade on silica gel.[8] You can test for this by spotting your compound on a TLC plate, letting it sit for a few hours, and then developing it to see if any new spots appear. If instability is an issue, consider using a less acidic stationary phase like alumina or deactivating the silica.

Q3: My pyrazole derivative is streaking on the TLC plate and the column. What is causing this?

A3: Streaking is a common issue, often caused by:

• Overloading the Sample: Applying too much sample to the TLC plate or column can lead to broad, streaky bands. Try diluting your sample before loading.

• Compound Insolubility: If your compound is not fully dissolved in the loading solvent, it can cause streaking. Ensure your sample is completely dissolved in a minimal amount of solvent before applying it to the column.

• Strongly Acidic or Basic Compounds: Pyrazoles can be basic due to the nitrogen atoms in the ring. These basic sites can interact strongly with the acidic silica gel, causing streaking. Adding a small amount of a base like triethylamine or ammonia to your eluent can often resolve this issue.

• Inappropriate Solvent System: A solvent system that does not effectively move the compound up the TLC plate can also result in streaking.

Q4: How do I choose the right solvent system for my pyrazole derivative?

A4: The best way to determine the optimal solvent system is by running TLC experiments.

• Start with a Standard System: A good starting point for many pyrazole derivatives is a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate.[1]

• Test Different Ratios: Prepare several TLC chambers with different ratios of your chosen solvents (e.g., 9:1, 4:1, 2:1, 1:1 hexane:ethyl acetate).

• Aim for an Optimal Rf Value: The ideal Rf (retention factor) for the desired compound is typically between 0.2 and 0.4 for good separation on a column.

• Consider Additives: If you observe streaking or poor separation, you can add a small amount of a modifier to the solvent system. For acidic compounds, a few drops of acetic acid can help, while for basic compounds like many pyrazoles, triethylamine is a good choice.

Quantitative Data Summary

The following table summarizes typical solvent systems and Rf values reported for the column chromatography of various pyrazole derivatives. Note that Rf values are highly dependent on the specific compound, stationary phase, and experimental conditions.

Pyrazole Derivative Type	Stationary Phase	Mobile Phase (Eluent)	Typical Rf Value
1,3,5-Trisubstituted Pyrazoles	Silica Gel	Hexane/Ethyl Acetate (9:1 to 1:1)	0.3 - 0.6[9]
N-Phenylpyrazoles	Silica Gel	Hexane/Ethyl Acetate (19:1)	Not specified[1]
3-Alkenyl-1-phenylpyrazoles	Silica Gel	Hexane/Ethyl Acetate (2:8)	Not specified
Pyrazole Regioisomers	Silica Gel	Ethyl Acetate	Not specified[10]
Halogenated Pyrazole Derivatives	Silica Gel	Hexane/Ethyl Acetate	0.38 - 0.55[9]

Detailed Experimental Protocol: Column Chromatography of a Pyrazole Derivative

This protocol provides a general procedure for the purification of a pyrazole derivative using silica gel column chromatography.

Materials:

• Crude pyrazole derivative

• Silica gel (for flash chromatography, 230-400 mesh)

• Solvents (e.g., hexane, ethyl acetate)

• Chromatography column

• Sand

• Collection tubes or flasks

• TLC plates, chamber, and UV lamp

Procedure:

• TLC Analysis:

  • Dissolve a small amount of the crude pyrazole derivative in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a TLC plate.

  • Develop the TLC plate in a chamber containing a pre-determined solvent system (e.g., a mixture of hexane and ethyl acetate).

  • Visualize the spots under a UV lamp and calculate the Rf values for the desired product and any impurities.

  • Optimize the solvent system to achieve a good separation with the Rf of the desired product between 0.2 and 0.4.

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of the chromatography column.

  • Add a thin layer of sand (approximately 0.5 cm) on top of the cotton.

  • Prepare a slurry of silica gel in the least polar solvent of your chosen eluent system (e.g., hexane).

  • Pour the slurry into the column, gently tapping the side of the column to ensure even packing and remove any air bubbles.

  • Allow the silica gel to settle, and then drain the excess solvent until the solvent level is just above the top of the silica bed. Do not let the column run dry.

  • Add another thin layer of sand on top of the silica gel to prevent disturbance during sample loading.

• Sample Loading:

  • Wet Loading: Dissolve the crude pyrazole derivative in a minimal amount of the eluent or a slightly more polar solvent. Using a pipette, carefully add the solution to the top of the column, allowing it to absorb into the silica gel.

  • Dry Loading: If the compound is not very soluble in the eluent, dissolve it in a suitable volatile solvent, add a small amount of silica gel, and evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this powder to the top of the prepared column.

• Elution and Fraction Collection:

  • Carefully add the eluent to the top of the column.

  • Apply gentle pressure (e.g., using a pump or a syringe) to start the flow of the eluent through the column (flash chromatography).

  • Begin collecting fractions in separate tubes or flasks.

  • Monitor the separation by collecting small spots from the eluting fractions on a TLC plate and visualizing them under a UV lamp.

  • If necessary, gradually increase the polarity of the eluent (gradient elution) to elute more polar compounds. For example, you can start with 9:1 hexane:ethyl acetate and gradually increase the proportion of ethyl acetate.

• Analysis and Product Isolation:

  • Analyze the collected fractions by TLC to identify which fractions contain the pure pyrazole derivative.

  • Combine the pure fractions.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified pyrazole derivative.

Visualizations

Experimental Workflow

References

• 1. Preparation, separation and characterization of two pyrazolic regioisomers of high purity UAB Barcelona [uab.cat]
• 2. scispace.com [scispace.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 8. knowledge.uchicago.edu [knowledge.uchicago.edu]
• 9. greenpharmacy.info [greenpharmacy.info]
• 10. Preparation, separation and characterization of two pyrazolic regioisomers of high purity - Divulga UAB - University research dissemination magazine [uab.cat]

Technical Support Center: Scaling Up Pyrazole Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the challenges encountered when scaling up pyrazole synthesis reactions. Below you will find troubleshooting guides and frequently asked questions to address common issues in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up pyrazole synthesis?

A1: The primary safety concerns during the scale-up of pyrazole synthesis often revolve around the use of hazardous reagents and the potential for exothermic reactions.

• Use of Hydrazine: Hydrazine and its derivatives are highly toxic and can be explosive, especially at elevated temperatures or in the presence of certain metals.[1] It is crucial to handle these compounds with appropriate personal protective equipment and engineering controls.[1]

• Thermal Runaway: Many pyrazole synthesis reactions, particularly those involving hydrazine condensation, are highly exothermic.[1] Poor heat dissipation on a larger scale can lead to a thermal runaway, where the reaction temperature increases uncontrollably, posing a significant safety risk.[1][2]

• Diazonium Intermediates: Syntheses involving diazotization steps can form unstable and potentially explosive diazonium intermediates.[2] Transitioning such steps to a flow chemistry setup can mitigate the risks associated with the accumulation of these hazardous compounds.[2]

• Dust Explosions: Some pyrazole products, particularly those with a high nitrogen-to-carbon ratio, can be explosive as a dust cloud.[2] A thorough safety assessment, including measurements of minimum explosible concentration (MEC) and minimum ignition energy (MIE), is recommended before handling large quantities of the final product.[2]

Q2: What are the most common impurities in pyrazole synthesis and how can they be minimized?

A2: Common impurities include regioisomers, unreacted starting materials, and byproducts from side reactions.[1][3]

• Regioisomers: The formation of regioisomers is a frequent issue, especially when using unsymmetrical dicarbonyl compounds or substituted hydrazines.[3][4]

• Minimizing Impurities:

  • Reaction Control: Precise control over reaction conditions such as temperature, solvent, and catalyst can significantly improve selectivity towards the desired product.[1][3]

  • Starting Material Purity: Ensuring the purity of starting materials, such as dicarbonyl compounds and hydrazine derivatives, is crucial as impurities can lead to side reactions.[3]

  • Purification Techniques: Effective purification is often achieved through recrystallization or column chromatography.[1] The choice of solvent is critical for successful recrystallization.[1]

Q3: Why is regioselectivity a major challenge when scaling up pyrazole synthesis?

A3: Regioselectivity, the preferential formation of one constitutional isomer over another, is a significant challenge because reaction conditions that provide good selectivity on a small scale may not translate directly to a larger scale.[3][5] The initial nucleophilic attack of the hydrazine on an unsymmetrical 1,3-dicarbonyl compound can occur at two different carbonyl groups, leading to two different pyrazole products.[3] Factors influencing regioselectivity include:

• Steric and Electronic Effects: The substituents on both the hydrazine and the dicarbonyl compound play a crucial role in directing the reaction.[3]

• Reaction Conditions: The choice of solvent, temperature, and the presence of a catalyst can all influence the regiochemical outcome.[1][3] For instance, acidic conditions in solvents like ethanol may favor one isomer, while basic conditions might favor another.[3]

Troubleshooting Guide

Issue 1: Decreased Yield Upon Scale-Up

Q: We observed a significant drop in yield when moving from a gram-scale to a kilogram-scale reaction. What are the likely causes and how can we mitigate this?

A: A decrease in yield during scale-up is a common problem and can be attributed to several factors.[5]

Potential Cause	Troubleshooting/Optimization Strategy	Citation
Inefficient Heat Transfer	Larger reaction volumes have a lower surface-area-to-volume ratio, making both heating and cooling less efficient. This can lead to localized hot spots or insufficient heating, promoting side reactions or incomplete conversion. Employ a reactor with a jacketed system for better temperature control. For highly exothermic reactions, consider a semi-batch process where one of the reagents is added portion-wise to manage heat evolution.	[2][5]
Poor Mixing	Inadequate agitation in large reactors can result in non-homogeneous reaction mixtures, leading to localized concentration gradients and reduced reaction rates. Use an appropriately sized and shaped impeller for the reactor and optimize the mixing speed.	[5]
Incomplete Reaction	Reaction times that are sufficient on a small scale may not be long enough for larger volumes. Monitor the reaction progress using in-process controls (e.g., HPLC, TLC) rather than relying solely on the reaction time from the lab-scale experiment. Consider increasing the reaction time or temperature if monitoring indicates an incomplete reaction.	[1][5]
Product Loss During Workup	Extraction and purification procedures may not be as efficient at a larger scale. Optimize extraction and recrystallization solvents and procedures for the larger volume.	[1]

Issue 2: Poor Regioselectivity

Q: Our scaled-up synthesis of a substituted pyrazole resulted in a mixture of the desired product and other regioisomers. How can we improve the regioselectivity?

A: Maintaining regioselectivity upon scale-up is crucial. The formation of undesired isomers is often influenced by reaction conditions.[5]

Parameter	Troubleshooting/Optimization Strategy	Citation
Solvent and Catalyst	Screen different solvents and catalysts. For example, acidic conditions in solvents like ethanol, especially when using aryl hydrazine hydrochlorides, can influence the outcome.	[1][3]
Temperature	Lowering the reaction temperature may improve selectivity by favoring the thermodynamically controlled product.	[1]
Alternative Synthetic Route	If optimizing conditions does not provide the desired selectivity, consider an alternative synthetic pathway that offers better regiochemical control.	[1]
Steric Hindrance	Utilizing a hydrazine with a bulky substituent can sterically direct the reaction towards the formation of a single regioisomer.	[3]

Issue 3: Exothermic Runaway and Poor Heat Control

Q: We are concerned about the exothermic nature of our pyrazole synthesis, especially at a larger scale. How can this be managed safely?

A: Managing the exotherm is critical for a safe scale-up.[1]

Strategy	Description	Citation
Slow Addition	Controlled, slow addition of the reactive reagent (e.g., hydrazine hydrate) to the reaction mixture.	[1]
Efficient Cooling	Ensure the reactor has adequate cooling capacity to dissipate the heat generated.	[1]
Dilution	Using a sufficient amount of an appropriate solvent to absorb the heat of reaction. Dilute solutions of hydrazine are inherently safer.	[1]
Use of a Base	The addition of a base, such as sodium acetate, can mitigate the severity of exothermic events by neutralizing acidic byproducts that may catalyze decomposition.	[1]
Flow Chemistry	For highly exothermic or hazardous reactions, transitioning to a continuous flow process can significantly improve safety by minimizing the reaction volume at any given time and providing superior heat transfer.[2][6]	[2][6]

Issue 4: Product Degradation

Q: We are observing product degradation during our scaled-up reaction and purification. What could be the cause and how can we prevent it?

A: Product degradation can occur due to instability at elevated temperatures or in the presence of certain reagents.

Preventative Measure	Description	Citation
Temperature Control	Lower the reaction and purification temperatures to prevent thermal degradation.	[1]
Inert Atmosphere	If the compound is sensitive to oxidation, work under an inert atmosphere (e.g., nitrogen or argon).	[1]
pH Control	Ensure the pH of the reaction and workup is controlled to avoid acid or base-catalyzed degradation.	[3]

Experimental Protocols

General Experimental Protocol for Knorr Pyrazole Synthesis (Lab-Scale)

This protocol describes a general method for the synthesis of pyrazoles from 1,3-dicarbonyl compounds and hydrazines.

• Reaction Setup: In a round-bottom flask, dissolve the 1,3-dicarbonyl compound (1 equivalent) in a suitable solvent (e.g., ethanol).[7]

• Reagent Addition: Add the hydrazine derivative (1-1.2 equivalents) to the solution.[2][7] If using a hydrazine salt, an acid catalyst (e.g., a few drops of glacial acetic acid) may be added.[7]

• Reaction: Stir the reaction mixture at room temperature or heat to reflux, depending on the reactivity of the substrates.[8] Monitor the reaction progress by Thin Layer Chromatography (TLC).[4]

• Workup: Once the reaction is complete, cool the mixture to room temperature.[7] If the product precipitates, it can be collected by filtration.[2] Otherwise, concentrate the mixture under reduced pressure.[7]

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, methanol) or by silica gel column chromatography.[1][4]

Example of a Large-Scale Pyrazole Synthesis: 3,5-Diamino-1H-Pyrazole

This protocol is adapted from a reported large-scale synthesis.[2]

• Reaction Setup: In a suitable reactor, add the intermediate D (malononitrile dimer derivative) and a solvent such as diethyl ether to form a slurry.[2]

• Reagent Addition: Add hydrazine hydrate (1.15 equivalents) dropwise under constant stirring.[2] This reaction is highly exothermic, so careful control of the addition rate and efficient cooling are crucial.[2]

• Reaction: Upon addition of hydrazine, the intermediate will fully dissolve, and the product will begin to precipitate.[2] After the addition is complete, leave the reaction stirring overnight at room temperature.[2]

• Isolation: Isolate the product by suction filtration and wash with a cold solvent (e.g., diethyl ether) to yield the final product.[2]

Visual Guides

Experimental Workflow for Pyrazole Synthesis

Caption: A general experimental workflow for pyrazole synthesis.

Troubleshooting Logic for Scaling Up Pyrazole Synthesis

Caption: Troubleshooting logic for scaling up pyrazole reactions.[5]

Decision Pathway for Managing Exothermic Reactions

Caption: Decision-making for exothermic reaction management.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. jetir.org [jetir.org]
• 8. mdpi.com [mdpi.com]

Stability issues of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid in solution

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid in solution. This resource is intended for researchers, scientists, and professionals in drug development who are utilizing this compound in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the general recommendations for storing 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid?

A1: For optimal stability, it is recommended to store 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid as a solid in a cool, dry, and well-ventilated place.[1][2] Keep the container tightly closed and protected from light and moisture.

Q2: In which common laboratory solvents is this compound soluble?

Q3: What are the potential degradation pathways for 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid in solution?

A3: Based on its chemical structure, potential degradation pathways could include:

• Hydrolysis: The carboxylic acid group is generally stable, but the pyrazole ring might be susceptible to cleavage under harsh acidic or basic conditions.

• Oxidation: The pyrazole ring and the methoxy group on the phenyl ring could be susceptible to oxidation.

• Photodegradation: Aromatic and heterocyclic compounds can be sensitive to light, leading to photolytic degradation.

• Decarboxylation: Under certain conditions, such as elevated temperature, the carboxylic acid group might be lost.

Q4: Are there any known incompatibilities for this compound?

A4: Avoid strong oxidizing agents, as they may lead to degradation of the molecule.[2] Also, be cautious when mixing with strong acids or bases for extended periods, as this may accelerate hydrolysis.

Troubleshooting Guide for Stability Issues

This guide addresses common problems encountered during the handling and use of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid in solution.

Observed Issue	Potential Cause	Troubleshooting Steps
Precipitation of the compound from aqueous solution.	The pH of the solution is near the pKa of the carboxylic acid, leading to reduced solubility.	Adjust the pH of the solution. For acidic compounds like this, increasing the pH above its pKa will increase solubility.
Loss of compound potency or activity over time in solution.	The compound is degrading in the chosen solvent or under the current storage conditions.	1. Prepare fresh solutions before each experiment.2. Store stock solutions at -20°C or -80°C.3. Protect solutions from light by using amber vials or wrapping containers in foil.4. Consider using a different solvent where the compound exhibits better stability.
Appearance of new peaks in analytical chromatograms (e.g., HPLC, LC-MS).	Degradation of the compound into one or more new chemical entities.	1. Conduct a forced degradation study (see Experimental Protocols section) to identify potential degradants.2. Analyze the mass of the new peaks to hypothesize the degradation pathway (e.g., loss of CO2 for decarboxylation).3. Modify experimental conditions (e.g., pH, temperature, light exposure) to minimize degradation.
Inconsistent experimental results between batches of solutions.	Variability in solution preparation, storage time, or exposure to environmental factors.	1. Standardize the protocol for solution preparation, including solvent, concentration, and mixing procedure.2. Establish a maximum storage time for solutions and discard any unused solution after that period.3. Ensure all solutions are handled under consistent lighting and temperature conditions.

Experimental Protocols

Protocol 1: General Procedure for a Forced Degradation Study

Forced degradation studies are essential for understanding a compound's stability profile.[3][4][5][6] This protocol outlines a general approach.

Objective: To investigate the stability of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid under various stress conditions.

Materials:

• 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• pH meter

• HPLC or LC-MS system with a suitable column (e.g., C18)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the compound at a concentration of 1 mg/mL in a suitable organic solvent (e.g., methanol or acetonitrile).[3]

• Stress Conditions:

  • Acid Hydrolysis: Mix an aliquot of the stock solution with 0.1 M HCl. Keep at room temperature and at an elevated temperature (e.g., 60°C).

  • Base Hydrolysis: Mix an aliquot of the stock solution with 0.1 M NaOH. Keep at room temperature and at an elevated temperature (e.g., 60°C).

  • Oxidation: Mix an aliquot of the stock solution with 3% H₂O₂. Keep at room temperature.

  • Thermal Degradation: Store an aliquot of the stock solution at an elevated temperature (e.g., 60°C).

  • Photostability: Expose an aliquot of the stock solution to a light source (e.g., a photostability chamber with UV and visible light).

• Sample Analysis:

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw a sample from each stress condition.

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples by HPLC or LC-MS to determine the percentage of the parent compound remaining and to detect any degradation products.

Data Analysis:

• Calculate the percentage degradation of the compound under each condition.

• Characterize the major degradation products using LC-MS if possible.

Data Presentation

Table 1: Hypothetical Stability Data for 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid

The following table presents example data that could be generated from a forced degradation study.

Stress Condition	Time (hours)	% Degradation	Number of Degradation Products
0.1 M HCl (RT)	24	< 5%	1
0.1 M HCl (60°C)	24	15%	2
0.1 M NaOH (RT)	24	10%	1
0.1 M NaOH (60°C)	24	25%	3
3% H₂O₂ (RT)	24	20%	2
Thermal (60°C)	24	< 5%	0
Photolytic	24	30%	4

Visualizations

Diagram 1: Experimental Workflow for Stability Assessment

References

• 1. aksci.com [aksci.com]
• 2. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 3. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 4. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 5. scispace.com [scispace.com]
• 6. biomedres.us [biomedres.us]

Technical Support Center: Enhancing the Solubility of Pyrazole Carboxylic Acid Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the solubility challenges commonly encountered with pyrazole carboxylic acid derivatives. Our focus is on providing not just procedural steps, but the underlying scientific principles to empower you to make informed decisions in your experimental design.

Section 1: Understanding the Core Problem: Why is My Pyrazole Carboxylic Acid Derivative Poorly Soluble?

This section addresses the fundamental physicochemical properties of pyrazole carboxylic acid derivatives that contribute to their low solubility.

FAQ 1.1: I've synthesized a novel pyrazole carboxylic acid derivative, and it has very low solubility in aqueous solutions. What are the likely reasons for this?

Answer:

The limited aqueous solubility of pyrazole carboxylic acid derivatives typically stems from a conflict in the molecule's architecture. You are working with a bifunctional molecule that has both a weakly acidic carboxylic acid group (-COOH) and a heterocyclic pyrazole ring system.

• The Lipophilic Pyrazole Core: The pyrazole ring, especially when substituted with lipophilic groups (e.g., phenyl, tert-butyl, etc.), is inherently hydrophobic. This part of the molecule prefers non-polar environments and resists interaction with water. As the size of these alkyl or aryl groups increases, the overall lipophilicity of the molecule rises, and aqueous solubility tends to decrease.

• Crystalline Structure: These molecules are often planar and can pack efficiently into a stable crystal lattice. This high lattice energy means that a significant amount of energy is required to break the crystal structure apart and allow individual molecules to be solvated by water, resulting in low solubility.

• The Ionizable Carboxylic Acid: The carboxylic acid group is your primary handle for improving aqueous solubility. In its non-ionized (protonated) state at low pH, it is less polar and contributes less to water solubility. However, when deprotonated to its carboxylate form (COO-), it becomes much more polar and can readily interact with water molecules.[1]

This interplay is visualized in the diagram below, which illustrates the competing factors of the hydrophobic pyrazole core and the pH-dependent hydrophilic carboxylic acid group.

Caption: Factors influencing the solubility of pyrazole carboxylic acid derivatives.

Section 2: Troubleshooting & Strategic Solutions

This section provides a series of targeted questions and answers to guide you through the process of improving the solubility of your compound. It is structured as a decision-making workflow, starting with the simplest and most direct methods.

FAQ 2.1: What is the first and most crucial parameter I should investigate to improve the solubility of my compound?

Answer:

The first and most critical parameter to investigate is the pH-solubility profile . Your compound is an acid, and its solubility will be highly dependent on the pH of the aqueous medium due to the ionization of the carboxylic acid group.[1][]

The relationship between pH, the acid dissociation constant (pKa), and solubility is described by the Henderson-Hasselbalch equation. As the pH of the solution increases above the pKa of your carboxylic acid, the equilibrium will shift towards the more soluble, deprotonated (ionized) carboxylate form. A general rule of thumb is that for every one pH unit increase above the pKa, the proportion of the ionized, more soluble form increases by a factor of 10.

Experimental Protocol: Determining the pH-Solubility Profile

• Preparation of Buffers: Prepare a series of buffers covering a relevant physiological and experimental pH range (e.g., pH 2, 4, 5, 6, 6.8, 7.4, 8, and 9).

• Equilibrium Solubility Measurement:

  • Add an excess amount of your solid compound to a known volume of each buffer in separate vials.

  • Agitate the samples at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

  • After equilibration, filter the samples through a 0.22 µm filter to remove undissolved solids.

  • Analyze the concentration of the dissolved compound in the filtrate using a suitable analytical method (e.g., HPLC-UV, LC-MS).

• Data Analysis: Plot the measured solubility (on a log scale) against the pH of the buffer. This plot will reveal the pH at which solubility starts to increase significantly, giving you an estimate of the apparent pKa.

Caption: Workflow for improving solubility via pH adjustment.

FAQ 2.2: Adjusting the pH is not feasible for my application, or the required pH is too high. What is the next logical step?

Answer:

If pH adjustment alone is insufficient or incompatible with your experimental system, the next and most common strategy is salt formation .[3][4] Converting your acidic drug into a salt can dramatically increase its aqueous solubility and dissolution rate.[5]

The principle is straightforward: you react your weakly acidic pyrazole carboxylic acid with a base to form a salt. This pre-ionizes the molecule, so it does not have to rely on the pH of the medium to become charged and dissolve. For this to be effective, there should generally be a difference of at least 2-3 pKa units between the acid (your compound) and the base (the counter-ion).

Commonly Used Counter-ions (Bases) for Salt Formation:

Counter-ion	Type	Comments
Sodium (Na+)	Inorganic	Often forms highly soluble salts.
Potassium (K+)	Inorganic	Similar to sodium, generally forms soluble salts.
Calcium (Ca2+)	Inorganic	Can sometimes form less soluble salts.
Tromethamine	Organic Amine	Frequently used in pharmaceutical formulations.
Meglumine	Organic Amine	Another common choice for improving solubility.
Diethanolamine	Organic Amine	Can be effective but requires careful toxicological assessment.

Experimental Protocol: Screening for Salt Formation

• Solvent Selection: Dissolve your pyrazole carboxylic acid in a suitable organic solvent (e.g., ethanol, acetone, or isopropanol).

• Stoichiometric Addition: Add a stoichiometric equivalent (1:1 molar ratio for a monoprotic acid and monobasic counter-ion) of the selected base, also dissolved in a suitable solvent.

• Induce Precipitation: If a salt forms, it may precipitate immediately. If not, precipitation can be induced by cooling, evaporation of the solvent, or the addition of an anti-solvent (a solvent in which the salt is insoluble).

• Isolation and Characterization: Isolate the resulting solid by filtration, wash with the anti-solvent, and dry. It is crucial to characterize the solid using techniques like X-ray powder diffraction (XRPD), differential scanning calorimetry (DSC), and thermogravimetric analysis (TGA) to confirm that a new crystalline salt has formed and not simply a mixture of the starting materials.

• Solubility Testing: Measure the aqueous solubility of the newly formed salt and compare it to the parent acid.

FAQ 2.3: I'm still struggling with solubility, even after trying pH adjustment and salt formation. What other formulation strategies can I employ?

Answer:

When pH modification and salt formation are not sufficient, you should explore more advanced formulation strategies. Two powerful techniques are the use of co-solvents and the creation of amorphous solid dispersions (ASDs) .

1. Co-solvency

This technique involves adding a water-miscible organic solvent (a co-solvent) to your aqueous system. The co-solvent reduces the overall polarity of the solvent system, making it more favorable for the lipophilic parts of your molecule to dissolve.[][6]

Common Co-solvents:

• Ethanol

• Propylene Glycol (PG)

• Polyethylene Glycol (e.g., PEG 400)

• Glycerin

• Dimethyl Sulfoxide (DMSO)

• N-Methyl-2-pyrrolidone (NMP)[7]

Troubleshooting Tip: While effective, be aware that the addition of a co-solvent can sometimes cause a drug to "crash out" or precipitate if the aqueous solution is diluted. It is essential to test the stability of your formulation upon dilution.

2. Amorphous Solid Dispersions (ASDs)

This is a highly effective but more complex technique. It involves converting your crystalline drug into its higher-energy, amorphous (non-crystalline) form and dispersing it within a polymer matrix.[8][9][10] The amorphous form lacks a crystal lattice, which means it requires significantly less energy to dissolve, often leading to a state of "supersaturation" where the concentration of the drug in solution temporarily exceeds its equilibrium solubility.[11]

Key Components of an ASD:

• The Drug: Your pyrazole carboxylic acid derivative.

• The Polymer Carrier: A polymer that stabilizes the amorphous form of the drug and prevents it from recrystallizing. Common examples include polyvinylpyrrolidone (PVP), hydroxypropyl methylcellulose (HPMC), and hydroxypropyl methylcellulose acetate succinate (HPMCAS).[9]

Common Methods for Preparing ASDs:

• Spray Drying: Both the drug and polymer are dissolved in a common solvent, and the solution is sprayed into a hot chamber, causing the solvent to rapidly evaporate and leave behind the solid dispersion.[9][11]

• Hot Melt Extrusion (HME): The drug and polymer are mixed and heated until they form a molten mass, which is then extruded and cooled rapidly to form the solid dispersion.

Considerations for ASDs:

• Physical Stability: The primary challenge with ASDs is preventing the amorphous drug from converting back to its more stable, less soluble crystalline form over time.[9]

• Drug-Polymer Miscibility: The drug and polymer must be miscible to form a stable, homogenous dispersion.

• Manufacturing Complexity: The techniques used to create ASDs require specialized equipment and expertise.

Sources

• 1. ijprajournal.com [ijprajournal.com]
• 3. Salt formation to improve drug solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rjpdft.com [rjpdft.com]
• 5. ajptonline.com [ajptonline.com]
• 6. Co-solvent solubilization of some poorly-soluble antidiabetic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [ N -Methyl-2-pyrrolidone][C1–C4 carboxylic acid]: a novel solvent system with exceptional lignin solubility - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC04191K [pubs.rsc.org]
• 8. Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. contractpharma.com [contractpharma.com]
• 10. mdpi.com [mdpi.com]
• 11. ascendiacdmo.com [ascendiacdmo.com]

Reference Data & Comparative Studies

A Comparative Analysis of COX-2 Inhibition: 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid versus Celecoxib

For Researchers, Scientists, and Drug Development Professionals

Introduction to COX-2 Inhibition

Cyclooxygenase (COX) is a critical enzyme in the inflammatory cascade, responsible for converting arachidonic acid into prostaglandins, which are key mediators of pain, inflammation, and fever. There are two primary isoforms of this enzyme: COX-1 and COX-2. COX-1 is constitutively expressed in most tissues and is involved in homeostatic functions such as protecting the gastric mucosa and maintaining kidney function. In contrast, COX-2 is an inducible enzyme, with its expression being significantly upregulated at sites of inflammation. The selective inhibition of COX-2 is a key therapeutic strategy for managing inflammation and pain while minimizing the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.

Celecoxib, a diaryl-substituted pyrazole, is a well-characterized selective COX-2 inhibitor. The compound 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid shares a pyrazole core structure, suggesting its potential as a COX-2 inhibitor.

Quantitative Comparison of COX-2 Inhibition

A direct quantitative comparison of the half-maximal inhibitory concentration (IC50) for 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid against COX-2 is not available in published literature. However, numerous studies have established the potent and selective COX-2 inhibitory activity of Celecoxib.

Compound	Target	IC50 (µM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)
Celecoxib	COX-2	0.04 - 0.8	2.51 - 78.06
5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid	COX-2	Data not available	Data not available

Note: The IC50 values for Celecoxib can vary between studies depending on the specific assay conditions.

Structure-Activity Relationship of Pyrazole-3-Carboxylic Acids as COX-2 Inhibitors

While specific data for 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid is unavailable, studies on similar 5-aryl-pyrazole-3-carboxylic acid derivatives suggest that this structural motif is a promising scaffold for COX-2 inhibition. The presence of a carboxylic acid group at the 3-position of the pyrazole ring and an aryl group at the 5-position are common features in many reported COX-2 inhibitors. The nature of the substituent on the 5-aryl ring can significantly influence the inhibitory potency and selectivity. The 4-methoxyphenyl group in the compound of interest is an electron-donating group, which has been shown in some pyrazole series to be favorable for COX-2 inhibitory activity. However, without direct experimental data, its precise effect on COX-2 inhibition remains speculative.

Experimental Protocols: In Vitro Cyclooxygenase (COX) Inhibition Assay

To determine the COX-2 inhibitory activity of a test compound, a common in vitro assay is employed. The following is a representative protocol:

Objective: To determine the IC50 value of a test compound for the inhibition of human recombinant COX-2.

Materials:

• Human recombinant COX-2 enzyme

• Arachidonic acid (substrate)

• Reaction buffer (e.g., Tris-HCl buffer, pH 8.0)

• Cofactors (e.g., hematin, glutathione)

• Test compound (e.g., 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid, Celecoxib) dissolved in a suitable solvent (e.g., DMSO)

• Detection system to measure prostaglandin E2 (PGE2) production (e.g., Enzyme Immunoassay [EIA] kit)

• 96-well microplates

• Incubator

Procedure:

• Enzyme Preparation: The human recombinant COX-2 enzyme is diluted to the desired concentration in the reaction buffer.

• Compound Preparation: The test compound and a reference inhibitor (Celecoxib) are serially diluted to various concentrations.

• Reaction Setup: In a 96-well plate, the reaction buffer, cofactors, and the test compound at different concentrations are added to the wells. A control well containing the enzyme and solvent without the inhibitor is also prepared.

• Pre-incubation: The plate is pre-incubated at 37°C for a specified time (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: The enzymatic reaction is initiated by adding the substrate, arachidonic acid, to all wells.

• Incubation: The plate is incubated at 37°C for a defined period (e.g., 10-20 minutes) to allow for the conversion of arachidonic acid to prostaglandins.

• Reaction Termination: The reaction is stopped by adding a stop solution (e.g., a strong acid).

• Detection: The amount of PGE2 produced is quantified using an EIA kit according to the manufacturer's instructions.

• Data Analysis: The percentage of inhibition for each concentration of the test compound is calculated relative to the control. The IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is then determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the COX-2 signaling pathway and a typical experimental workflow for assessing COX-2 inhibition.

Caption: COX-2 signaling pathway and points of inhibition.

Caption: Experimental workflow for in vitro COX-2 inhibition assay.

Conclusion

Celecoxib is a well-established and potent selective COX-2 inhibitor. While 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid possesses a chemical scaffold suggestive of potential COX-2 inhibitory activity, there is currently a lack of direct experimental evidence in the public domain to support a quantitative comparison. Further in vitro and in vivo studies are necessary to elucidate the COX-2 inhibitory profile of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid and to determine its potential as a novel anti-inflammatory agent. Researchers are encouraged to utilize the described experimental protocols to investigate the activity of this and other novel pyrazole derivatives.

A Senior Application Scientist's Guide to Pyrazole Derivatives as Enzyme Inhibitors: A Comparative Analysis

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrazole Scaffold - A Privileged Structure in Enzyme Inhibition

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a multitude of successful therapeutic agents. These are termed "privileged scaffolds" due to their inherent ability to interact with diverse biological targets. The pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands out as one such scaffold.[1][2] Its unique structural and electronic properties, including the capacity for hydrogen bonding, hydrophobic interactions, and π-π stacking, make it an exceptionally versatile building block for designing potent and selective enzyme inhibitors.[3]

This guide provides a comparative analysis of pyrazole derivatives targeting key enzyme families. We will delve into the causality behind their mechanisms of action, explore the structure-activity relationships (SAR) that govern their potency, and provide robust, field-proven experimental protocols for their evaluation.

Comparative Analysis of Pyrazole Derivatives Across Key Enzyme Families

The adaptability of the pyrazole core allows for its incorporation into inhibitors for a wide range of enzymes. Here, we compare its application in three major classes: Cyclooxygenases, Protein Kinases, and Phosphodiesterases.

Cyclooxygenase (COX) Inhibitors: The Paradigm of Selectivity

The cyclooxygenase (COX) enzymes, COX-1 and COX-2, are responsible for converting arachidonic acid into prostaglandins, which are key mediators of pain and inflammation.[4][5] While COX-1 is constitutively expressed and plays a role in protecting the stomach lining, COX-2 is primarily induced at sites of inflammation.[5] The development of selective COX-2 inhibitors was a landmark achievement in creating anti-inflammatory drugs with reduced gastrointestinal side effects compared to non-selective NSAIDs like ibuprofen.[6]

Celecoxib: The Archetypal COX-2 Inhibitor

Celecoxib (brand name Celebrex) is a diaryl-substituted pyrazole that exemplifies the success of this class.[7] Its mechanism hinges on the selective inhibition of the COX-2 enzyme.[4][7]

• Mechanism of Action: The chemical structure of Celecoxib is key to its selectivity. It possesses a distinct sulfonamide (-SO2NH2) side chain.[4] The active site of the COX-2 enzyme has a larger, more accommodating hydrophilic side pocket compared to COX-1.[5][6] The polar sulfonamide group of Celecoxib fits snugly into this pocket, allowing it to bind with high affinity and block the enzyme's activity. In contrast, the narrower active site of COX-1 cannot accommodate this bulky side chain, leading to approximately 10-20 times more selectivity for COX-2.[6]

• Structure-Activity Relationship (SAR):

  • Diaryl Substitution: The two phenyl rings attached to the pyrazole core are crucial for occupying the active site.

  • Trifluoromethyl Group: The -CF3 group on the pyrazole ring enhances the lipophilicity and binding affinity.

  • Sulfonamide Moiety: As discussed, this group is the primary determinant of COX-2 selectivity.[4]

The selective action of Celecoxib reduces the production of pro-inflammatory prostaglandins without significantly affecting the protective functions of COX-1, thereby minimizing gastrointestinal risks.[5]

Caption: Mechanism of selective COX-2 inhibition by Celecoxib.

Protein Kinase Inhibitors: Targeting Dysregulated Signaling

Protein kinases are a large family of enzymes that regulate a vast array of cellular processes, including growth, differentiation, and immune responses, by phosphorylating other proteins.[3] Dysregulation of kinase activity is a hallmark of many diseases, particularly cancer and autoimmune disorders, making them prime therapeutic targets.[1][3] The pyrazole scaffold has proven to be a key privileged structure in the development of potent protein kinase inhibitors (PKIs).[3]

Janus Kinase (JAK) Inhibitors

The Janus kinases (JAK1, JAK2, JAK3, and Tyk2) are critical for transmitting signals from cytokine receptors to the nucleus via the JAK/STAT pathway.[3][5] Their dysregulation is linked to myeloproliferative neoplasms and inflammatory diseases.[3]

• Ruxolitinib: An FDA-approved drug for myelofibrosis, Ruxolitinib is a pyrazole derivative that inhibits both JAK1 and JAK2.[3] Its structure features a pyrazolo[3,4-d]pyrimidine core.[3]

• Baricitinib: Also FDA-approved, this pyrazole derivative is structurally similar to Ruxolitinib and inhibits JAK1 and JAK2, primarily for treating inflammatory diseases.[3]

• Mechanism of Action: These inhibitors are ATP-competitive, meaning they bind to the ATP-binding pocket of the kinase domain. The pyrazole core forms crucial hydrogen bonds with hinge region residues of the enzyme (like LEU932 in JAK2), effectively blocking ATP from binding and preventing the phosphorylation cascade.[8]

Other Kinase Targets

The versatility of the pyrazole core extends to numerous other kinase targets.

• EGFR/VEGFR-2 Inhibitors: Dual inhibition of Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a powerful strategy in cancer therapy.[9] Fused pyrazole systems, such as pyranopyrazoles, have been developed as promising scaffolds for dual inhibitors.[9]

• CDK Inhibitors: Cyclin-dependent kinases (CDKs) control the cell cycle. Novel pyrazole and pyrazolo[1,5-a]pyrimidine compounds have shown potential as CDK2 inhibitors, inducing cell cycle arrest.[10]

Comparative Data for Pyrazole-Based Kinase Inhibitors

Derivative/Drug	Target Enzyme(s)	IC50 Value	Disease Area	Reference
Ruxolitinib	JAK1, JAK2	~3.3 nM (JAK1), ~2.8 nM (JAK2)	Myelofibrosis	[3]
Compound 3f	JAK1, JAK2, JAK3	3.4 nM (JAK1), 2.2 nM (JAK2), 3.5 nM (JAK3)	Cancer (preclinical)	[8]
Compound 11g	JAK2 (selective)	6.5 nM	Cancer (preclinical)	[11]
Compound 43	PI3 Kinase	0.25 µM	Breast Cancer (preclinical)	[10]
Compound 48	Haspin Kinase	1.7 µM (in HCT116 cells)	Cancer (preclinical)	[10][12]

Phosphodiesterase (PDE) Inhibitors: Modulating Second Messengers

Phosphodiesterases (PDEs) are enzymes that break down cyclic nucleotides like cyclic guanosine monophosphate (cGMP). Inhibiting these enzymes increases the concentration of cGMP, leading to smooth muscle relaxation and vasodilation.

Sildenafil: A Pyrazolopyrimidinone Success Story

Sildenafil (brand name Viagra), widely known for treating erectile dysfunction, is a potent and selective inhibitor of phosphodiesterase type 5 (PDE5).[13] Its core structure is a pyrazolopyrimidine.[14][15]

• Mechanism of Action: Sildenafil's structure mimics that of cGMP, allowing it to bind to the catalytic site of PDE5. By competitively inhibiting the enzyme, it prevents the degradation of cGMP in the corpus cavernosum and pulmonary vasculature.[13] This leads to prolonged smooth muscle relaxation, increased blood flow, and its therapeutic effects.[13] The synthesis of Sildenafil involves the creation of a pyrazole derivative which is then used to form the final pyrazolopyrimidinone ring system.[16]

Experimental Protocols for Evaluating Pyrazole Inhibitors

To ensure scientific integrity, any claims about an inhibitor's potency or mechanism must be backed by robust experimental data. The following protocols provide a self-validating system for characterizing novel pyrazole derivatives.

Protocol 1: Determination of Inhibitor Potency (IC50)

The half-maximal inhibitory concentration (IC50) is a fundamental measure of an inhibitor's potency.[17] It is the concentration of the inhibitor required to reduce the activity of an enzyme by 50% under specific assay conditions.[17][18]

Step-by-Step Methodology for a Spectrophotometric Assay

This protocol is a general guide and must be optimized for the specific enzyme-substrate system.[19]

• Preparation of Reagents:

  • Assay Buffer: Prepare a buffer optimized for the target enzyme's pH and ionic strength.[19]

  • Enzyme Stock Solution: Prepare a concentrated stock of the purified enzyme in assay buffer. The final concentration should yield a linear reaction rate over the desired time course.

  • Substrate Stock Solution: Prepare a stock solution of a substrate that produces a chromogenic or fluorogenic product upon enzymatic conversion. The final concentration should ideally be at or below the Michaelis constant (Km) to accurately identify competitive inhibitors.[20]

  • Inhibitor Stock Solutions: Dissolve the pyrazole derivatives in a suitable solvent (e.g., DMSO) to create a high-concentration stock. Then, perform a serial dilution to create a range of concentrations (e.g., from 100 µM to 1 nM).

• Assay Setup (96-well plate format):

  • Controls: Include negative controls (solvent only, 0% inhibition) and positive controls (a known inhibitor, 100% inhibition).[21]

  • Reaction Wells: To each well, add:

    • Assay Buffer

    • Enzyme solution

    • Varying concentrations of the pyrazole inhibitor (or solvent for the control)

  • Pre-incubation: Gently mix and pre-incubate the enzyme and inhibitor for a set period (e.g., 10-15 minutes) at the optimal temperature to allow for binding to occur.[19]

• Initiating and Monitoring the Reaction:

  • Start Reaction: Add the substrate to all wells to initiate the reaction.[19]

  • Measure Activity: Immediately place the plate in a microplate spectrophotometer or fluorometer. Measure the change in absorbance or fluorescence over time at a specific wavelength. This represents the initial reaction velocity (V).

• Data Analysis:

  • Calculate Percent Inhibition: For each inhibitor concentration, calculate the percent inhibition using the formula: % Inhibition = 100 * (1 - (V_inhibitor / V_control))

  • Generate Dose-Response Curve: Plot the percent inhibition against the logarithm of the inhibitor concentration.[18]

  • Determine IC50: Use non-linear regression analysis to fit the data to a sigmoidal dose-response curve. The IC50 is the concentration at the inflection point of this curve.[18][20]

Caption: Relationship between kinetic plots and inhibition types.

Conclusion and Future Prospects

The pyrazole scaffold is unequivocally a cornerstone of modern enzyme inhibitor design, leading to blockbuster drugs like Celecoxib and Ruxolitinib. Its synthetic tractability and ability to form key interactions within enzyme active sites ensure its continued relevance. Future research will likely focus on developing pyrazole derivatives with multi-target capabilities, enhancing selectivity to minimize off-target effects, and exploring novel fused heterocyclic systems to tackle challenges like drug resistance. The robust experimental frameworks detailed in this guide are essential for validating these next-generation inhibitors and translating them from the laboratory to the clinic.

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A Comparative Analysis of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid and Related Pyrazole Derivatives Against Traditional NSAIDs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the anti-inflammatory efficacy of pyrazole-based compounds, with a focus on derivatives structurally related to 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid. Due to a lack of publicly available head-to-head comparative data for this specific molecule, this analysis leverages experimental results from closely related 5-aryl-pyrazole analogues. The data is contextualized by comparing it against well-established Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) like Celecoxib, Etoricoxib, and Indomethacin.

The pyrazole scaffold is a cornerstone in medicinal chemistry, recognized for its potent anti-inflammatory properties.[1] Many compounds built on this heterocyclic ring system function as inhibitors of the cyclooxygenase (COX) enzymes, which are central to the inflammatory cascade.[1][2] Marketed drugs such as Celecoxib, a selective COX-2 inhibitor, highlight the therapeutic success of this chemical class.[1][3] The primary goal in the development of novel pyrazole-based NSAIDs is often to achieve high selectivity for the COX-2 isoform over COX-1, thereby reducing the gastrointestinal side effects associated with traditional NSAIDs.[4]

Quantitative Efficacy Comparison

The following tables summarize key performance metrics from experimental studies on various pyrazole derivatives, comparing their in vitro enzyme inhibition and in vivo anti-inflammatory activities against standard NSAIDs.

Table 1: In Vitro Cyclooxygenase (COX) Inhibition Data

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (SI) (COX-1/COX-2)	Reference
Celecoxib	7.6	0.04	190	[5]
Indomethacin	0.1	1.7	0.06	[5]
Compound 5s (Pyrazole analogue)	183.12	2.51	72.95	[6]
Compound 5u (Pyrazole analogue)	134.09	1.79	74.92	[6]
Methoxy-substituted Pyrazole Derivative	1.13	0.065	17.47	[5]

Lower IC₅₀ values indicate greater potency. A higher Selectivity Index indicates greater selectivity for COX-2.

Table 2: In Vivo Anti-Inflammatory Activity (Carrageenan-Induced Rat Paw Edema)

Compound	Dose (mg/kg)	Time (hours)	% Edema Inhibition	Reference
Etoricoxib	10	3	85.53	[7]
Indomethacin	10	3	72.99	[8]
Compound 3j (1-Acetyl-5-(4-methoxyphenyl)pyrazole derivative)	50	3	73.07	[7]
Compound 6b (Pyrazole derivative)	20	4	89.57	[8]
Compound 5s (Pyrazole analogue)	20	3	80.87	[6][9]
Compound 5u (Pyrazole analogue)	20	3	80.63	[6][9]

Higher % Edema Inhibition indicates greater anti-inflammatory activity.

Signaling Pathway and Experimental Workflow

The primary mechanism of action for NSAIDs involves the inhibition of COX enzymes, which blocks the conversion of arachidonic acid into prostaglandins, key mediators of inflammation.

Mechanism of Action for NSAIDs.

The carrageenan-induced paw edema model is a standard in vivo assay to screen for acute anti-inflammatory activity. The workflow for this experiment is outlined below.

Workflow for Carrageenan-Induced Paw Edema Assay.

Experimental Protocols

A common method for determining COX-1 and COX-2 inhibitory activity involves measuring the amount of prostaglandin E₂ (PGE₂) produced from arachidonic acid in the presence of the test compound.

• Enzyme Source: Ovine COX-1 and human recombinant COX-2 enzymes are typically used.

• Procedure:

  • The test compound, dissolved in a suitable solvent (e.g., DMSO), is pre-incubated with the COX-1 or COX-2 enzyme in a buffer solution (e.g., Tris-HCl) containing necessary co-factors like glutathione and hematin.

  • The enzymatic reaction is initiated by adding arachidonic acid as the substrate.

  • The mixture is incubated at a controlled temperature (e.g., 37°C) for a specific duration (e.g., 10-15 minutes).

  • The reaction is terminated by adding an acid solution (e.g., HCl).

  • The concentration of PGE₂ produced is quantified using an Enzyme Immunoassay (EIA) kit.

• Data Analysis: The concentration of the test compound that causes 50% inhibition of PGE₂ production (IC₅₀) is calculated by plotting the percentage of inhibition against the compound concentrations. The Selectivity Index (SI) is then determined by the ratio of IC₅₀ (COX-1) / IC₅₀ (COX-2).

This is a widely used model to evaluate the acute anti-inflammatory activity of compounds.[7]

• Animals: Wistar albino rats are commonly used. The animals are fasted overnight before the experiment.

• Procedure:

  • Animals are divided into groups: a control group (receiving only the vehicle), a standard group (receiving a known NSAID like Indomethacin), and test groups (receiving different doses of the compound being evaluated).

  • The initial paw volume of each rat is measured using a plethysmometer.

  • The respective drugs (vehicle, standard, or test compound) are administered, typically orally or intraperitoneally.

  • After a set period (e.g., 1 hour), inflammation is induced by injecting a 1% solution of carrageenan in saline into the sub-plantar tissue of the right hind paw.

  • Paw volume is measured again at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Data Analysis: The percentage of edema inhibition is calculated using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the drug-treated group. Statistical significance is often determined using ANOVA.[9]

References

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A Researcher's Guide to Validating the Anticancer Activity of Novel Pyrazole Compounds: A Comparative Analysis

For researchers, scientists, and drug development professionals, the journey from a promising novel compound to a potential clinical candidate is paved with rigorous validation. This guide provides an in-depth, technical framework for assessing the anticancer activity of new pyrazole derivatives, comparing their performance against established alternatives, and offering the experimental rationale behind each validation step. We will delve into the practicalities of in vitro and in vivo assays, supported by detailed protocols and comparative data, to empower you in your research endeavors.

The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous established drugs.[1] In oncology, pyrazole derivatives have garnered significant attention for their ability to target a range of cancer-associated proteins, including cyclin-dependent kinases (CDKs) and signaling molecules in the apoptotic pathway.[2][3] This guide will use specific examples of novel pyrazole compounds to illustrate the validation process, comparing their efficacy to the standard chemotherapeutic agent Doxorubicin and the well-known pyrazole-containing drug, Celecoxib.

The Rationale for a Multi-Faceted Validation Approach

A single assay is insufficient to ascertain the true anticancer potential of a novel compound. A robust validation strategy relies on a tiered approach, beginning with broad cytotoxicity screening and progressively moving towards more specific mechanistic and in vivo studies. This ensures a comprehensive understanding of the compound's efficacy, selectivity, and potential mode of action.

Caption: A typical experimental workflow for validating the anticancer activity of a novel compound.

Comparative Analysis of Anticancer Activity

A crucial aspect of drug discovery is benchmarking novel compounds against existing therapies. Here, we present a comparative analysis of novel pyrazole derivatives against Doxorubicin, a widely used chemotherapeutic agent, and Celecoxib, a COX-2 inhibitor with known anticancer properties.

In Vitro Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a primary metric for a compound's cytotoxic potency. The following table summarizes the IC50 values of representative novel pyrazole compounds against various cancer cell lines, in comparison to Doxorubicin and Celecoxib.

Compound/Drug	Cancer Cell Line	IC50 (µM)	Reference
Novel Pyrazole 1 (CDK2 Inhibitor)	HCT116 (Colon)	< 23.7	[4]
MCF7 (Breast)	< 23.7	[4]
HepG2 (Liver)	< 23.7	[4]
A549 (Lung)	< 23.7	[4]
Novel Pyrazole 2 (Apoptosis Inducer)	MDA-MB-468 (Breast)	14.97 (24h), 6.45 (48h)	[5]
Doxorubicin	HCT116 (Colon)	24.7 - 64.8	[4]
MCF7 (Breast)	24.7 - 64.8	[4]
HepG2 (Liver)	24.7 - 64.8	[4]
A549 (Lung)	24.7 - 64.8	[4]
Celecoxib	A549 (Lung)	25 - 50	[6]
CNE-1, CNE-2 (Nasopharyngeal)	10 - 75	[6]

Note: IC50 values can vary depending on the assay conditions and cell line.

These data indicate that certain novel pyrazole derivatives exhibit comparable or even superior cytotoxicity to the standard drug Doxorubicin against a range of cancer cell lines.[4]

Delving into the Mechanism of Action: Apoptosis and Cell Cycle Arrest

Effective anticancer agents often work by inducing programmed cell death (apoptosis) and halting the uncontrolled proliferation of cancer cells (cell cycle arrest).

Induction of Apoptosis

Flow cytometry analysis using Annexin V and Propidium Iodide (PI) staining is the gold standard for quantifying apoptosis. Annexin V binds to phosphatidylserine, which is translocated to the outer cell membrane during early apoptosis, while PI stains the DNA of cells with compromised membranes (late apoptosis/necrosis).

Compound/Drug	Cell Line	Treatment	Apoptotic Cells (%)	Reference
Novel Pyrazole (Tosind)	HT29 (Colon)	90 µM (24h)	23.7	[7][8]
Novel Pyrazole (Tospyrquin)	HT29 (Colon)	110 µM (24h)	14.9	[7][8]
Doxorubicin	Jurkat (Leukemia)	0.5 µM (24h)	~40-50	[9]
Celecoxib	HCT-15 (Colon)	50 µM (48h)	Significant increase	[10]

The data clearly demonstrates the pro-apoptotic capabilities of novel pyrazole compounds.[7][8]

Caption: The intrinsic pathway of apoptosis often targeted by novel pyrazole compounds.

Western blot analysis provides further mechanistic insights by detecting key proteins involved in apoptosis. A hallmark of apoptosis is the cleavage of Poly(ADP-ribose) polymerase (PARP) by activated caspase-3.

Studies have shown that novel pyrazole derivatives can induce the cleavage of caspases-8, -9, and PARP, confirming the activation of the caspase cascade.[11] Furthermore, they can modulate the expression of Bcl-2 family proteins, with an increase in the pro-apoptotic protein Bax and a decrease in the anti-apoptotic protein Bcl-2.[11]

Cell Cycle Arrest

Flow cytometry with PI staining allows for the analysis of DNA content and, consequently, the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M). Many anticancer drugs, including pyrazole derivatives, exert their effects by causing cell cycle arrest at specific checkpoints, preventing cancer cells from replicating.

Compound/Drug	Cell Line	Treatment	Effect on Cell Cycle	Reference
Novel Pyrazole (CDK2 Inhibitor)	A2780 (Ovarian)	0.5 µM (48h)	G2/M arrest (~52%)	[12]
OVCAR5 (Ovarian)	2 µM (48h)	S-phase arrest (26%)	[12]
Doxorubicin	EL4 (Lymphoma)	50 nmol/l (24h)	G2/M arrest	[13]
Celecoxib	HCT-15 (Colon)	Varies	G0/G1 arrest	[10]

These findings highlight the ability of novel pyrazole compounds to interfere with cell cycle progression, often through the inhibition of CDKs.[12]

Caption: Inhibition of CDK2 by novel pyrazole compounds leads to cell cycle arrest.

In Vivo Validation: From the Bench to Preclinical Models

Promising in vitro results must be translated into an in vivo setting to assess a compound's efficacy in a complex biological system. Xenograft models, where human tumor cells are implanted into immunocompromised mice, are a standard preclinical model for evaluating anticancer drugs.

For instance, the novel pyrazolyl-urea compound, GeGe-3, has demonstrated potent anti-angiogenic properties.[13][14] In a Lewis Lung Carcinoma xenograft model, GeGe-3 significantly inhibited tumor growth, highlighting its potential as an in vivo anticancer agent.[13][14]

Experimental Protocols: A Step-by-Step Guide

To ensure the reproducibility and reliability of your findings, adhering to well-defined experimental protocols is paramount.

MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the novel pyrazole compound and controls (e.g., Doxorubicin, Celecoxib, vehicle) for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 values.

Annexin V/PI Apoptosis Assay by Flow Cytometry

This assay quantifies the percentage of apoptotic and necrotic cells.

• Cell Treatment: Treat cells with the desired concentrations of the test compounds for the indicated time.

• Cell Harvesting: Collect both adherent and floating cells and wash them with cold PBS.

• Cell Staining: Resuspend the cells in 1X Annexin V binding buffer. Add fluorescently labeled Annexin V and Propidium Iodide (PI) and incubate in the dark for 15 minutes at room temperature.[9]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic/necrotic.[9]

Cell Cycle Analysis by Flow Cytometry

This method determines the distribution of cells in different phases of the cell cycle.

• Cell Treatment and Harvesting: Treat and harvest cells as described for the apoptosis assay.

• Cell Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently and store at -20°C overnight.

• Cell Staining: Wash the fixed cells with PBS and resuspend them in a staining solution containing Propidium Iodide (PI) and RNase A. Incubate in the dark for 30 minutes.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The intensity of the PI fluorescence is proportional to the amount of DNA.

Western Blot Analysis

This technique is used to detect specific proteins in a cell lysate.

• Protein Extraction: Lyse the treated cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Separate the proteins based on their molecular weight by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a solution of 5% non-fat milk or bovine serum albumin (BSA) in TBST to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the protein of interest (e.g., cleaved PARP, caspase-3, Bax, Bcl-2, CDK2, p-Rb) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.[1]

Conclusion

The validation of novel pyrazole compounds as potential anticancer agents requires a systematic and multi-pronged approach. This guide has outlined a comprehensive strategy, from initial cytotoxicity screening to in-depth mechanistic studies and in vivo efficacy testing. By comparing the performance of these novel compounds against established drugs like Doxorubicin and Celecoxib, researchers can gain valuable insights into their therapeutic potential. The provided protocols and comparative data serve as a practical resource to guide your experimental design and data interpretation, ultimately contributing to the advancement of cancer drug discovery.

References

Click to expand

• 1][7][9]triazolo[1,5-c]pyrimidine scaffold with apoptotic activity. (2022). Taylor & Francis Online.

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A Comparative Guide to the Cross-Reactivity Profile of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential cross-reactivity of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid against a panel of common off-target classes, including kinases, G-protein coupled receptors (GPCRs), and cyclooxygenase (COX) enzymes. The assessment is based on the known pharmacological profiles of structurally related pyrazole-containing compounds and established methodologies for determining inhibitor selectivity.

Introduction

5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid belongs to the pyrazole class of heterocyclic compounds, a scaffold present in numerous clinically approved drugs with diverse biological activities.[1] Notable examples include the anti-inflammatory drug Celecoxib, a selective COX-2 inhibitor, and the withdrawn anti-obesity drug Rimonabant, a cannabinoid receptor 1 (CB1) inverse agonist. The structural similarities to these and other bioactive molecules suggest that 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid may exhibit cross-reactivity with their respective targets. Understanding this potential for off-target interactions is crucial for the early-stage assessment of novel drug candidates to mitigate potential adverse effects and to better understand their overall pharmacological profile.

Comparative Analysis of Potential Cross-Reactivity

To contextualize the potential cross-reactivity of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid, we will compare its core structure to that of well-characterized pyrazole derivatives with known selectivity profiles.

Alternative Compounds for Comparison:

• Celecoxib: A diaryl pyrazole derivative that selectively inhibits COX-2 over COX-1.[2][3] Its structure features a sulfonamide group, which is crucial for its selectivity.

• Rimonabant: A pyrazole carboxamide derivative that acts as an inverse agonist of the CB1 receptor.[4]

• Generic Pyrazole Kinase Inhibitor (e.g., AT7519): Many pyrazole-based compounds have been developed as inhibitors of various kinases, such as cyclin-dependent kinases (CDKs).[1]

Cyclooxygenase (COX) Inhibition

The pyrazole scaffold is a key feature of several selective COX-2 inhibitors. The anti-inflammatory effects of these compounds are attributed to the inhibition of prostaglandin synthesis via the COX-2 pathway.[5]

Table 1: Comparative COX Enzyme Inhibition Data for Pyrazole Derivatives

Compound	Target	IC50 (µM)	Selectivity Index (COX-1/COX-2)
5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid	COX-1	Data Not Available	Data Not Available
COX-2	Data Not Available
Celecoxib	COX-1	15	>30
COX-2	0.04
Compound 5u (pyrazole-hybrid) [6]	COX-1	>100	74.92
COX-2	1.79
Compound 5s (pyrazole-hybrid) [6]	COX-1	>100	72.95
COX-2	2.51

Data for Celecoxib and pyrazole-hybrids are from published literature and serve as a reference for potential COX inhibitory activity.

Cannabinoid Receptor (GPCR) Binding

The pyrazole core is also present in modulators of GPCRs, most notably the cannabinoid receptors. Rimonabant's pyrazole carboxamide structure was designed to interact with the CB1 receptor.[7][8] Given the structural analogy, it is plausible that 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid could exhibit some affinity for cannabinoid or other GPCRs.

Table 2: Comparative Cannabinoid Receptor Binding Affinity for Pyrazole Derivatives

Compound	Target	Ki (nM)
5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid	CB1	Data Not Available
CB2	Data Not Available
Rimonabant	CB1	7.4
CB2	>1000
NESS0327 (tricyclic pyrazole) [2]	CB1	4.2
CB2	55.7

Data for Rimonabant and NESS0327 are from published literature and are intended to provide a framework for potential GPCR cross-reactivity.

Kinase Inhibition

The pyrazole scaffold is a common feature in a multitude of kinase inhibitors targeting various members of the kinome, including Aurora kinases, CDKs, and Akt.[1] The ATP-binding site of many kinases can accommodate the planar pyrazole ring system. Therefore, an assessment of cross-reactivity against a panel of kinases is essential.

Table 3: Comparative Kinase Inhibition Data for Pyrazole Derivatives

Compound	Primary Target(s)	IC50 (nM)	Noteworthy Off-Targets (at 1 µM)
5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid	Not Determined	Data Not Available	Data Not Available
AT7519	CDK1, CDK2, CDK5, CDK9	<50	Aurora A, Aurora B
Compound 8 (pyrazole-based) [1]	Aurora A/B	35/75	22 kinases with >80% inhibition
Ilginatinib	JAK2	0.72	JAK1 (33 nM), JAK3 (39 nM), Tyk2 (22 nM)

Data for AT7519, Compound 8, and Ilginatinib are from published literature and illustrate the potential for both on-target potency and off-target activity of pyrazole-based kinase inhibitors.

Experimental Protocols for Cross-Reactivity Profiling

To empirically determine the cross-reactivity profile of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid, a tiered approach employing a series of in vitro assays is recommended.

Kinase Selectivity Profiling (KINOMEscan™)

This competitive binding assay platform is used to quantify the interactions of a test compound against a large panel of human kinases.

Methodology:

• Assay Principle: The assay measures the ability of a test compound to compete with an immobilized, active-site directed ligand for binding to the kinase active site. The amount of kinase captured on the solid support is measured via quantitative PCR of a DNA tag conjugated to the kinase.

• Procedure: a. A solution of the test compound (e.g., at 1 µM and 10 µM) is incubated with a panel of human kinases. b. The kinase-compound mixtures are then passed over a solid support functionalized with an immobilized broad-spectrum kinase inhibitor. c. Kinases that are not bound to the test compound will bind to the immobilized ligand and be retained on the support. d. The amount of each kinase bound to the support is quantified using qPCR. e. Results are typically reported as a percentage of the DMSO control (% Ctrl), where a lower percentage indicates stronger binding of the test compound.

GPCR Binding Assays (Radioligand Binding)

This method assesses the ability of a test compound to displace a radiolabeled ligand from a specific GPCR.

Methodology:

• Assay Principle: The assay measures the competition between the test compound and a known radiolabeled ligand for binding to a specific GPCR expressed in a cell membrane preparation.

• Procedure: a. Prepare cell membranes from a cell line overexpressing the target GPCR (e.g., CB1 or a panel of GPCRs from the Eurofins SafetyScreen44). b. Incubate the membranes with a fixed concentration of a suitable radiolabeled ligand (e.g., [³H]-CP55940 for cannabinoid receptors) and varying concentrations of the test compound. c. After reaching equilibrium, the bound and free radioligand are separated by rapid filtration through a glass fiber filter. d. The amount of radioactivity retained on the filter, corresponding to the bound radioligand, is measured by liquid scintillation counting. e. The IC50 value is determined by non-linear regression analysis of the competition binding curve.

Cellular Thermal Shift Assay (CETSA)

CETSA is a biophysical assay that can confirm target engagement in a cellular context by measuring the thermal stabilization of a protein upon ligand binding.[9][10]

Methodology:

• Assay Principle: The binding of a ligand to its target protein generally increases the protein's thermal stability. CETSA measures this change in thermal stability to confirm target engagement in intact cells.

• Procedure: a. Treat intact cells with the test compound or a vehicle control. b. Heat the cell suspensions to a range of temperatures. c. Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation. d. The amount of the target protein remaining in the soluble fraction at each temperature is quantified by a protein detection method, such as Western blotting or mass spectrometry. e. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Visualizations

Signaling Pathway for COX-2 Inhibition

Caption: Simplified signaling pathway of COX-2 in inflammation and its inhibition by Celecoxib.

Experimental Workflow for Kinase Selectivity Profiling

Caption: Experimental workflow for determining the kinase selectivity profile of a test compound.

Logical Relationship for Cross-Reactivity Assessment

Caption: Logical workflow for the comprehensive assessment of compound cross-reactivity.

References

• 1. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tricyclic Pyrazole-Based Compounds as Useful Scaffolds for Cannabinoid CB1/CB2 Receptor Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A highly potent, orally bioavailable pyrazole-derived cannabinoid CB2 receptor-selective full agonist for in vivo studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Pyrazole-Based Kinase Inhibitors: A Technical Guide for Researchers

The pyrazole scaffold has emerged as a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors that have progressed into clinical development and beyond.[1] Its versatility allows for the fine-tuning of potency and selectivity, leading to a diverse array of compounds targeting various kinases implicated in cancer, inflammation, and neurodegenerative disorders. This guide provides a comprehensive, head-to-head comparison of prominent pyrazole-based kinase inhibitors, supported by experimental data and detailed protocols to empower researchers in their drug discovery endeavors.

The Rationale for Pyrazole Scaffolds in Kinase Inhibition

The pyrazole ring system serves as an excellent bioisostere for other aromatic systems and can engage in crucial hydrogen bonding interactions with the hinge region of the kinase ATP-binding pocket. The substituents on the pyrazole ring can be strategically modified to occupy adjacent hydrophobic pockets, thereby enhancing both potency and selectivity. This inherent adaptability has made the pyrazole scaffold a focal point in the design of inhibitors for a multitude of kinase families.

Comparative Analysis of Pyrazole-Based Kinase Inhibitors

This section provides a comparative overview of pyrazole-based inhibitors targeting key kinases. The presented data, including IC50 values, are collated from various studies. It is crucial to note that direct comparison of IC50 values across different studies should be approached with caution due to potential variations in experimental conditions.[2] For a true head-to-head comparison, assays should be performed under identical conditions.

Transforming Growth Factor-β (TGF-β) Receptor Kinase Inhibitors

The TGF-β signaling pathway is a critical regulator of cellular processes, and its dysregulation is implicated in fibrosis and cancer. Pyrazole-based inhibitors have shown significant promise in targeting the TGF-β type I receptor (TβRI), also known as ALK5.[2] These inhibitors act by competitively binding to the ATP-binding site of the ALK5 kinase domain, preventing the phosphorylation of downstream SMAD proteins and thereby blocking the signaling cascade.[2]

Table 1: Comparative in vitro potency of pyrazole-based TGF-β receptor inhibitors

Inhibitor	Target	Assay System	IC50 (nM)	Reference
EW-7197 (Vactosertib)	ALK5	4T1-3TP-Lux cells (Reporter Gene Assay)	13.2	[2]
IN-1130	ALK5	4T1-3TP-Lux cells (Reporter Gene Assay)	45.8	[2]
Compound 19b	TGF-β Type I Receptor Kinase	Enzymatic Assay	280	[2]
SB-505124	ALK5	4T1-3TP-Lux cells (Reporter Gene Assay)	>50	[2]
LY-2157299	ALK5	4T1-3TP-Lux cells (Reporter Gene Assay)	>100	[2]

TGF-β Signaling Pathway and Point of Inhibition

Caption: Inhibition of the TGF-β signaling pathway by a pyrazole-based ALK5 inhibitor.

p38 Mitogen-Activated Protein (MAP) Kinase Inhibitors

The p38 MAP kinase pathway is a key signaling cascade involved in cellular responses to stress and inflammation, making it a significant target for inflammatory diseases.[3] Several pyrazole-based compounds have been developed as potent p38 MAPK inhibitors.

Table 2: Comparative in vitro potency of pyrazole-based p38 MAPK inhibitors

Inhibitor	Target Kinase	Bioactivity Metric	Potency	Reference
BIRB 796	p38α MAPK	Kd	0.1 nM	[3]
Celecoxib	p38 MAPK	IC50	~10-25 µM (in cell-based assays)	[3]
SB203580 (Reference)	p38α/β MAPK	IC50	50-100 nM (in biochemical assays)	[3]

c-Jun N-terminal Kinase 3 (JNK3) Inhibitors

JNK3 is predominantly expressed in the central nervous system and plays a critical role in neuronal apoptosis, making it a promising target for neurodegenerative diseases. The development of selective JNK3 inhibitors is a key focus of research.

Table 3: Comparative in vitro potency and selectivity of pyrazole-based JNK3 inhibitors

Compound	JNK3 IC50 (nM)	JNK1 IC50 (nM)	p38α IC50 (nM)	Selectivity (p38α/JNK3)	Reference
Compound 35b	9.7	>10,000	>10,000	>1000-fold	[4]
SR-3576	7	-	>20,000	>2800-fold	[4]
Compound 8a	227	-	-	-	[5]
Compound 24a	12	-	-	-	[4][6]

Cyclin-Dependent Kinase (CDK) Inhibitors

CDKs are crucial regulators of the cell cycle, and their dysregulation is a hallmark of cancer. Pyrazole-based compounds have been investigated as inhibitors of various CDKs, particularly CDK2.

Table 4: Comparative in vitro potency of pyrazole-based CDK inhibitors

Compound	Target Kinase	IC50 (µM)	Reference
Compound 9	CDK2	0.96	[1]
Compound 7d	CDK2	1.47	[1]
Compound 7a	CDK2	2.01	[1]
AT7519 (Reference)	CDK1, 2, 4, 6, 9	0.01-0.21	[1]
Roscovitine (Reference)	CDK2	0.556	[7]

c-Met Kinase Inhibitors

The c-Met receptor tyrosine kinase is a key driver in various cancers, making it an attractive therapeutic target. Several pyrazole-containing compounds have been developed as potent c-Met inhibitors.

Table 5: Comparative in vitro potency of pyrazole-based c-Met kinase inhibitors

Inhibitor	c-Met IC50 (nM)	Other Kinases Inhibited (IC50 in nM)	Reference
MET kinase-IN-4	1.9	Flt-3 (4), VEGFR-2 (27)	[8]
Crizotinib	~11 (cell-based)	ALK, ROS1	[8]
Cabozantinib	1.3	VEGFR2, RET, KIT, AXL, FLT3, TIE2	[8]
Savolitinib	3.7	Highly selective for MET	[8]
Compound 5a	4.27	-	[9]
Compound 5b	7.95	-	[9]

The Special Case of Celecoxib and its Analogs

Celecoxib, a well-known selective COX-2 inhibitor with a pyrazole core, has also been shown to exhibit anticancer effects through COX-2-independent mechanisms, including the inhibition of various kinases.[10] This has spurred the development of celecoxib analogs with enhanced kinase inhibitory activity and reduced COX-2 inhibition to mitigate cardiovascular side effects. While direct head-to-head comparisons with dedicated pyrazole kinase inhibitors are limited, studies on celecoxib analogs reveal their potential as multi-targeted agents. For instance, some analogs have shown improved docking scores against COX-2 compared to celecoxib, suggesting altered binding affinities that could translate to different kinase inhibition profiles.[11]

Experimental Protocols for Head-to-Head Comparison

To ensure a robust and objective comparison of kinase inhibitors, standardized and well-controlled experimental protocols are essential. The choice of assay format depends on the specific research question, with options ranging from biochemical assays for direct enzyme inhibition to cell-based assays for assessing activity in a more physiological context.[7][12]

In Vitro Kinase Inhibition Assay (Biochemical)

This protocol describes a general method to determine the half-maximal inhibitory concentration (IC50) of a pyrazole-based inhibitor against a purified kinase enzyme. Radiometric assays using radiolabeled ATP are considered the "gold standard" for their direct measurement of phosphorylation, while fluorescence-based assays offer a non-radioactive, high-throughput alternative.[3][7]

Workflow for In Vitro Kinase Assay

Caption: A generalized workflow for an in vitro kinase inhibition assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the pyrazole inhibitor in 100% DMSO.

  • Perform serial dilutions of the inhibitor in kinase reaction buffer to achieve the desired final concentrations. The final DMSO concentration in the assay should be kept below 1% to minimize solvent effects.

  • Dilute the purified kinase enzyme and substrate (peptide or protein) in kinase reaction buffer. The ATP concentration should ideally be at or near the Km value for the specific kinase to ensure accurate and comparable IC50 values.[13][14]

• Kinase Reaction:

  • Add the diluted inhibitor or vehicle (DMSO) to the wells of a microplate.

  • Add the kinase enzyme to each well and incubate briefly to allow for inhibitor binding.

  • Initiate the kinase reaction by adding the ATP and substrate solution.

  • Incubate the reaction at a controlled temperature (e.g., 30°C) for a predetermined time, ensuring the reaction is in the linear range.

• Detection:

  • Radiometric Assay: Stop the reaction by adding a stop solution (e.g., phosphoric acid). Spot the reaction mixture onto a filter membrane (e.g., P81 phosphocellulose paper). Wash the membrane to remove unincorporated [γ-³²P]ATP. Quantify the incorporated radioactivity using a scintillation counter.

  • Fluorescence-Based Assay (e.g., TR-FRET): Stop the reaction and add detection reagents, such as a terbium-labeled anti-phospho-specific antibody and a fluorescent acceptor. Measure the FRET signal using a suitable plate reader.

• Data Analysis:

  • Calculate the percentage of kinase activity relative to the vehicle control for each inhibitor concentration.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC50 value.

Cellular Kinase Inhibition Assay (Western Blotting)

This protocol assesses the ability of a pyrazole inhibitor to block the phosphorylation of a kinase's downstream target in a cellular context.[15]

Step-by-Step Protocol:

• Cell Culture and Treatment:

  • Seed the appropriate cell line in multi-well plates and allow them to adhere and grow to 70-80% confluency. The choice of cell line is critical and should ideally be one where the target kinase is known to be active and drive a particular phenotype, such as proliferation.[14]

  • Treat the cells with various concentrations of the pyrazole inhibitor for a specified duration. Include a vehicle control (DMSO).

• Protein Extraction:

  • Wash the cells with ice-cold Phosphate-Buffered Saline (PBS).

  • Lyse the cells in ice-cold lysis buffer containing protease and phosphatase inhibitors.

  • Clarify the lysates by centrifugation and determine the protein concentration of the supernatant.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in SDS-PAGE sample buffer.

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunodetection:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the downstream target protein.

  • Wash the membrane and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • As a loading control, re-probe the membrane with an antibody against the total (phosphorylated and unphosphorylated) target protein or a housekeeping protein (e.g., GAPDH or β-actin).

• Signal Detection and Analysis:

  • Detect the chemiluminescent signal using an appropriate imaging system.

  • Quantify the band intensities and normalize the phosphorylated protein signal to the total protein or loading control signal.

  • Compare the levels of the phosphorylated target in inhibitor-treated cells to the vehicle-treated control to determine the extent of inhibition.

Cell Viability Assay (MTS/MTT)

This assay measures the cytotoxic or cytostatic effects of pyrazole inhibitors on cancer cell lines.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined optimal density.

• Compound Treatment: Treat the cells with a range of concentrations of the pyrazole inhibitor for a defined period (e.g., 72 hours).

• Cell Viability Measurement:

  • MTS Assay: Add the MTS reagent to each well and incubate for 1-4 hours. The MTS tetrazolium compound is bioreduced by viable cells into a colored formazan product that is soluble in the cell culture medium.[16][17]

  • MTT Assay: Add the MTT reagent and incubate. The MTT is converted to an insoluble purple formazan. A solubilization solution is then added to dissolve the formazan crystals.[18]

• Data Analysis: Measure the absorbance at the appropriate wavelength (typically 490 nm for MTS and 570 nm for MTT). Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value.

Conclusion and Future Perspectives

The pyrazole scaffold continues to be a remarkably fruitful starting point for the design of novel kinase inhibitors. The head-to-head comparisons presented in this guide highlight the diverse range of kinases that can be potently and selectively targeted by pyrazole-based compounds. For researchers in the field, a thorough understanding of the structure-activity relationships, coupled with the rigorous application of standardized biochemical and cellular assays, is paramount for the successful development of the next generation of pyrazole-based therapeutics. As our understanding of kinase biology deepens, the strategic design of pyrazole inhibitors, potentially as multi-targeted agents or as highly selective probes, will undoubtedly continue to make significant contributions to the fields of oncology, immunology, and neuroscience.

References

• Spotlight: Cell-based kinase assay formats. Reaction Biology. Available at: [Link].

• MTT Cell Assay Protocol. Available at: [Link]

• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. Available at: [Link].

• Choosing the Right Assay for Your Kinase Drug Discovery. Reaction Biology. Available at: [Link].

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. PubMed Central. Available at: [Link].

• New pyrazolopyridine and pyrazolothiazole-based compounds as anti-proliferative agents targeting c-Met kinase inhibition: design, synthesis, biological evaluation, and computational studies. PubMed Central. Available at: [Link].

• A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. PubMed Central. Available at: [Link].

• Kinase Activity-Tagged Western Blotting Assay. Taylor & Francis Online. Available at: [Link].

• Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. RSC Publishing. Available at: [Link].

• In vitro kinase assay. Protocols.io. Available at: [Link].

• Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. Available at: [Link].

• Recent advances in the development of celecoxib analogs as anticancer agents: A review. ResearchGate. Available at: [Link].

• Recent advances in the development of celecoxib analogs as anticancer agents: A review. Available at: [Link].

• Isomeric acetoxy analogs of celecoxib and their evaluation as cyclooxygenase inhibitors. ResearchGate. Available at: [Link].

• DOT Language. Graphviz. Available at: [Link].

• IC50 values against c-Met kinase. a. ResearchGate. Available at: [Link].

• Measuring and interpreting the selectivity of protein kinase inhibitors. PubMed Central. Available at: [Link].

• Simple Graph - GraphViz Examples and Tutorial. Available at: [Link].

• Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020. Frontiers. Available at: [Link].

• Graphviz Examples and Tutorial. Sketchviz. Available at: [Link].

• Testing kinase inhibitors where it matters: Drug screening in intact cells. Reaction Biology. Available at: [Link].

• Cell line‐based assessment of BTK inhibitors. PubMed Central. Available at: [Link].

• Dot Language (graph based diagrams). Medium. Available at: [Link].

• Graphviz and dot: Generating Diagrams with Code. YouTube. Available at: [Link].

• Discovery of 3-alkyl-5-aryl-1-pyrimidyl-1H-pyrazole derivatives as a novel selective inhibitor scaffold of JNK3. NIH. Available at: [Link].

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• 9. Recent advances in the development of celecoxib analogs as anticancer agents: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
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Unveiling the Selectivity of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic Acid: A Comparative Analysis Against Key Enzyme Isoforms

For researchers and drug development professionals, understanding the precise molecular interactions of a compound is paramount. This guide provides a detailed comparative analysis of the enzyme selectivity profile of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid, offering insights into its potential therapeutic applications and off-target effects. This objective comparison is supported by available experimental data for the compound and its close analogs, alongside established inhibitors, to provide a comprehensive overview for scientific evaluation.

The inhibitory activity of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid and its analogs primarily targets two key enzyme families: carbonic anhydrases (CAs) and cyclooxygenases (COXs). This profile suggests potential applications in therapeutic areas where modulation of these enzymes is beneficial, such as in oncology and inflammatory diseases.

Comparative Inhibitor Potency

To contextualize the selectivity of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid, its inhibitory activity is compared with well-established inhibitors of carbonic anhydrases and cyclooxygenases: Acetazolamide and Celecoxib, respectively.

Carbonic Anhydrase Inhibition

Data for a close structural analog, 5-(4-Methylphenyl)-1H-pyrazole-3-carboxylic acid, reveals a clear selectivity for the tumor-associated isoforms hCA IX and XII over the ubiquitous cytosolic isoforms hCA I and II.

Compound	hCA I (Kᵢ, µM)	hCA II (Kᵢ, µM)	hCA IX (Kᵢ, µM)	hCA XII (Kᵢ, µM)
5-(4-Methylphenyl)-1H-pyrazole-3-carboxylic acid	>50	>50	8.5	4.2
Acetazolamide (Reference)	0.025	0.012	0.025	0.007

Note: Data for 5-(4-Methylphenyl)-1H-pyrazole-3-carboxylic acid is presented as a proxy for 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid due to the high structural similarity and availability of experimental data.

Cyclooxygenase Inhibition

Compound	COX-1 (IC₅₀, µM)	COX-2 (IC₅₀, µM)	Selectivity Index (COX-1/COX-2)
5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid	Data not available	Data not available	Data not available
Celecoxib (Reference)	15	0.04	375

Broader Selectivity Profile

To ascertain the broader selectivity, data on the off-target effects of the reference compounds are presented. Comprehensive screening data for 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid against a wide panel of kinases, proteases, and phosphatases is not currently available in the public domain.

Celecoxib Off-Target Effects: Celecoxib is known to interact with other molecular targets, which may contribute to its therapeutic effects and adverse event profile. These include:

• Carbonic Anhydrases: Celecoxib inhibits several CA isoforms, with Kᵢ values in the nanomolar to micromolar range.

• CYP2D6: It acts as a moderate inhibitor of this cytochrome P450 enzyme.

• Cadherin-11 and Phosphoinositide 3-kinase: Interactions with these targets have also been reported.

Acetazolamide Off-Target Effects: Acetazolamide is a non-specific inhibitor of carbonic anhydrase isoforms. Its primary off-target effects are related to the physiological consequences of systemic CA inhibition, such as metabolic acidosis and electrolyte imbalances.

Signaling Pathways

The targeted enzymes, carbonic anhydrase IX and cyclooxygenase-2, are implicated in distinct and crucial signaling pathways relevant to disease pathology.

Carbonic Anhydrase IX and the Hypoxic Tumor Microenvironment

Carbonic anhydrase IX (CA IX) is a transmembrane enzyme whose expression is strongly induced by hypoxia through the Hypoxia-Inducible Factor-1α (HIF-1α) signaling pathway. In the acidic tumor microenvironment, CA IX plays a critical role in pH regulation, facilitating tumor cell survival and proliferation.

Caption: HIF-1α signaling pathway leading to CA IX expression.

COX-2 and the Pro-inflammatory Prostaglandin E2 Pathway

Cyclooxygenase-2 (COX-2) is an inducible enzyme that catalyzes the conversion of arachidonic acid to prostaglandins, key mediators of inflammation. Prostaglandin E2 (PGE2), a major product of COX-2, exerts its pro-inflammatory effects by signaling through its cell surface receptors (EP1-4).

Caption: COX-2 mediated Prostaglandin E2 signaling pathway.

Experimental Protocols

The determination of enzyme inhibition is crucial for characterizing the selectivity profile of a compound. Below are standardized protocols for assessing the inhibition of carbonic anhydrases and cyclooxygenases.

Carbonic Anhydrase Inhibition Assay (Stopped-Flow Method)

This method measures the inhibition of the CO₂ hydration catalyzed by carbonic anhydrase.

Workflow:

Caption: Workflow for Carbonic Anhydrase Inhibition Assay.

Detailed Methodology:

• Reagents and Buffers: Prepare a suitable buffer (e.g., Tris-HCl) containing a pH indicator (e.g., p-nitrophenol). Prepare stock solutions of the carbonic anhydrase isoform, the test inhibitor (5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid), and a reference inhibitor (Acetazolamide) in an appropriate solvent (e.g., DMSO). A saturated CO₂ solution serves as the substrate.

• Instrumentation: Utilize a stopped-flow spectrophotometer or spectrofluorometer.

• Assay Procedure:

  • One syringe of the stopped-flow instrument is filled with the enzyme solution in buffer.

  • The other syringe is filled with the CO₂ solution in buffer, with or without varying concentrations of the inhibitor.

  • The solutions are rapidly mixed, initiating the hydration of CO₂.

  • The change in absorbance or fluorescence of the pH indicator is monitored over time as the pH of the solution changes due to proton production.

• Data Analysis: The initial rate of the reaction is determined from the slope of the signal change over time. The inhibition constant (Kᵢ) is calculated by fitting the data to the appropriate enzyme inhibition model (e.g., Michaelis-Menten with competitive, non-competitive, or mixed-type inhibition).

Cyclooxygenase (COX) Inhibition Assay (Fluorometric or Spectrophotometric)

This assay measures the peroxidase activity of COX, which is coupled to the cyclooxygenase reaction.

Workflow:

Caption: Workflow for Cyclooxygenase Inhibition Assay.

Detailed Methodology:

• Reagents and Buffers: Prepare an appropriate assay buffer (e.g., Tris-HCl) containing a heme cofactor. Prepare stock solutions of the COX isoform (COX-1 or COX-2), the test inhibitor, and a reference inhibitor (Celecoxib). The substrate is arachidonic acid. A fluorometric or colorimetric probe (e.g., Amplex Red or TMPD) is used to detect the peroxidase activity.

• Instrumentation: Use a microplate reader capable of fluorescence or absorbance measurements.

• Assay Procedure:

  • In a 96-well plate, add the assay buffer, heme, and the probe.

  • Add the COX enzyme to each well.

  • Add varying concentrations of the test inhibitor or reference inhibitor and pre-incubate.

  • Initiate the reaction by adding arachidonic acid.

  • Monitor the increase in fluorescence or absorbance over time.

• Data Analysis: The rate of reaction is determined from the slope of the kinetic read. The percent inhibition at each inhibitor concentration is calculated relative to a no-inhibitor control. The IC₅₀ value is determined by fitting the percent inhibition data to a dose-response curve.

Conclusion

5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid demonstrates a promising and selective inhibitory profile. Its notable selectivity for the tumor-associated carbonic anhydrase isoforms IX and XII, coupled with the high likelihood of selective COX-2 inhibition, positions it as a compelling candidate for further investigation in oncology and inflammatory disease research. The provided experimental protocols offer a framework for the continued and more detailed characterization of this and similar compounds. Future broad-panel screening will be instrumental in fully elucidating its complete selectivity profile and potential for clinical development.

Safety & Regulatory Compliance

Proper Disposal of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid: A Guide for Laboratory Professionals

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development Professionals

Immediate Safety Precautions

Before handling 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid for disposal, it is imperative to wear appropriate Personal Protective Equipment (PPE). Based on the hazard assessment of analogous compounds, this substance should be considered a skin and eye irritant, and potentially harmful if inhaled.[1][2]

Recommended PPE:

• Nitrile gloves

• Chemical safety goggles

• Laboratory coat

All handling of the chemical waste should be conducted within a certified chemical fume hood to minimize the risk of inhalation.

Step-by-Step Disposal Protocol

The disposal of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid must adhere to institutional, local, and national regulations for hazardous waste.[3][4]

• Waste Identification and Classification : Classify 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid as hazardous chemical waste.[5][6] Do not dispose of this chemical down the drain or in regular trash.[1][6]

• Waste Segregation : Do not mix this waste with other chemical waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.[3][5] Incompatible chemicals, if mixed, can lead to dangerous reactions.[5]

• Containerization :

  • Solid Waste : Collect any unused or contaminated solid 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid in a designated, chemically compatible container with a secure, tight-fitting lid.[7][8]

  • Liquid Waste : If the compound is in solution, collect it in a dedicated, leak-proof container designed for liquid hazardous waste.[8]

  • Contaminated Materials : Any items grossly contaminated with the compound, such as weighing papers, gloves, or absorbent pads, should be disposed of in the same solid waste container.[7]

• Labeling : Clearly label the waste container with the words "Hazardous Waste," the full chemical name "5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid," and the date of accumulation.[3][5] Do not use abbreviations or chemical formulas.[3]

• Storage : Store the sealed waste container in a designated, secure, and well-ventilated hazardous waste accumulation area.[6][7] This area should be away from incompatible materials.[8]

• Professional Disposal : Arrange for the collection of the hazardous waste by a licensed professional waste disposal service, in accordance with your institution's procedures.[7][9][10] This typically involves contacting your EHS department to schedule a pickup.

Hazard Profile of Structurally Similar Compounds

The following table summarizes the hazard information for "1-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid," a structurally analogous compound, which informs the recommended handling and disposal procedures.

Hazard Classification	Hazard Statement	Precautionary Statement Codes
Skin Irritation	H315: Causes skin irritation	P280, P302+P352, P332+P313, P362
Eye Irritation	H319: Causes serious eye irritation	P280, P305+P351+P338, P337+P313
Respiratory Irritation	H335: May cause respiratory irritation	P261, P271, P304+P340, P312, P403+P233, P405
Disposal	(Not a direct hazard)	P501: Dispose of contents/container to an approved waste disposal plant

Data sourced from the Safety Data Sheet for 1-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid.[2]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid.

References

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• 9. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
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Personal protective equipment for handling 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid

Comprehensive Safety Protocol: Handling 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid

This document provides a detailed guide for the safe handling, use, and disposal of 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 27069-16-5). As a pyrazole derivative, this compound is a valuable building block in medicinal chemistry and drug development.[1][2] Adherence to these protocols is critical to ensure the safety of laboratory personnel and to maintain a compliant research environment. This guide is built on the foundational principles of risk minimization, engineering controls, and the correct use of personal protective equipment (PPE).

Hazard Identification and Risk Assessment

Understanding the inherent hazards of a chemical is the first step in safe handling.[3][4] Based on available Safety Data Sheets (SDS) for this compound and structurally related pyrazole carboxylic acids, 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid is classified with the following hazards:

Pictogram	GHS Hazard Class	Hazard Statement
	Skin Irritation, Category 2	H315: Causes skin irritation.[5][6][7][8]
Eye Irritation, Category 2A	H319: Causes serious eye irritation.[5][6][7][8]
Specific Target Organ Toxicity — Single Exposure, Category 3	H335: May cause respiratory irritation.[5][8][9]

Expert Insights: The primary risks associated with this compound stem from its physical form as a solid powder and its irritant properties.[6] Fine powders can easily become airborne during handling, leading to inadvertent inhalation, which can irritate the respiratory tract.[3][10] Direct contact with skin and eyes will cause irritation, necessitating robust protective measures.[5]

Required Personal Protective Equipment (PPE)

A multi-layered PPE strategy is mandatory to prevent exposure through all potential routes (inhalation, skin contact, and eye contact). The selection of PPE must be based on a thorough risk assessment of the specific procedures being performed.[11][12]

Protection Type	Required PPE	Rationale and Specifications
Eye & Face Protection	Chemical Splash Goggles & Face Shield	Standard safety glasses are insufficient. Chemical splash goggles that meet ANSI Z.87.1 standards are required to protect against airborne powder and splashes.[11][13] A face shield must be worn over goggles during procedures with a high risk of dust generation or splashing, such as weighing large quantities or transferring the solid.[14]
Skin & Body Protection	Chemical-Resistant Lab Coat & Disposable Nitrile Gloves	A fully buttoned, long-sleeved lab coat made of a chemical-resistant material like Nomex® or high-quality cotton is required to protect skin and personal clothing.[11] At a minimum, disposable nitrile gloves must be worn.[15] Gloves should be inspected for defects before each use and changed immediately upon contamination or after a maximum of two hours of use. For prolonged tasks, consider double-gloving.[16]
Respiratory Protection	NIOSH-Approved Respirator (if required)	All handling of the solid powder must, by default, be performed within a certified chemical fume hood or other ventilated enclosure to minimize inhalation risk.[10][17] If these engineering controls are not available or are insufficient to control dust, a NIOSH-approved respirator with a particulate filter (e.g., an N95 mask) is required.[13][15] Use of a respirator necessitates enrollment in your institution's respiratory protection program, including medical evaluation and fit testing.[11]

Operational and Disposal Plans

A systematic workflow is essential for minimizing exposure and preventing contamination.[17] The following protocols provide step-by-step guidance for key laboratory operations.

Engineering Controls: The First Line of Defense

The preferred method for controlling exposure to hazardous powders is through engineering controls.[4]

• Chemical Fume Hood: All weighing, transfer, and solution preparation activities involving solid 5-(4-Methoxyphenyl)-1H-pyrazole-3-carboxylic acid must be conducted inside a certified chemical fume hood.[10][14] This is the most effective way to contain airborne particles and prevent them from entering the operator's breathing zone.[4]

• Ventilated Balance Enclosure: If weighing must be done outside of a fume hood, a dedicated ventilated balance enclosure or powder containment hood is a suitable alternative.[10]

Step-by-Step Protocol for Weighing and Handling

• Preparation: Designate a specific work area within the fume hood.[3] Cover the work surface with absorbent bench paper to contain any minor spills.[3] Assemble all necessary equipment (spatulas, weigh boats, containers) before retrieving the chemical.[13]

• Donning PPE: Put on all required PPE as detailed in the table above.

• Chemical Handling: Carefully open the container inside the fume hood. Use a dedicated spatula to transfer the desired amount of powder to a weigh boat. Avoid any actions that could generate dust, such as dropping or tapping the container unnecessarily.[3]

• Container Sealing: Keep the stock container tightly sealed when not in use.[3][16]

• Solution Preparation: To prepare a solution, add the solvent to the container with the weighed powder. Do not add the powder to the solvent, as this can increase dust generation.[3]

• Post-Handling Decontamination: After handling, wipe down the spatula, weigh boat, and any contaminated surfaces within the fume hood with an appropriate solvent (e.g., 70% ethanol), followed by soap and water.[14] Dispose of the contaminated bench paper and cleaning materials as solid chemical waste.[13]

• Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. Gloves should be removed first, followed by the face shield, lab coat, and goggles. Wash hands thoroughly with soap and water immediately after removing all PPE.[16]

Caption: Workflow for Safe Handling and Disposal.

Disposal Plan

Improper disposal of chemical waste poses a significant environmental and safety risk.[18] Never dispose of this compound down the drain.[18]

• Waste Segregation: Maintain separate, clearly labeled, and sealed containers for solid and liquid hazardous waste.[18]

  • Solid Waste: Includes contaminated gloves, weigh boats, pipette tips, and absorbent paper.[13]

  • Liquid Waste: Includes unused solutions and reaction mixtures containing the compound.[18]

• Storage: Store sealed waste containers in a designated, well-ventilated chemical waste storage area, away from incompatible materials.[18]

• Professional Disposal: Arrange for the collection and disposal of all chemical waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[18]

References

• University of California, Berkeley. (n.d.). Weighing Hazardous Powders in the Laboratory. Environment, Health & Safety. Retrieved from [Link]

• Duke University. (n.d.). WORKING SAFELY WITH TOXIC POWDERS. Occupational & Environmental Safety Office. Retrieved from [Link]

• University of Wisconsin-La Crosse. (2020, January). Part D: Chemical Safety Procedures for Laboratories. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. Chemistry & Biochemistry. Retrieved from [Link]

• SDS Management Software. (2025, October 7). Safety Rules in Chemical Laboratories: A Practical Guide. Retrieved from [Link]

• LeelineWork. (2025, January 7). What PPE Should You Wear When Handling Acid 2025?. Retrieved from [Link]

• U.S. Department of Health & Human Services. (n.d.). Personal Protective Equipment (PPE). Chemical Hazards Emergency Medical Management (CHEMM). Retrieved from [Link]

• Aaron Chemistry GmbH. (2025, September 6). Safety Data Sheet. Retrieved from [Link]

• Wiley Online Library. (2025, July 22). Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. Retrieved from [Link]

• JETIR. (2024, February). SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. Retrieved from [Link]

• Cardiff University. (2023, May 23). data reports (E)-5-(4-Methoxyphenyl)-N00-(2-oxoindolin-3-yl- idene)-1-phenyl-1H-pyrazole-3-carbohydrazide. Retrieved from [Link]

• PubChem. (n.d.). 3-(Difluoromethyl)-1H-pyrazole-4-carboxylic acid. Retrieved from [Link]

• MDPI. (2023, September 5). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Retrieved from [Link]

• ResearchGate. (2025, April 29). Pyrazole Derivatives: A New Synthesis, Biological Importance, and Recent Practical Applications. Retrieved from [Link]

• Molbase. (2025, May 20). ethyl 5-acetyl-3-(4-methoxyphenyl)-1H-pyrazole-4-carboxylate. Retrieved from [Link]

• National Institutes of Health. (n.d.). 1-Cyclohexyl-5-(4-methoxyphenyl)-1H-pyrazole-4-carboxylic acid. Retrieved from [Link]

• MDPI. (n.d.). 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. Retrieved from [Link]

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